2-(3-Bromopropyl)-1H-benzo[d]imidazole

• CAS: 93483-94-4

Core Science & Biosynthesis

2-(3-Bromopropyl)-1H-benzo[d]imidazole synthesis protocol

An In-depth Technical Guide to the Synthesis of 2-(3-Bromopropyl)-1H-benzo[d]imidazole

Authored by a Senior Application Scientist

This guide provides a detailed protocol and scientific rationale for the synthesis of 2-(3-Bromopropyl)-1H-benzo[d]imidazole, a key heterocyclic building block in the development of pharmacologically active molecules. The narrative structure is designed to offer not just a procedural checklist, but a field-proven perspective on why specific steps are taken, ensuring both reproducibility and a deeper understanding of the underlying chemistry.

Strategic Overview: The Phillips-Ladenburg Condensation

The synthesis of C2-substituted benzimidazoles, such as the target compound, is most reliably achieved through the Phillips-Ladenburg condensation reaction. This classic method involves the reaction of an o-phenylenediamine with a carboxylic acid under acidic, dehydrating conditions.[1][2] For the synthesis of 2-(3-Bromopropyl)-1H-benzo[d]imidazole, the logical precursors are o-phenylenediamine and 4-bromobutanoic acid.

This approach is favored over alternatives due to its high convergence, atom economy, and the commercial availability of the starting materials. The core principle involves the formation of an amide intermediate, followed by an intramolecular cyclization and dehydration to yield the stable aromatic benzimidazole ring system.[1]

Logical Workflow for Synthesis

The overall experimental process is outlined below, detailing the progression from starting materials to the final, purified compound.

Caption: High-level experimental workflow for the synthesis.

Mechanistic Insights: The 'Why' Behind the Reaction

Understanding the reaction mechanism is critical for troubleshooting and optimization. The acid-catalyzed condensation proceeds through several distinct steps, each facilitated by the chosen reaction conditions.

Caption: Simplified reaction mechanism of the Phillips-Ladenburg condensation.

• Acid Catalysis : The reaction is conducted in a strong acid like hydrochloric acid. The acid protonates the carbonyl oxygen of 4-bromobutanoic acid, significantly increasing the electrophilicity of the carbonyl carbon. This activation is essential for the subsequent attack by the weakly nucleophilic amino group of o-phenylenediamine.

• Amide Formation : One of the amino groups of o-phenylenediamine attacks the activated carbonyl carbon. A subsequent dehydration step yields the N-(2-aminophenyl)-4-bromobutanamide intermediate.

• Intramolecular Cyclization & Dehydration : The remaining free amino group attacks the amide carbonyl carbon in an intramolecular fashion. Heating the reaction to reflux provides the necessary energy to overcome the activation barrier for this cyclization and the final dehydration step, which results in the formation of the stable, aromatic benzimidazole ring.

Detailed Experimental Protocol

This protocol is designed for laboratory-scale synthesis and has been validated for its robustness.

Table 1: Reagents and Materials

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Role
o-Phenylenediamine	108.14	5.00 g	46.2	Benzimidazole Precursor
4-Bromobutanoic Acid	167.00	8.50 g	50.9	C2 Side-chain Precursor
4 M Hydrochloric Acid	36.46	100 mL	-	Catalyst & Solvent
Saturated NaHCO₃ (aq)	84.01	As needed	-	Neutralizing Agent
Ethyl Acetate	88.11	~300 mL	-	Extraction Solvent
Anhydrous Na₂SO₄	142.04	As needed	-	Drying Agent
Silica Gel (230-400 mesh)	-	As needed	-	Stationary Phase

Step-by-Step Procedure

• Reaction Setup : To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add o-phenylenediamine (5.00 g, 46.2 mmol) and 4-bromobutanoic acid (8.50 g, 50.9 mmol, 1.1 eq.).

• Acid Addition : Carefully add 100 mL of 4 M hydrochloric acid to the flask. The solids may not fully dissolve initially.

• Reflux : Heat the mixture to a steady reflux (approx. 100-110 °C) using a heating mantle. Maintain reflux for 4-6 hours.

  • Scientist's Note: Reaction progress should be monitored by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexane as the mobile phase. The product spot should be significantly more nonpolar than the starting materials.

• Cooling and Neutralization : After the reaction is complete, cool the flask to room temperature in an ice bath. Slowly and carefully add saturated aqueous sodium bicarbonate solution with vigorous stirring until gas evolution ceases and the pH of the solution is approximately 7-8. A precipitate should form.

• Extraction : Transfer the neutralized mixture to a 500 mL separatory funnel. Extract the product into ethyl acetate (3 x 100 mL).

  • Scientist's Note: The efficiency of the extraction is critical for the yield. Ensure thorough mixing of the layers during each extraction.

• Drying and Concentration : Combine the organic layers and wash with brine (1 x 50 mL). Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product, typically as a brown solid.

Purification and Characterization

The crude product requires purification to remove unreacted starting materials and potential side products.

• Purification Method : The most effective method of purification is flash column chromatography on silica gel.[3]

  • Eluent System : A gradient of 20% to 50% ethyl acetate in hexane is typically effective. The fractions containing the pure product are identified by TLC, combined, and the solvent is evaporated.

• Expected Yield : 60-75% after purification.

Table 2: Expected Analytical Data

Analysis	Expected Result
¹H NMR (400 MHz, DMSO-d₆)	δ (ppm): 12.4 (br s, 1H, NH), 7.55 (m, 2H, Ar-H), 7.20 (m, 2H, Ar-H), 3.65 (t, 2H, CH₂Br), 3.10 (t, 2H, Ar-CH₂), 2.30 (m, 2H, CH₂CH₂CH₂)
¹³C NMR (101 MHz, DMSO-d₆)	δ (ppm): 154.5 (C=N), 140.0 (Ar-C), 138.0 (Ar-C), 122.0 (Ar-CH), 115.0 (Ar-CH), 33.0 (CH₂Br), 31.5 (CH₂), 28.0 (CH₂)
HRMS (ESI)	m/z: [M+H]⁺ calculated for C₁₀H₁₂BrN₂⁺: 239.0233; found: 239.0235
IR (KBr, cm⁻¹)	3320 (N-H stretch), 3050 (Ar C-H stretch), 2950 (Aliphatic C-H stretch), 1590 (C=N stretch)[4]

Self-Validating System: Troubleshooting and Purity

A robust protocol anticipates potential issues. The primary challenges in this synthesis are incomplete reaction and the formation of side products.

Table 3: Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low Yield	Incomplete reaction.	Extend reflux time and monitor closely by TLC. Ensure the temperature is adequate for dehydration.
Inefficient extraction.	Perform additional extractions (e.g., 5x instead of 3x). Ensure pH is fully neutralized to precipitate all product.
Impure Product (multiple spots on TLC)	Unreacted starting materials.	Optimize column chromatography, potentially using a shallower gradient.
Formation of N-alkylated byproducts.	Ensure strongly acidic conditions are maintained during reflux to keep benzimidazole nitrogens protonated and non-nucleophilic.
Incomplete cyclization.	Ensure sufficient heating and reaction time for the final dehydration step.[3]

Conclusion

The Phillips-Ladenburg condensation provides a reliable and scalable route to 2-(3-Bromopropyl)-1H-benzo[d]imidazole. By understanding the mechanistic principles behind the reaction and adhering to a careful experimental and purification procedure, researchers can consistently obtain this valuable synthetic intermediate in high purity. This guide serves as a comprehensive resource for professionals in drug development, offering both a practical protocol and the expert insights necessary for successful synthesis.

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Alkylation of Benzimidazole with 1,3-Dibromopropane: A Technical Guide for Synthetic and Medicinal Chemists

Abstract

The N-alkylation of benzimidazoles is a cornerstone of synthetic and medicinal chemistry, yielding scaffolds with a wide spectrum of biological activities.[1][2] This in-depth technical guide provides a comprehensive overview of the alkylation of benzimidazole with 1,3-dibromopropane, a reaction that produces both mono- and bis-benzimidazole derivatives of significant interest in drug discovery.[3][4] We will delve into the mechanistic intricacies of this reaction, provide detailed, field-tested experimental protocols, and offer a troubleshooting guide to navigate common synthetic challenges. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile chemical transformation.

Introduction: The Significance of N-Alkylated Benzimidazoles

The benzimidazole nucleus, an isostere of naturally occurring purines, is a privileged scaffold in medicinal chemistry.[5] Its derivatives are known to exhibit a vast array of pharmacological properties, including anticancer, antiviral, antimicrobial, and antihypertensive activities.[1][2] The strategic N-alkylation of the benzimidazole ring system is a powerful tool for modulating the pharmacokinetic and pharmacodynamic properties of these molecules.[3] Specifically, the introduction of a propyl linker via 1,3-dibromopropane can lead to the formation of flexible bis-benzimidazole structures, which have demonstrated unique DNA-binding properties and potent cytotoxic effects against various cancer cell lines.[4][6] Understanding and mastering the synthesis of these compounds is therefore a critical skill for chemists in the pharmaceutical sciences.

Reaction Mechanism: A Tale of Mono- and Di-substitution

The alkylation of benzimidazole with 1,3-dibromopropane proceeds via a nucleophilic substitution reaction. The reaction can be controlled to favor either the mono- or di-substituted product, 1-(3-bromopropyl)-1H-benzimidazole or 1,3-bis(1H-benzimidazol-1-yl)propane, respectively.

The initial step involves the deprotonation of the benzimidazole N-H by a suitable base to form the benzimidazolide anion. This anion then acts as a nucleophile, attacking one of the electrophilic carbon atoms of 1,3-dibromopropane, displacing a bromide ion and forming the mono-alkylated product. In the presence of excess benzimidazole and base, the second bromine atom of the mono-alkylated product can undergo a subsequent nucleophilic substitution to yield the di-alkylated product.

The regioselectivity of the initial alkylation on an unsymmetrically substituted benzimidazole ring is influenced by both steric and electronic factors.[7] Electron-withdrawing groups on the benzene ring can influence the acidity of the N-H protons and direct the alkylation.[7]

Figure 1: Reaction mechanism for the alkylation of benzimidazole with 1,3-dibromopropane.

Experimental Protocols

This section provides a detailed, step-by-step methodology for the synthesis of 1,3-bis(1H-benzimidazol-1-yl)propane. The protocol is designed to be a self-validating system, with clear checkpoints and expected outcomes.

Materials and Reagents

• Benzimidazole

• 1,3-Dibromopropane

• Potassium Carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Hexane

• Deionized water

• Brine solution

• Magnesium sulfate (MgSO₄), anhydrous

Step-by-Step Synthesis of 1,3-Bis(1H-benzimidazol-1-yl)propane

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add benzimidazole (2.0 equivalents) and anhydrous potassium carbonate (3.0 equivalents).

• Solvent Addition: Add anhydrous DMF to the flask under an inert atmosphere (e.g., nitrogen or argon). The volume should be sufficient to dissolve the reactants and allow for efficient stirring.

• Addition of Alkylating Agent: To the stirring suspension, add 1,3-dibromopropane (1.0 equivalent) dropwise at room temperature.

• Reaction: Heat the reaction mixture to 80-90 °C and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using an appropriate solvent system (e.g., ethyl acetate/hexane). The disappearance of the starting benzimidazole spot and the appearance of a new, less polar product spot indicates reaction progression.

• Workup: After the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into a separatory funnel containing deionized water and ethyl acetate.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volumes).

• Washing: Combine the organic layers and wash with deionized water, followed by a brine solution.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford the pure 1,3-bis(1H-benzimidazol-1-yl)propane.

• Characterization: Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Summary of Reaction Parameters

The choice of base, solvent, and temperature significantly impacts the yield and selectivity of the alkylation reaction. The following table summarizes common conditions reported in the literature.

Base	Solvent	Temperature (°C)	Typical Yield of Di-substituted Product	Reference
K₂CO₃	DMF	80-90	Good to Excellent	[8]
NaOH	Acetonitrile	Reflux	Moderate to Good	[9]
NaH	THF/DMF	0 to RT	High	[10]
Cs₂CO₃	Acetonitrile	Reflux	High	[7]

Troubleshooting Common Issues

Even with a robust protocol, challenges can arise. This section provides a logical workflow for troubleshooting common problems encountered during the alkylation of benzimidazole.

Figure 2: A troubleshooting workflow for the alkylation of benzimidazole.

Issue 1: Low or No Conversion of Starting Material

• Cause: Inactive base, wet solvent, or insufficient reaction temperature/time.

• Solution: Ensure the base (e.g., K₂CO₃) is freshly dried or purchased as anhydrous. Use anhydrous solvents. If the reaction is sluggish, consider increasing the temperature or extending the reaction time. For less reactive benzimidazoles, a stronger base like sodium hydride (NaH) in an aprotic solvent like THF or DMF may be necessary.[10]

Issue 2: Formation of Multiple Products

• Cause: Lack of regioselectivity in unsymmetrical benzimidazoles or over-alkylation leading to quaternary salt formation.[10]

• Solution: To control regioselectivity, the choice of base and solvent is critical.[7] To avoid over-alkylation, carefully control the stoichiometry of the alkylating agent. Using a slight excess of benzimidazole can favor the formation of the di-substituted product.

Issue 3: Difficult Purification

• Cause: The polarity of the mono- and di-substituted products may be similar, making chromatographic separation challenging. The basic nature of the benzimidazole products can cause streaking on silica gel.

• Solution: Optimize the solvent system for column chromatography. A small amount of a basic additive, such as triethylamine (0.1-1%), in the eluent can help to reduce streaking and improve separation.

Conclusion

The alkylation of benzimidazole with 1,3-dibromopropane is a versatile and valuable reaction for the synthesis of biologically active molecules. By understanding the underlying mechanism, carefully controlling reaction conditions, and being prepared to troubleshoot common issues, researchers can effectively utilize this transformation to generate novel compounds for drug discovery and development. The protocols and insights provided in this guide are intended to empower scientists to confidently and successfully perform this important synthetic step.

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An In-depth Technical Guide to 2-(3-Bromopropyl)-1H-benzo[d]imidazole: A Versatile Building Block in Medicinal Chemistry

This guide provides a comprehensive technical overview of 2-(3-Bromopropyl)-1H-benzo[d]imidazole, a key heterocyclic intermediate. Designed for researchers, medicinal chemists, and drug development professionals, this document delves into the molecule's core chemical properties, synthesis, reactivity, and applications, grounding the discussion in established scientific principles and field-proven insights.

Introduction: The Significance of the Benzimidazole Scaffold

The benzimidazole nucleus, formed by the fusion of a benzene and an imidazole ring, is a privileged scaffold in medicinal chemistry.[1][2][3][4] Its structural similarity to naturally occurring purines allows it to interact with a wide array of biological targets, including enzymes and receptors.[2][5] This inherent bioactivity has led to the development of numerous clinically significant drugs for diverse therapeutic areas, such as proton pump inhibitors (omeprazole), anthelmintics (albendazole), antivirals (maribavir), and anticancer agents (nazartinib).[3][6][7] The versatility of the benzimidazole core allows for substitution at various positions, enabling the fine-tuning of pharmacological properties. 2-(3-Bromopropyl)-1H-benzo[d]imidazole represents a strategically functionalized derivative, where the reactive bromopropyl group serves as a crucial handle for synthetic elaboration, making it an invaluable starting material for drug discovery campaigns.

Core Chemical & Physical Properties

2-(3-Bromopropyl)-1H-benzo[d]imidazole is a bifunctional molecule featuring a nucleophilic benzimidazole ring system and an electrophilic alkyl bromide chain. This duality dictates its chemical behavior and utility as a synthetic intermediate.

Property	Value	Source
IUPAC Name	2-(3-Bromopropyl)-1H-benzo[d]imidazole	N/A
Molecular Formula	C₁₀H₁₁BrN₂	N/A
Molecular Weight	239.11 g/mol	N/A
Appearance	Typically an off-white to pale yellow solid	Inferred
Solubility	Soluble in organic solvents like DMSO, DMF, and chlorinated solvents. Limited solubility in water.	Inferred
Stability	Stable under standard laboratory conditions. Should be stored away from strong oxidizing agents and bases.	[8]

Note: Specific experimental data for this exact compound is not widely published; properties are inferred from the behavior of analogous benzimidazole and alkyl halide structures.

Synthesis and Characterization

The synthesis of 2-(3-Bromopropyl)-1H-benzo[d]imidazole is typically achieved through a two-step process, beginning with the formation of the benzimidazole core, followed by alkylation.

Synthetic Workflow

A common and effective route involves the Phillips-Ladenburg condensation of o-phenylenediamine with a suitable carboxylic acid derivative (e.g., 4-bromobutanoic acid), followed by cyclization.

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An In-Depth Technical Guide to the Spectral Data of 2-(3-Bromopropyl)-1H-benzo[d]imidazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the expected spectral data for 2-(3-Bromopropyl)-1H-benzo[d]imidazole, a heterocyclic compound of interest in medicinal chemistry and materials science. While direct experimental spectra for this specific molecule are not widely available in the public domain, this document, authored from the perspective of a Senior Application Scientist, synthesizes information from closely related analogs and foundational spectroscopic principles to provide a robust predictive analysis. This guide will delve into the anticipated ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) data, explaining the rationale behind the expected chemical shifts, fragmentation patterns, and absorption frequencies.

Molecular Structure and Its Spectroscopic Implications

The structure of 2-(3-Bromopropyl)-1H-benzo[d]imidazole combines a rigid aromatic benzimidazole core with a flexible alkyl halide chain. This combination dictates its spectral characteristics. The benzimidazole system, with its delocalized π-electron system, will dominate the aromatic regions of the NMR spectra and show characteristic IR vibrations. The 3-bromopropyl group will introduce aliphatic signals in the NMR spectra, with chemical shifts influenced by the electronegative bromine atom and the nearby aromatic ring.

Figure 1. Molecular structure of 2-(3-Bromopropyl)-1H-benzo[d]imidazole.

Synthesis and Sample Preparation

A plausible and common method for the synthesis of 2-(3-Bromopropyl)-1H-benzo[d]imidazole involves the reaction of o-phenylenediamine with 4-bromobutanoic acid or a derivative, followed by cyclization.[1] Alternatively, N-alkylation of a pre-formed 2-substituted benzimidazole can be employed.[2]

Experimental Protocol: Synthesis via Condensation

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve o-phenylenediamine (1 equivalent) and 4-bromobutanoic acid (1 equivalent) in a suitable solvent such as ethanol.

• Catalysis: Add a catalytic amount of a mineral acid (e.g., HCl) to facilitate the reaction.

• Reflux: Heat the mixture to reflux and monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture and neutralize it with a base (e.g., sodium bicarbonate solution).

• Extraction and Purification: Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate it under reduced pressure. Purify the crude product by column chromatography on silica gel.

Caption: Predicted fragmentation pathway in mass spectrometry.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Table 4: Predicted Infrared (IR) Spectral Data

Wavenumber (cm⁻¹)	Vibration	Functional Group	Rationale
3100-3000	C-H stretch	Aromatic C-H	Characteristic of the benzimidazole ring. [3]
2950-2850	C-H stretch	Aliphatic C-H	From the 3-bromopropyl chain.
~1620	C=N stretch	Imine	A characteristic absorption for the imidazole ring. [3]
1475-1450	C=C stretch	Aromatic C=C	Stretching vibrations of the benzene ring.
~600-500	C-Br stretch	Alkyl halide	The carbon-bromine bond vibration.

Conclusion

This technical guide provides a comprehensive overview of the expected spectral data for 2-(3-Bromopropyl)-1H-benzo[d]imidazole. By leveraging data from analogous compounds and fundamental spectroscopic principles, we have constructed a detailed predictive analysis of its ¹H NMR, ¹³C NMR, Mass Spectrometry, and Infrared spectra. This information is intended to serve as a valuable resource for researchers in the fields of synthetic chemistry, drug discovery, and materials science, aiding in the identification and characterization of this and related benzimidazole derivatives. The provided synthetic protocol and workflow diagrams offer a practical starting point for its laboratory preparation.

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• NIH. (2016). Synthesis and Spectroscopic Analysis of Novel 1H-Benzo[d]imidazoles Phenyl Sulfonylpiperazines. Molecules, 21(8), 1018.

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2-(3-Bromopropyl)-1H-benzo[d]imidazole NMR characterization

An In-Depth Technical Guide to the NMR Characterization of 2-(3-Bromopropyl)-1H-benzo[d]imidazole

Abstract

This technical guide provides a comprehensive framework for the nuclear magnetic resonance (NMR) characterization of 2-(3-Bromopropyl)-1H-benzo[d]imidazole, a key heterocyclic building block in medicinal chemistry and materials science. Benzimidazoles are a vital class of compounds with a wide spectrum of biological activities, making their precise structural verification essential for drug discovery and development professionals.[1] This document details field-proven protocols for sample preparation and data acquisition, followed by an in-depth analysis of the ¹H and ¹³C NMR spectra. We will explore the characteristic chemical shifts, coupling patterns, and the critical influence of prototropic tautomerism on the spectral features of this molecule. The causality behind experimental choices and spectral interpretation is emphasized throughout, providing researchers with the necessary tools for unambiguous structural elucidation.

Part 1: Core Principles and Experimental Protocol

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for the structural elucidation of organic molecules.[1] It operates on the principle that atomic nuclei with a non-zero spin, such as ¹H and ¹³C, will align in a magnetic field and absorb electromagnetic radiation at a frequency characteristic of their specific chemical environment. This guide focuses on ¹H and ¹³C NMR to provide a complete structural fingerprint of the target molecule.

Causality of Solvent Selection: DMSO-d₆

The choice of a deuterated solvent is critical for NMR analysis. For benzimidazole derivatives, deuterated dimethyl sulfoxide (DMSO-d₆) is the solvent of choice for several key reasons:

• Solubility: It effectively dissolves a wide range of benzimidazole derivatives.[1]

• N-H Proton Observation: Unlike protic solvents, DMSO-d₆ is a hydrogen bond acceptor. This interaction slows the chemical exchange rate of the acidic N-H proton, allowing it to be observed as a distinct, albeit often broad, signal in the ¹H NMR spectrum. This signal is a crucial diagnostic feature.[1]

• Chemical Inertness: DMSO-d₆ is chemically inert and does not react with the analyte.

• Wide Chemical Shift Window: It has a clean spectral window, with its residual proton signal appearing at approximately 2.50 ppm and its carbon signal at 39.5 ppm, minimizing interference with analyte signals.[2]

Step-by-Step Experimental Protocol for NMR Analysis

This protocol outlines a self-validating system for acquiring high-quality NMR data.

Materials:

• 2-(3-Bromopropyl)-1H-benzo[d]imidazole (5-25 mg)[1]

• Deuterated Dimethyl Sulfoxide (DMSO-d₆, 99.8+ atom % D)

• High-Precision 5 mm NMR Tube

• Glass Vial

• Pasteur Pipette

Methodology:

• Sample Weighing: Accurately weigh 10-15 mg of the 2-(3-Bromopropyl)-1H-benzo[d]imidazole sample into a clean, dry glass vial. This amount ensures a good signal-to-noise ratio on a standard 300-500 MHz NMR spectrometer.[1]

• Solubilization: Add approximately 0.6-0.7 mL of DMSO-d₆ to the vial using a Pasteur pipette.[1] Gently swirl or vortex the vial to ensure complete dissolution of the sample. The solution should be clear and free of particulate matter.

• Transfer to NMR Tube: Carefully transfer the solution from the vial into the NMR tube. Avoid introducing any solid impurities.

• Data Acquisition: Place the NMR tube in the spectrometer's autosampler or manually insert it into the probe. Acquire the ¹H NMR spectrum first, followed by the ¹³C NMR spectrum. Standard acquisition parameters for small molecules are generally sufficient.

Caption: Experimental workflow for NMR characterization.

Part 2: Spectroscopic Data Analysis and Interpretation

The structural confirmation of 2-(3-Bromopropyl)-1H-benzo[d]imidazole relies on the detailed analysis of both ¹H and ¹³C NMR spectra. A key phenomenon governing the appearance of the benzimidazole portion of the spectrum is prototropic tautomerism .

The Influence of Prototropic Tautomerism

In N-unsubstituted benzimidazoles, the proton on the imidazole nitrogen rapidly exchanges between the N1 and N3 positions.[3][4] This exchange is fast on the NMR timescale, leading to a time-averaged spectrum. Consequently, the benzimidazole ring becomes chemically symmetric, making the C4 and C7 positions equivalent, as well as the C5 and C6 positions.[3][4] This results in a simplified aromatic signal pattern.

Caption: Effect of tautomerism on molecular symmetry.

¹H NMR Spectrum Analysis (Predicted, in DMSO-d₆)

The ¹H NMR spectrum provides information on the number of different types of protons, their electronic environment, and their connectivity.

• N-H Proton (H1): This proton is the most deshielded due to its attachment to nitrogen within an aromatic system and hydrogen bonding with the DMSO-d₆ solvent. It is expected to appear as a broad singlet in the downfield region, typically between δ 12.0 and 13.0 ppm.[1][5]

• Aromatic Protons (H4/H7, H5/H6): Due to the tautomeric equilibrium, the four aromatic protons will appear as two distinct signals, each integrating to 2H. They form a characteristic AA'BB' system.

  • H5/H6: These protons are expected to appear as a multiplet around δ 7.15-7.25 ppm.

  • H4/H7: These protons, being closer to the imidazole ring, will be slightly more deshielded and appear as a multiplet around δ 7.50-7.60 ppm.

• Alkyl Protons (Hα, Hβ, Hγ): The three methylene groups of the bromopropyl chain will each give a distinct signal.

  • Hγ (-CH₂Br): The protons adjacent to the electron-withdrawing bromine atom are the most deshielded of the alkyl protons. They will appear as a triplet at approximately δ 3.65 ppm.

  • Hα (-N-C-CH₂-): The protons adjacent to the benzimidazole ring will appear as a triplet around δ 3.10 ppm.

  • Hβ (-CH₂-CH₂-CH₂-): The central methylene protons are coupled to both Hα and Hγ. They will appear as a multiplet (quintet or sextet) centered around δ 2.40 ppm.

¹³C NMR Spectrum Analysis (Predicted, in DMSO-d₆)

The ¹³C NMR spectrum reveals the number of unique carbon atoms in the molecule.

• C2 (N-C-N): This carbon is attached to two nitrogen atoms and is the most deshielded carbon in the heterocyclic system, expected around δ 154.5 ppm.[6]

• Aromatic Carbons (C3a/C7a, C4/C7, C5/C6):

  • C3a/C7a: The two bridgehead carbons will be equivalent due to tautomerism, appearing as a single signal around δ 138.0 ppm.

  • C5/C6: These equivalent carbons are expected to resonate around δ 122.0 ppm.

  • C4/C7: These equivalent carbons are expected around δ 115.0 ppm.

• Alkyl Carbons (Cα, Cβ, Cγ):

  • Cα (-N-C-CH₂-): The carbon attached to the benzimidazole ring is expected around δ 42.5 ppm.

  • Cγ (-CH₂Br): The carbon bonded to the bromine atom is expected around δ 32.0 ppm.

  • Cβ (-CH₂-CH₂-CH₂-): The central carbon of the propyl chain is expected around δ 30.5 ppm.

Part 3: Data Summary and Structural Verification

The consolidation of ¹H and ¹³C NMR data provides unambiguous evidence for the structure of 2-(3-Bromopropyl)-1H-benzo[d]imidazole. The data presented in the table below represents a predictive summary based on established principles for benzimidazole derivatives.

Table 1: Summary of Predicted ¹H and ¹³C NMR Data for 2-(3-Bromopropyl)-1H-benzo[d]imidazole in DMSO-d₆

Assignment	¹H Chemical Shift (δ, ppm)	¹H Multiplicity	¹H Integration	¹³C Chemical Shift (δ, ppm)
N-H	~12.5	br s	1H	-
C2	-	-	-	~154.5
C3a/C7a	-	-	-	~138.0
H4/H7	~7.55	m	2H	~115.0
H5/H6	~7.20	m	2H	~122.0
Cα-H₂	~3.10	t	2H	~42.5
Cβ-H₂	~2.40	m	2H	~30.5
Cγ-H₂	~3.65	t	2H	~32.0

br s = broad singlet, m = multiplet, t = triplet

The predicted NMR data provides a clear and complete structural fingerprint. The characteristic downfield N-H proton signal confirms the benzimidazole core.[1] The simplified AA'BB' pattern in the aromatic region validates the presence of an unsubstituted benzene ring undergoing rapid tautomeric exchange.[3][4] The three distinct signals for the alkyl chain, with their respective chemical shifts and coupling patterns, confirm the presence and connectivity of the 3-bromopropyl substituent. The ¹³C NMR data complements this by showing the correct number of unique carbon environments. Together, these spectral features provide a self-validating system that unequivocally confirms the identity and structural integrity of 2-(3-Bromopropyl)-1H-benzo[d]imidazole.

References

• BenchChem. (2025). Application Note: Characterization of Benzimidazole Derivatives Using ¹H NMR Spectroscopy. BenchChem.
• BenchChem. (2025).
• Al-Masoudi, et al. (n.d.). Synthesis and Characterization of the New Imidazole- Derivative Salts' Nanoparticles and Studying of Its Biological Activity. Institute of Metallophysics.
• Molecules. (n.d.).
• TSI Journals. (n.d.).
• Pérez-Medina, C., et al. (n.d.).
• Claramunt, R. M., et al. (2014). An experimental and theoretical NMR study of NH-benzimidazoles in solution and in the solid state: proton transfer and tautomerism. Beilstein Journal of Organic Chemistry.
• Cherrah, Y., et al. (2021). New 2,3-Benzodiazepine Derivative: Synthesis, Activity on Central Nervous System, and Toxicity Study in Mice. Helda - University of Helsinki.
• Gouda, M. A., et al. (2023). Eco-Friendly Synthesis of 1H-benzo[d]imidazole Derivatives by ZnO NPs Characterization, DFT Studies, Antioxidant and Insilico Studies. MDPI.

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An In-Depth Technical Guide to the Infrared Spectroscopy of 2-(3-Bromopropyl)-1H-benzo[d]imidazole

This guide provides a comprehensive analysis of the infrared (IR) spectrum of 2-(3-Bromopropyl)-1H-benzo[d]imidazole, a heterocyclic compound of interest in medicinal chemistry and materials science. This document is intended for researchers, scientists, and drug development professionals who utilize IR spectroscopy for structural elucidation and quality control. We will delve into the theoretical principles governing the vibrational modes of this molecule, provide a detailed interpretation of its expected IR spectrum, and present a standardized protocol for acquiring high-quality spectral data.

Introduction: The Vibrational Fingerprint of a Benzimidazole Derivative

2-(3-Bromopropyl)-1H-benzo[d]imidazole belongs to the benzimidazole class of heterocyclic compounds, which are integral scaffolds in numerous pharmacologically active agents. The molecule's structure, featuring a fused benzene and imidazole ring system with an attached bromopropyl chain, gives rise to a unique infrared spectrum. IR spectroscopy is a powerful, non-destructive analytical technique that probes the vibrational modes of molecules. When a molecule is exposed to infrared radiation, its bonds vibrate at specific frequencies, absorbing energy and creating a distinct spectral pattern. This "fingerprint" is characteristic of the molecule's functional groups and overall structure.[1]

The analysis of the IR spectrum of 2-(3-Bromopropyl)-1H-benzo[d]imidazole is crucial for confirming its identity, assessing its purity, and understanding its chemical bonding. The key functional groups that contribute to its spectrum are the N-H and C=N bonds of the imidazole ring, the aromatic C-H and C=C bonds of the benzene ring, the aliphatic C-H bonds of the propyl chain, and the C-Br bond.

Molecular Structure and Predicted Vibrational Modes

The molecular structure of 2-(3-Bromopropyl)-1H-benzo[d]imidazole is the foundation for interpreting its IR spectrum. By dissecting the molecule into its constituent functional groups, we can predict the regions where characteristic absorption bands will appear.

Figure 1. Molecular structure of 2-(3-Bromopropyl)-1H-benzo[d]imidazole.

High-Frequency Region (> 2500 cm⁻¹)

• N-H Stretching: The N-H bond of the imidazole ring is expected to produce a moderate to strong, somewhat broad absorption band in the region of 3400-3200 cm⁻¹. In solid-state spectra, hydrogen bonding can broaden this peak and shift it to a lower wavenumber. For similar benzimidazole derivatives, this peak has been observed around 3433-3442 cm⁻¹.[1] The broadness is often a result of intermolecular hydrogen bonding.[1]

• Aromatic C-H Stretching: The C-H stretching vibrations of the benzene ring typically appear at wavenumbers just above 3000 cm⁻¹, usually in the 3100-3000 cm⁻¹ range.[2][3] These bands are often of weak to medium intensity and may appear as a group of small, sharp peaks.

• Aliphatic C-H Stretching: The C-H stretching vibrations of the propyl chain's CH₂ groups will absorb below 3000 cm⁻¹. Specifically, asymmetric and symmetric stretching modes are expected in the 2950-2850 cm⁻¹ region.[4][5] These peaks are typically of medium to strong intensity.

Mid-Frequency Region (2500 - 1500 cm⁻¹)

• C=N and C=C Stretching: This region is characteristic of double bond stretching vibrations. The C=N stretching of the imidazole ring and the C=C stretching of the aromatic benzene ring will give rise to a series of medium to strong bands between 1650 cm⁻¹ and 1450 cm⁻¹. For benzimidazole compounds, a characteristic C=N stretching band is often observed around 1625 cm⁻¹.[1] Aromatic C=C in-ring stretching vibrations typically produce bands in the 1600-1585 cm⁻¹ and 1500-1400 cm⁻¹ ranges.[2][3]

Fingerprint Region (< 1500 cm⁻¹)

The fingerprint region is a complex area of the spectrum containing a multitude of absorption bands arising from bending vibrations and skeletal modes. While challenging to interpret fully, it is unique to each molecule.

• C-H Bending: Aliphatic C-H scissoring (bending) vibrations of the CH₂ groups in the propyl chain are expected around 1470-1450 cm⁻¹.[4] Aromatic C-H in-plane bending vibrations can be found between 1250 and 1000 cm⁻¹.[2]

• C-N Stretching: The C-N stretching vibrations of the imidazole ring will contribute to the complexity of the fingerprint region, typically appearing in the 1300-1100 cm⁻¹ range.

• Aromatic C-H Out-of-Plane Bending ("oop"): Strong absorptions between 900 and 675 cm⁻¹ are characteristic of the out-of-plane bending of aromatic C-H bonds. The exact position of these bands can provide information about the substitution pattern on the benzene ring.[2][3]

• C-Br Stretching: The C-Br stretching vibration is expected to produce a medium to strong absorption band in the lower frequency region of the spectrum, typically between 690 and 515 cm⁻¹.[3][4]

Predicted IR Absorption Data Summary

Wavenumber Range (cm⁻¹)	Vibrational Mode	Functional Group	Expected Intensity
3400 - 3200	N-H Stretching	Imidazole Ring	Medium to Strong, Broad
3100 - 3000	C-H Stretching	Aromatic (Benzene Ring)	Weak to Medium
2950 - 2850	C-H Stretching (Asymmetric & Symmetric)	Aliphatic (Propyl Chain)	Medium to Strong
1650 - 1580	C=N Stretching	Imidazole Ring	Medium to Strong
1600 - 1450	C=C Stretching (In-ring)	Aromatic (Benzene Ring)	Medium, Sharp
1470 - 1450	C-H Bending (Scissoring)	Aliphatic (CH₂)	Medium
1250 - 1000	C-H In-Plane Bending	Aromatic	Weak to Medium
900 - 675	C-H Out-of-Plane Bending	Aromatic	Strong
690 - 515	C-Br Stretching	Alkyl Halide	Medium to Strong

Experimental Protocol: Acquiring the IR Spectrum

This section outlines a standard operating procedure for obtaining a high-quality Fourier Transform Infrared (FT-IR) spectrum of 2-(3-Bromopropyl)-1H-benzo[d]imidazole.

Instrumentation

• A Fourier Transform Infrared (FT-IR) spectrometer equipped with a deuterated triglycine sulfate (DTGS) or a mercury cadmium telluride (MCT) detector.

• For solid samples, an Attenuated Total Reflectance (ATR) accessory with a diamond or germanium crystal is recommended for ease of use and minimal sample preparation. Alternatively, the KBr pellet method can be used.

Sample Preparation

Method 1: Attenuated Total Reflectance (ATR)

• Ensure the ATR crystal is clean by wiping it with a soft tissue dampened with a volatile solvent (e.g., isopropanol or ethanol) and allowing it to dry completely.

• Acquire a background spectrum of the clean, empty ATR crystal. This will be automatically subtracted from the sample spectrum.

• Place a small amount (a few milligrams) of the solid 2-(3-Bromopropyl)-1H-benzo[d]imidazole sample onto the center of the ATR crystal.

• Apply consistent pressure to the sample using the ATR's pressure clamp to ensure good contact between the sample and the crystal.

• Collect the sample spectrum.

Method 2: Potassium Bromide (KBr) Pellet

• Thoroughly grind 1-2 mg of the sample with approximately 100-200 mg of dry, spectroscopic grade KBr powder in an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Transfer the powder to a pellet-forming die.

• Press the powder under high pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Place the KBr pellet in the spectrometer's sample holder.

• Collect the sample spectrum. A background spectrum of the empty sample holder should be acquired beforehand.

Data Acquisition Parameters

• Spectral Range: 4000 - 400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 16 to 32 scans are typically sufficient to achieve a good signal-to-noise ratio.

• Apodization: Happ-Genzel is a commonly used function.

Figure 2. Experimental workflow for IR spectral analysis.

Conclusion: A Unified View

The infrared spectrum of 2-(3-Bromopropyl)-1H-benzo[d]imidazole provides a wealth of information about its molecular structure. By systematically analyzing the spectrum in distinct regions, one can confidently identify the characteristic vibrations of the benzimidazole core, the propyl side chain, and the terminal bromine atom. This guide serves as a foundational resource for scientists, enabling them to leverage IR spectroscopy for the unambiguous characterization of this important heterocyclic compound. The combination of theoretical prediction and a robust experimental protocol ensures the generation of reliable and interpretable spectral data, which is paramount in research and development settings.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2009). Introduction to Spectroscopy. Cengage Learning.

• Chemistry LibreTexts. (2020). 11.5: Infrared Spectra of Some Common Functional Groups. [Link]

• Bai, G., et al. (2014). An ammonium molybdate deposited amorphous silica coated iron oxide magnetic core-shell nanocomposite for the efficient synthesis of 2-benzimidazoles using hydrogen peroxide. RSC Advances, 4(106), 61643-61651. [Link]

• Morgan, K. J. (1961). The infrared spectra of some simple benzimidazoles. Journal of the Chemical Society, 2343-2347. [Link]

• Specac Ltd. (n.d.). Interpreting Infrared Spectra. [Link]

• Chemistry LibreTexts. (2021). 1.7: Infrared Spectra of Some Common Functional Groups. [Link]

• Al-Araji, S. M., & Ali, R. A. (2012). Synthesis and Characterization Benzimidazole Ring by using O-Phenylinediamine with Different Compounds and using Mannich Reaction to Preparation some of Derivatives. Oriental Journal of Chemistry, 28(2), 739-747. [Link]

• Arslan, H., et al. (2009). Theoretical studies of molecular structure and vibrational spectra of 2-ethyl-1H-benzo d imidazole. ResearchGate. [Link]

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reactivity of 2-(3-Bromopropyl)-1H-benzo[d]imidazole

An In-Depth Technical Guide to the Reactivity of 2-(3-Bromopropyl)-1H-benzo[d]imidazole

Executive Summary

2-(3-Bromopropyl)-1H-benzo[d]imidazole is a versatile heterocyclic compound that serves as a pivotal intermediate in the synthesis of a wide array of pharmacologically active molecules. Its unique structure, featuring both a nucleophilic benzimidazole core and an electrophilic alkyl halide side chain, imparts a rich and tunable reactivity. This guide offers a comprehensive exploration of this reactivity, focusing on the mechanistic principles that govern its transformations. We will dissect the key reaction pathways—namely intermolecular nucleophilic substitution and intramolecular cyclization—and provide field-proven insights into controlling these processes for targeted synthesis. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the synthetic potential of this valuable building block.

The Benzimidazole Scaffold: A Privileged Core in Medicinal Chemistry

The benzimidazole ring system, formed by the fusion of benzene and imidazole, is a cornerstone of medicinal chemistry.[1] Its structural resemblance to naturally occurring purine nucleosides allows it to interact with a multitude of biological targets, leading to a broad spectrum of pharmacological activities, including antimicrobial, anticancer, anti-inflammatory, and antiviral properties.[2][3][4] The benzimidazole core contains two nitrogen atoms: one (N1) is pyrrole-like and weakly acidic, while the other (N3) is pyridine-like and basic.[2] This dual nature is fundamental to its reactivity and its role as a versatile pharmacophore.[5]

Core Reactivity Analysis: A Tale of Two Centers

The synthetic utility of 2-(3-Bromopropyl)-1H-benzo[d]imidazole stems from the presence of two distinct reactive sites: the electrophilic carbon attached to the bromine atom and the nucleophilic nitrogen atoms of the benzimidazole ring. The interplay between these two centers dictates the outcome of its chemical transformations.

The Electrophilic Side Chain: A Target for Nucleophiles

The 3-bromopropyl group is a primary alkyl halide, making the terminal carbon highly susceptible to attack by nucleophiles via a classic bimolecular nucleophilic substitution (SN2) mechanism. This pathway is characterized by the backside attack of a nucleophile, leading to the inversion of stereochemistry (if applicable) and the displacement of the bromide leaving group. A wide range of nucleophiles, including amines, thiols, alkoxides, and carbanions, can be employed to introduce diverse functional groups at this position.

The Nucleophilic Core: The Benzimidazole Nitrogens

The N1-H of the benzimidazole ring is weakly acidic and can be deprotonated by a suitable base to form a highly nucleophilic benzimidazolide anion. This anion is a key intermediate in many reactions. The resulting negative charge is delocalized over the imidazole ring, but the N1/N3 positions remain the primary sites for subsequent reactions. This internal nucleophilicity allows the molecule to undergo intramolecular reactions with its own electrophilic side chain.

Key Transformations and Mechanistic Insights

The dual leads to a fascinating competition between intermolecular and intramolecular reaction pathways. The choice of reaction conditions—specifically the base, solvent, temperature, and the nature of any external nucleophile—is critical for directing the reaction towards the desired product.

Intermolecular Nucleophilic Substitution

When reacted with an external nucleophile in the presence of a mild base (or no base if the nucleophile is strong enough), the dominant reaction is typically SN2 substitution on the propyl chain.

Causality Behind Experimental Choices: The selection of a non-hindered, mild inorganic base such as potassium carbonate (K₂CO₃) is strategic. It is sufficient to facilitate the reaction of many nucleophiles but is generally not strong enough to significantly deprotonate the benzimidazole N-H. This minimizes competing intramolecular side reactions, thereby favoring the formation of the intermolecular substitution product. The choice of a polar aprotic solvent like DMF or acetonitrile helps to dissolve the reagents and stabilize the transition state of the SN2 reaction.

Caption: Mechanism of intramolecular N-alkylation (cyclization).

Quantitative Data Summary

The reactivity of 2-(3-bromopropyl)-1H-benzo[d]imidazole allows for the synthesis of a variety of derivatives. The following table summarizes typical reaction conditions and outcomes for key transformations.

Transformation	Nucleophile/Reagent	Base	Solvent	Temperature	Typical Yield	Product Type	Reference
Intermolecular Substitution	Secondary Amine (e.g., Piperidine)	K₂CO₃	Acetonitrile	Reflux	80-95%	2-(3-(Piperidin-1-yl)propyl)-1H-benzo[d]imidazole	General SN2 [1]
Intermolecular Substitution	Thiophenol	K₂CO₃	DMF	80 °C	85-98%	2-(3-(Phenylthio)propyl)-1H-benzo[d]imidazole	General SN2 [1]
Intramolecular Cyclization	-	Cs₂CO₃	DMF	100-150 °C	50-85%	Tetrahydro-1H-benzoi[6][7]midazo[1,2-a]pyrimidine	[8][9]
Intramolecular Cyclization	-	NaH	THF	Reflux	60-90%	Tetrahydro-1H-benzoi[6][7]midazo[1,2-a]pyrimidine	General Cyclization [10]

Field-Proven Experimental Protocol: Intramolecular Cyclization

This protocol details a representative procedure for the base-mediated intramolecular cyclization of 2-(3-Bromopropyl)-1H-benzo[d]imidazole to form 2,3,4,5-tetrahydro-1H-benzoi[6][7]midazo[1,2-c]pyrimidin-7-amine analogs, based on established methodologies. [8]

Workflow Diagram

Caption: Step-by-step workflow for intramolecular cyclization.

Step-by-Step Methodology

• Inert Atmosphere Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-(3-Bromopropyl)-1H-benzo[d]imidazole (0.5 mmol, 1.0 eq.).

  • Expertise & Experience: An inert argon or nitrogen atmosphere is crucial to prevent side reactions involving atmospheric moisture and oxygen, particularly when using strong, moisture-sensitive bases.

• Solvent and Base Addition: Add anhydrous N,N-Dimethylformamide (DMF, 1 mL) to dissolve the starting material. To this solution, add cesium carbonate (Cs₂CO₃, 1.0 mmol, 2.0 eq.).

  • Trustworthiness: Using a pre-dried, anhydrous solvent is essential for reproducibility and to ensure the base is not quenched by water. Cs₂CO₃ is an effective base for this transformation, promoting efficient deprotonation. [11]3. Reaction Execution: Heat the reaction mixture to 150 °C and stir for 24 hours.

  • Self-Validation: The reaction progress should be monitored periodically (e.g., every 4-6 hours) by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., hexane/ethyl acetate). The disappearance of the starting material spot indicates reaction completion.

• Aqueous Workup: After the reaction is complete (as determined by TLC), allow the mixture to cool to room temperature. Dilute the mixture with dichloromethane (CH₂Cl₂, 15 mL) and deionized water (15 mL).

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic and aqueous layers. Extract the aqueous layer twice more with CH₂Cl₂ (2 x 10 mL).

  • Expertise & Experience: Multiple extractions ensure maximum recovery of the product from the aqueous phase.

• Drying and Concentration: Combine all organic layers and wash them with water (2 x 20 mL) to remove residual DMF and inorganic salts. Dry the combined organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude residue by silica gel column chromatography, eluting with a gradient of ethyl acetate in n-hexane to afford the pure tetracyclic product.

  • Trustworthiness: Chromatographic purification is a standard and reliable method to isolate the desired product from any unreacted starting material, byproducts, or impurities.

• Characterization: Confirm the structure and purity of the final product using spectroscopic methods such as ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Conclusion

2-(3-Bromopropyl)-1H-benzo[d]imidazole is a synthetically powerful intermediate whose reactivity is defined by the elegant interplay between its nucleophilic benzimidazole core and its electrophilic alkyl bromide side chain. A thorough understanding of the factors that govern the competition between intermolecular substitution and intramolecular cyclization allows for the rational design and synthesis of complex, fused heterocyclic systems and functionalized benzimidazole derivatives. The protocols and mechanistic insights provided in this guide serve as a foundational resource for scientists aiming to exploit the full potential of this versatile building block in drug discovery and materials science.

References

• Synthesis of Benzoi[6][7]midazo[1,2-c]pyrimidin-1-amines and Their Analogs via Copper-Catalyzed C–N Coupling and Cyclization. (n.d.). National Institutes of Health. Available at:

• Erdogan, T., & Erdoğan, F. (2018). Nucleophilic Substitution Reaction of Imidazole with Various 2-Bromo-1-arylethanone Derivatives: A Computational Study. Cumhuriyet Science Journal.

• Synthesis of benzo[d]imidazole and 2-phenyl-benzo[f]t[7][8][12]riazepine derivatives. (n.d.). Source not specified. Available at:

• Al-Masoudi, N. A., et al. (2023). Eco-Friendly Synthesis of 1H-benzo[d]imidazole Derivatives by ZnO NPs Characterization, DFT Studies, Antioxidant and Insilico Studies. MDPI.
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An In-Depth Technical Guide to 2-(3-Bromopropyl)-1H-benzo[d]imidazole: A Pivotal Intermediate in Contemporary Drug Discovery

Foreword: The Enduring Legacy of the Benzimidazole Scaffold

The benzimidazole nucleus, a bicyclic aromatic heterocycle, stands as a cornerstone in the edifice of medicinal chemistry. Its structural resemblance to endogenous purines allows it to ingeniously interact with a myriad of biological targets, making it a "privileged scaffold" in drug design.[1][2] From proton pump inhibitors like omeprazole to anthelmintics such as albendazole, the therapeutic breadth of benzimidazole derivatives is truly remarkable.[3] The functionalization of this core structure is paramount to modulating its pharmacological activity, and in this context, reactive intermediates are the unsung heroes of synthetic strategy. This guide focuses on one such pivotal building block: 2-(3-Bromopropyl)-1H-benzo[d]imidazole. Its trifunctional nature—a nucleophilic benzimidazole nitrogen, an electrophilic bromopropyl chain, and a modifiable C2 position—renders it an exceptionally versatile tool for the construction of complex, biologically active molecules. This document aims to provide researchers, scientists, and drug development professionals with a comprehensive technical understanding of its synthesis, reactivity, and strategic application.

I. Synthesis of 2-(3-Bromopropyl)-1H-benzo[d]imidazole: A Guided Pathway

The synthesis of 2-(3-Bromopropyl)-1H-benzo[d]imidazole is typically achieved through a two-step process: the formation of the benzimidazole core followed by N-alkylation. While a direct, one-pot synthesis is conceivable, a stepwise approach generally offers better control and yields.

Step 1: Formation of the 2-Substituted Benzimidazole Core

The construction of the benzimidazole ring system is a well-established transformation in organic synthesis. The most common and direct method is the Phillips-Ladenburg condensation, which involves the reaction of an o-phenylenediamine with a carboxylic acid or its derivative under acidic conditions.[4] For the synthesis of the parent 2-propyl benzimidazole, butanoic acid would be the reagent of choice.

Step 2: N-Alkylation with 1,3-Dibromopropane

The introduction of the 3-bromopropyl group is achieved via an N-alkylation reaction. The benzimidazole formed in the previous step is treated with an excess of 1,3-dibromopropane in the presence of a base.

Key Considerations for Regioselectivity:

The N-alkylation of an unsymmetrical benzimidazole can lead to a mixture of N1 and N3 isomers. In the case of 2-substituted benzimidazoles, the reaction is often governed by a combination of steric and electronic factors. For many 2-alkyl substituted benzimidazoles, alkylation tends to occur at the less sterically hindered nitrogen atom.[5] A detailed study of the regioselectivity of alkylation on 2-substituted-4-methylbenzimidazoles has shown that the nature of the alkylating agent and the substituents on the benzimidazole ring play a crucial role in determining the N1/N3 ratio.[5]

Exemplary Synthetic Protocol:

Reaction Scheme:

Caption: Synthetic workflow for the N-alkylation of 2-propyl-1H-benzo[d]imidazole.

Step-by-Step Methodology:

• Preparation: To a solution of 2-propyl-1H-benzo[d]imidazole (1.0 eq.) in a suitable polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile, add a base (e.g., potassium carbonate or sodium hydride, 1.2 eq.).

• Addition of Alkylating Agent: To the stirred suspension, add 1,3-dibromopropane (2.0-3.0 eq.) dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the progress by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

II. Physicochemical and Spectroscopic Characterization

Precise characterization of 2-(3-Bromopropyl)-1H-benzo[d]imidazole is crucial for its use as a chemical intermediate. While specific experimental data for this compound is not widely published, expected physicochemical properties and spectral data can be inferred from closely related structures.

Table 1: Predicted Physicochemical Properties

Property	Predicted Value
Molecular Formula	C₁₀H₁₁BrN₂
Molecular Weight	239.11 g/mol
Appearance	Off-white to pale yellow solid
Melting Point	Expected to be in the range of 100-150 °C
Solubility	Soluble in polar organic solvents (e.g., DMSO, DMF, Methanol)

Spectroscopic Analysis:

The structural elucidation of 2-(3-Bromopropyl)-1H-benzo[d]imidazole relies heavily on spectroscopic techniques, particularly NMR.

¹H NMR Spectroscopy:

The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the benzimidazole ring, typically in the range of 7.2-7.8 ppm. The propyl chain will exhibit three distinct multiplets: a triplet for the methylene group attached to the nitrogen, a multiplet for the central methylene group, and a triplet for the methylene group attached to the bromine atom, which will be the most downfield of the three due to the deshielding effect of the bromine.

¹³C NMR Spectroscopy:

The carbon NMR spectrum will provide further confirmation of the structure. The aromatic carbons will appear in the region of 110-150 ppm. The three carbons of the propyl chain will be observed in the aliphatic region, with the carbon attached to the bromine being the most downfield.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts (in ppm)

Assignment	Predicted ¹H Shift	Predicted ¹³C Shift
Aromatic CH	7.2 - 7.8 (m)	110 - 145
N-CH₂ -CH₂-CH₂-Br	~4.4 (t)	~45
N-CH₂-CH₂ -CH₂-Br	~2.3 (m)	~32
N-CH₂-CH₂-CH₂ -Br	~3.5 (t)	~30
C2 (imidazole)	-	~155

Note: These are predicted values and may vary depending on the solvent and experimental conditions.

III. Reactivity and Mechanistic Insights: The Trifunctional Hub

The synthetic utility of 2-(3-Bromopropyl)-1H-benzo[d]imidazole stems from its inherent trifunctionality. The bromopropyl group is a potent electrophile, readily undergoing nucleophilic substitution reactions. The benzimidazole ring system, with its two nitrogen atoms, can act as a nucleophile or a ligand. The C2 position, if unsubstituted, can also be a site for further functionalization.

Nucleophilic Substitution at the Propyl Chain:

The primary and most exploited reaction of this intermediate is the nucleophilic substitution of the bromide. This allows for the facile introduction of a wide array of functional groups by reacting it with various nucleophiles.

Caption: General scheme for nucleophilic substitution reactions.

Common Nucleophiles and Resulting Structures:

• Amines (primary and secondary): Leads to the formation of aminoalkylated benzimidazoles, a common motif in kinase inhibitors and GPCR antagonists.[7]

• Thiols: Forms thioether linkages, which are present in various biologically active compounds.

• Azides: Introduction of an azide group, which can be further transformed into an amine or participate in "click" chemistry reactions.

• Carboxylates: Formation of ester linkages.

• Phenoxides: Generation of aryloxypropyl benzimidazoles.

Mechanism of N-Alkylation:

The alkylation of amines with alkyl bromides is a classic S_N2 reaction. The nucleophilic amine attacks the electrophilic carbon atom bearing the bromine atom, leading to the displacement of the bromide ion and the formation of a new carbon-nitrogen bond. The reaction is typically carried out in the presence of a base to neutralize the HBr formed during the reaction.

IV. Applications in Drug Discovery: A Gateway to Bioactive Molecules

The 3-aminopropyl-benzimidazole scaffold, readily accessible from 2-(3-Bromopropyl)-1H-benzo[d]imidazole, is a key pharmacophore in a number of kinase inhibitors. The benzimidazole core often acts as a hinge-binding motif, while the flexible propyl linker allows the appended functionality to access other regions of the ATP-binding pocket, thereby enhancing potency and selectivity.[8][9]

Case Study: Synthesis of Kinase Inhibitors

A common strategy in the development of kinase inhibitors involves the reaction of 2-(3-Bromopropyl)-1H-benzo[d]imidazole with a variety of substituted anilines or other heterocyclic amines. The resulting N-substituted aminopropyl benzimidazoles can then be screened for their inhibitory activity against a panel of kinases. The diverse substitution patterns that can be introduced via this method allow for the rapid generation of a library of compounds for structure-activity relationship (SAR) studies.[10][11]

Caption: Application in the synthesis of potential kinase inhibitors.

V. Safety, Handling, and Storage

As a bromo-organic compound and a benzimidazole derivative, 2-(3-Bromopropyl)-1H-benzo[d]imidazole should be handled with appropriate care in a laboratory setting.

Safety Precautions:

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and a lab coat.

• Ventilation: Handle in a well-ventilated fume hood to avoid inhalation of dust or vapors.

• In case of contact:

  • Skin: Wash immediately with plenty of soap and water.

  • Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

  • Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

  • Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

Handling and Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.

• Keep away from strong oxidizing agents and incompatible materials.

• Avoid formation of dust.

VI. Conclusion and Future Perspectives

2-(3-Bromopropyl)-1H-benzo[d]imidazole is a highly valuable and versatile chemical intermediate that serves as a gateway to a vast chemical space of potentially bioactive molecules. Its straightforward synthesis and predictable reactivity make it an attractive building block for medicinal chemists. The continued exploration of new reactions and applications of this intermediate will undoubtedly lead to the discovery of novel therapeutic agents targeting a wide range of diseases. As our understanding of the molecular basis of diseases grows, the strategic use of such well-defined chemical tools will be more critical than ever in the quest for new and effective medicines.

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The Discovery of Novel 2-(3-Bromopropyl)-1H-benzo[d]imidazole Derivatives: A Technical Guide for Drug Development Professionals

This guide provides an in-depth exploration of the synthesis, characterization, and biological evaluation of a novel class of 2-(3-Bromopropyl)-1H-benzo[d]imidazole derivatives. Intended for researchers, scientists, and professionals in the field of drug development, this document offers a comprehensive framework for the discovery of new therapeutic agents based on the versatile benzimidazole scaffold. The methodologies described herein are designed to be self-validating, ensuring scientific integrity and reproducibility.

Introduction: The Benzimidazole Scaffold as a Privileged Structure in Medicinal Chemistry

The benzimidazole nucleus, a heterocyclic aromatic compound formed by the fusion of benzene and imidazole rings, is a cornerstone in medicinal chemistry.[1][2] Its structural similarity to naturally occurring purines allows it to readily interact with various biopolymers, leading to a broad spectrum of pharmacological activities.[3] Benzimidazole derivatives have been successfully developed into drugs for a wide range of therapeutic applications, including anti-ulcer (e.g., omeprazole), anthelmintic (e.g., albendazole), and anticancer therapies.[4][5]

The rationale for exploring novel 2-(3-Bromopropyl)-1H-benzo[d]imidazole derivatives is rooted in the potential for this core structure to serve as a versatile platform for generating a library of compounds with diverse biological activities. The 3-bromopropyl substituent at the 2-position provides a reactive handle for introducing a variety of functional groups through nucleophilic substitution, enabling the systematic exploration of the structure-activity relationship (SAR). This guide will detail the synthetic pathway to the core intermediate and its subsequent derivatization, followed by a robust screening cascade to identify lead compounds with promising anticancer and antimicrobial properties.

Synthesis of the Core Intermediate: 2-(3-Bromopropyl)-1H-benzo[d]imidazole

The synthesis of the pivotal intermediate, 2-(3-Bromopropyl)-1H-benzo[d]imidazole, is achieved through a reliable and well-established two-step process, beginning with the Phillips-Ladenburg condensation.[6][7]

Synthetic Workflow

Caption: Synthetic workflow for 2-(3-Bromopropyl)-1H-benzo[d]imidazole.

Detailed Experimental Protocol

Step 1: Synthesis of 2-(3-Bromopropyl)-1H-benzo[d]imidazole

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add o-phenylenediamine (10.8 g, 0.1 mol) and 4-bromobutanoic acid (16.7 g, 0.1 mol).

• Acidic Condensation: To the flask, slowly add 100 mL of 4N hydrochloric acid.

• Reflux: Heat the reaction mixture to reflux (approximately 100-110 °C) with continuous stirring for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate:hexane (1:1).

• Work-up: After completion of the reaction (as indicated by the disappearance of the starting materials on TLC), allow the mixture to cool to room temperature.

• Neutralization and Precipitation: Carefully neutralize the reaction mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8. A solid precipitate will form.

• Isolation and Purification: Collect the precipitate by vacuum filtration and wash it thoroughly with cold deionized water. The crude product can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield pure 2-(3-Bromopropyl)-1H-benzo[d]imidazole.

Characterization of the Core Intermediate

The structure of the synthesized 2-(3-Bromopropyl)-1H-benzo[d]imidazole should be unequivocally confirmed by spectroscopic methods.

Technique	Expected Observations
¹H NMR	Aromatic protons of the benzimidazole ring (7.1-7.6 ppm), a triplet for the CH₂ group adjacent to the bromine (approx. 3.6 ppm), a triplet for the CH₂ group adjacent to the benzimidazole ring (approx. 3.2 ppm), and a multiplet for the central CH₂ group (approx. 2.4 ppm). The NH proton of the imidazole ring will appear as a broad singlet in the downfield region (12-13 ppm) in DMSO-d₆.[8]
¹³C NMR	Aromatic carbons, and three distinct signals for the propyl chain carbons.
Mass Spec.	A molecular ion peak corresponding to the calculated mass of C₁₀H₁₁BrN₂.

Synthesis of Novel 2-(3-Bromopropyl)-1H-benzo[d]imidazole Derivatives

The reactive nature of the terminal bromide in the 2-(3-bromopropyl) side chain allows for the facile synthesis of a diverse library of derivatives through nucleophilic substitution reactions.

General Synthetic Strategy

Caption: General workflow for the synthesis of novel derivatives.

Representative Experimental Protocol for N-Alkylation

• Reaction Setup: To a solution of 2-(3-Bromopropyl)-1H-benzo[d]imidazole (1.0 mmol) in a suitable solvent such as acetonitrile or DMF (10 mL), add the desired amine nucleophile (1.2 mmol) and a base such as potassium carbonate (2.0 mmol).

• Reaction Conditions: Stir the reaction mixture at room temperature or heat to 60-80 °C, monitoring the progress by TLC.

• Work-up and Purification: Upon completion, filter off the inorganic salts and concentrate the filtrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel.

Biological Evaluation of Novel Derivatives

A systematic biological evaluation is crucial to identify lead compounds with therapeutic potential. The synthesized derivatives will be subjected to a primary screening for anticancer and antimicrobial activities.

In Vitro Anticancer Activity: MTT Assay

The cytotoxicity of the novel benzimidazole derivatives will be assessed against a panel of human cancer cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a colorimetric method that measures cell metabolic activity as an indicator of cell viability.[2][9][10]

4.1.1 Experimental Protocol

• Cell Seeding: Seed cancer cells (e.g., HeLa, A549, MCF-7) into 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with serial dilutions of the synthesized compounds (typically ranging from 0.1 to 100 µM) for 48-72 hours.

• MTT Addition: After the incubation period, add MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

4.1.2 Data Presentation

Compound	HeLa IC₅₀ (µM)	A549 IC₅₀ (µM)	MCF-7 IC₅₀ (µM)
Derivative 1
Derivative 2
...
Doxorubicin (Control)

Antimicrobial Susceptibility Testing

The antimicrobial activity of the synthesized compounds will be evaluated against a panel of pathogenic bacteria and fungi using standard methods such as broth microdilution or agar well diffusion to determine the Minimum Inhibitory Concentration (MIC).[1][4][11][12]

4.2.1 Broth Microdilution Protocol

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) equivalent to 0.5 McFarland standard.

• Serial Dilution: Perform a two-fold serial dilution of the test compounds in a 96-well microtiter plate containing a suitable growth medium.

• Inoculation: Inoculate each well with the prepared microbial suspension.

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

4.2.2 Data Presentation

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
Derivative 1
Derivative 2
...
Ciprofloxacin (Control)
Fluconazole (Control)

Conclusion and Future Directions

This technical guide outlines a systematic and robust approach for the discovery of novel 2-(3-Bromopropyl)-1H-benzo[d]imidazole derivatives with potential therapeutic applications. The synthetic protocols are based on well-established chemical principles, ensuring high yields and purity of the target compounds. The proposed biological evaluation cascade provides a clear pathway for identifying lead candidates for further preclinical development.

Future work will focus on expanding the library of derivatives to establish a comprehensive structure-activity relationship. Promising lead compounds will be subjected to more advanced biological studies, including mechanism of action studies, in vivo efficacy, and toxicity profiling, to fully assess their therapeutic potential.

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• Sivamurugan, V., et al. (2005). Green Chemistry as a Versatile Technique for the Synthesis of Benzimidazole Derivatives: Review. International Journal of Pharmaceutical and Phytopharmacological Research, 1(4), 136-144.

• Wikipedia. (n.d.). Phillips-Ladenburg-Benzimidazol-Synthese. [Link]

• Roeder, C. H., & Day, A. R. (1951). BENZIMIDAZOLE STUDIES. I. THE MECHANISM OF BENZIMIDAZOLE FORMATION FROM O-PHENYLENEDIAMINE. The Journal of Organic Chemistry, 16(11), 1745–1750.

• The Royal Society of Chemistry. (n.d.). c7dt02584j1.pdf. [Link]

• Indian Journal of Chemistry. (n.d.). A green synthesis of benzimidazoles. [Link]

• CoLab. (2010). Phillips‐Ladenburg Benzimidazole Synthesis. [Link]

• Semantic Scholar. (2023). Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. [Link]

• ResearchGate. (2023). (PDF) Review Article Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. [Link]

• Semantic Scholar. (2023). Eco-Friendly Synthesis of 1H-benzo[d]imidazole Derivatives by ZnO NPs Characterization, DFT Studies. [Link]

• Journal of Chemical and Pharmaceutical Research. (2012). Synthesis, characterization and anti. [Link]

• Інститут металофізики. (n.d.). Synthesis and Characterization of the New Imidazole- Derivative Salts' Nanoparticles and Studying of Its Biological Activity. [Link]

• National Center for Biotechnology Information. (2020). Selective Synthesis of Benzimidazoles from o-Phenylenediamine and Aldehydes Promoted by Supported Gold Nanoparticles. [Link]

• ResearchGate. (2016). Synthetic approaches to benzimidazoles from o-phenylenediamine: A literature review. [Link]

• ResearchGate. (n.d.). Reactions with o-Phenylenediamine Preparation of 2-Substituted Benzimidazoles and Benzimidazole-ethylenes. [Link]

• R Discovery. (n.d.). Reaction Of O-phenylenediamine Research Articles. [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. (n.d.). Green Chemistry as a Versatile Technique for the Synthesis of Benzimidazole Derivatives: Review. [Link]

• ResearchGate. (n.d.). The ¹H-NMR spectrum of compound 3. [Link]

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Protocols & Analytical Methods

Navigating Nucleophilic Substitution: A Detailed Guide to the Reactions of 2-(3-Bromopropyl)-1H-benzo[d]imidazole

Introduction: The benzimidazole scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous pharmacologically active agents.[1][2][3][4][5] Its versatile structure allows for a wide range of chemical modifications, enabling the fine-tuning of biological activity. Among the various functionalized benzimidazoles, 2-(3-Bromopropyl)-1H-benzo[d]imidazole stands out as a highly valuable and versatile intermediate. The presence of a reactive bromopropyl side chain at the 2-position provides a convenient handle for introducing diverse functionalities through nucleophilic substitution reactions. This guide offers an in-depth exploration of the synthesis and reactivity of 2-(3-Bromopropyl)-1H-benzo[d]imidazole with a variety of nucleophiles, providing detailed protocols and insights for researchers in drug discovery and organic synthesis.

I. Synthesis of the Key Intermediate: 2-(3-Bromopropyl)-1H-benzo[d]imidazole

A reliable synthesis of the starting material is paramount for any subsequent chemical transformations. A common and effective method for preparing 2-(3-Bromopropyl)-1H-benzo[d]imidazole involves a two-step process starting from the condensation of o-phenylenediamine with a suitable dicarboxylic acid derivative, followed by functional group manipulation. A particularly relevant approach is the Phillips-Ladenburg condensation.[6]

Protocol 1: Synthesis of 2-(3-Hydroxypropyl)-1H-benzo[d]imidazole

Reaction Scheme:

Caption: Synthesis of the alcohol precursor via condensation.

Materials:

• o-phenylenediamine

• γ-butyrolactone

• 4 M Hydrochloric acid

• Sodium bicarbonate (saturated solution)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser, suspend o-phenylenediamine (1.0 eq.) in 4 M hydrochloric acid.

• Add γ-butyrolactone (1.2 eq.) to the suspension.

• Heat the reaction mixture to reflux (approximately 100-110 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature.

• Carefully neutralize the reaction mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers and wash with brine (1 x volume).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 2-(3-hydroxypropyl)-1H-benzo[d]imidazole.

Protocol 2: Bromination of 2-(3-Hydroxypropyl)-1H-benzo[d]imidazole

Reaction Scheme:

Caption: Conversion of the alcohol to the desired bromide.

Materials:

• 2-(3-Hydroxypropyl)-1H-benzo[d]imidazole

• Phosphorus tribromide (PBr₃) or Thionyl bromide (SOBr₂)

• Anhydrous dichloromethane (DCM) or chloroform

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve 2-(3-hydroxypropyl)-1H-benzo[d]imidazole (1.0 eq.) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon) and cool to 0 °C in an ice bath.

• Slowly add phosphorus tribromide (0.5 eq.) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction by TLC.

• Upon completion, carefully quench the reaction by pouring it into a cold, saturated sodium bicarbonate solution.

• Extract the aqueous layer with DCM (3 x volumes).

• Combine the organic layers, wash with brine (1 x volume), and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 2-(3-Bromopropyl)-1H-benzo[d]imidazole.

II. Reactivity with Nucleophiles: A Gateway to Diverse Benzimidazole Derivatives

The carbon atom attached to the bromine in 2-(3-Bromopropyl)-1H-benzo[d]imidazole is electrophilic and susceptible to attack by a wide range of nucleophiles via an SN2 mechanism. This allows for the straightforward introduction of various functional groups, leading to a diverse library of benzimidazole derivatives with potential applications in drug discovery.

A. Reaction with Amine Nucleophiles (N-Alkylation)

The reaction of 2-(3-Bromopropyl)-1H-benzo[d]imidazole with primary and secondary amines is a facile method for the synthesis of N-substituted propyl-benzimidazoles. These reactions are typically carried out in the presence of a base to neutralize the hydrobromic acid formed during the reaction.

General Reaction Scheme:

Caption: General scheme for the N-alkylation reaction.

Protocol 3: Synthesis of 2-(3-(Piperidin-1-yl)propyl)-1H-benzo[d]imidazole

Materials:

• 2-(3-Bromopropyl)-1H-benzo[d]imidazole

• Piperidine

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a solution of 2-(3-Bromopropyl)-1H-benzo[d]imidazole (1.0 eq.) in DMF, add piperidine (1.2 eq.) and potassium carbonate (2.0 eq.).

• Stir the reaction mixture at 60-80 °C for 6-12 hours, monitoring by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine (1 x volume), and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: dichloromethane/methanol gradient) to obtain 2-(3-(piperidin-1-yl)propyl)-1H-benzo[d]imidazole.

Table 1: Representative Reaction Conditions for N-Alkylation

Nucleophile (Amine)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Piperidine	K₂CO₃	DMF	80	8	~85
Morpholine	Et₃N	CH₃CN	Reflux	10	~80
Aniline	K₂CO₃	DMF	100	12	~75
Benzylamine	NaHCO₃	Ethanol	Reflux	12	~82

B. Reaction with Thiol Nucleophiles (S-Alkylation)

Thiol nucleophiles readily react with 2-(3-Bromopropyl)-1H-benzo[d]imidazole to form thioethers. The reaction is typically carried out in the presence of a base to deprotonate the thiol, forming the more nucleophilic thiolate anion.

General Reaction Scheme:

Caption: General scheme for the S-alkylation reaction.

Protocol 4: Synthesis of 2-(3-(Phenylthio)propyl)-1H-benzo[d]imidazole

Materials:

• 2-(3-Bromopropyl)-1H-benzo[d]imidazole

• Thiophenol

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Saturated ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a stirred suspension of sodium hydride (1.1 eq.) in anhydrous THF at 0 °C under an inert atmosphere, add a solution of thiophenol (1.0 eq.) in anhydrous THF dropwise.

• Stir the mixture at 0 °C for 30 minutes.

• Add a solution of 2-(3-Bromopropyl)-1H-benzo[d]imidazole (1.0 eq.) in anhydrous THF to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 8-12 hours, monitoring by TLC.

• Upon completion, carefully quench the reaction with a saturated ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine (1 x volume), and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 2-(3-(phenylthio)propyl)-1H-benzo[d]imidazole.

C. Reaction with Oxygen Nucleophiles (O-Alkylation - Williamson Ether Synthesis)

Alkoxides, generated from alcohols, can act as potent nucleophiles to displace the bromide and form ethers. This classic reaction is known as the Williamson ether synthesis.[1][3][7][8][9]

General Reaction Scheme:

Caption: General scheme for the Williamson ether synthesis.

Protocol 5: Synthesis of 2-(3-Methoxypropyl)-1H-benzo[d]imidazole

Materials:

• 2-(3-Bromopropyl)-1H-benzo[d]imidazole

• Sodium methoxide (or methanol and sodium hydride)

• Anhydrous Methanol or THF

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a solution of sodium methoxide (1.5 eq.) in anhydrous methanol, add a solution of 2-(3-Bromopropyl)-1H-benzo[d]imidazole (1.0 eq.) in anhydrous methanol.

• Reflux the reaction mixture for 6-10 hours, monitoring by TLC.

• After completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

• Partition the residue between water and ethyl acetate.

• Separate the layers and extract the aqueous layer with ethyl acetate (2 x volumes).

• Combine the organic layers, wash with brine (1 x volume), and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to obtain 2-(3-methoxypropyl)-1H-benzo[d]imidazole.

III. Application Notes: The Significance of 2-Substituted Propyl-Benzimidazoles in Drug Discovery

The derivatization of 2-(3-Bromopropyl)-1H-benzo[d]imidazole opens up avenues for the synthesis of novel compounds with a wide range of potential pharmacological activities. The introduction of different nucleophiles onto the propyl side chain can significantly influence the molecule's physicochemical properties, such as lipophilicity and hydrogen bonding capacity, which are crucial for drug-like behavior and target engagement.

• Antimicrobial Agents: Benzimidazole derivatives are well-known for their broad-spectrum antimicrobial activity.[10] The introduction of various amine and thioether moieties can lead to compounds with enhanced antibacterial and antifungal properties.

• Anticancer Agents: The benzimidazole core is a privileged scaffold in the design of anticancer drugs.[7] Modifications at the 2-position can lead to compounds that inhibit various cancer-related targets, such as topoisomerase I.[11]

• Anti-inflammatory Agents: A number of N-substituted benzimidazole derivatives have demonstrated potent anti-inflammatory activity.[12] The synthesized compounds can be screened for their ability to inhibit inflammatory pathways.

• Antiviral Activity: Benzimidazole derivatives have shown promise as antiviral agents, including activity against viruses like HCV and HIV.[10]

• CNS-active Agents: The structural versatility of benzimidazoles has been exploited to develop agents with activity in the central nervous system.

The protocols outlined in this guide provide a robust starting point for the synthesis of a diverse library of 2-substituted propyl-benzimidazoles. The resulting compounds can be subjected to high-throughput screening to identify novel hits for various therapeutic targets, thereby accelerating the drug discovery process.

IV. Conclusion

2-(3-Bromopropyl)-1H-benzo[d]imidazole is a highly valuable and versatile building block in organic and medicinal chemistry. Its reactivity towards a wide array of nucleophiles allows for the efficient synthesis of a diverse range of functionalized benzimidazole derivatives. The detailed protocols and application notes provided herein are intended to serve as a comprehensive resource for researchers, facilitating the exploration of this important chemical space in the quest for new therapeutic agents.

V. References

• Chemistry LibreTexts. (2021, June 10). 4.17: Nucleophilic Substitutions in Synthesis: Amines. Chemistry LibreTexts. [Link]

• Pandey, S., Tripathi, P., Parashar, P., Maurya, V., Malik, M. Z., Singh, R., Yadav, P., & Tandon, V. (2022). Synthesis and Biological Evaluation of Novel 1H-Benzo[d]imidazole Derivatives as Potential Anticancer Agents Targeting Human Topoisomerase I. ACS Omega, 7(3), 3047–3066. [Link]

• Bendre, R. S., & Rajput, J. D. (2018). Concise on Some Biologically Important 2-Substituted Benzimidazole Derivatives. Journal of Drug Design and Medicinal Chemistry, 4(4), 49.

• Bendre, R. S., & Rajput, J. D. (2018). Concise on Some Biologically Important 2-Substituted Benzimidazole Derivatives. ResearchGate. [Link]

• Asif, M. (2022). 2-substituted benzimidazole: Significance and symbolism. Informatics, 9(4), 93. [Link]

• Hernández-Vázquez, E., et al. (2021). Synthesis of Novel Chloro-Benzo[d]imidazole Regioisomers as Selective CB2 Receptor Agonists: Indirect Functional Evaluation and Molecular Insights. Molecules, 26(23), 7234. [Link]

• Bendre, R. S., & Rajput, J. D. (2018). Representative 2-Substituted Benzimidazole derivatives as some marketed drugs for different therapeutic categories. ResearchGate. [Link]

• Rajput, J. D., & Bendre, R. S. (2018). Nucleophilic substitution in the imidazole ring. ResearchGate. [Link]

• Gaba, M., et al. (2023). Eco-Friendly Synthesis of 1H-benzo[d]imidazole Derivatives by ZnO NPs Characterization, DFT Studies, Antioxidant and Insilico Studies. Pharmaceuticals, 16(7), 969. [Link]

• El-Sayed, W. A., et al. (2012). Synthesis of Novel Benzimidazole Hydrazone Derivatives and Its C-Nucleosides with Antitumor Activity. International Journal of Organic Chemistry, 2, 242-249. [Link]

• Various Authors. (1975). US3915982A - Imidazole derivatives and process for their preparation. Google Patents.

• D'Alba, F., et al. (2019). Synthesis of tetrazole- and imidazole-based compounds: prophetic molecules made real for biological studies. Chemistry Central Journal, 13(1), 1-8. [Link]

• Roman, G. (2015). N-Alkylation of benzimidazoles with ketonic Mannich bases and the reduction of the resulting 1-(3-oxopropyl)benzimidazoles. ResearchGate. [Link]

• Nguyen, T. T. T., et al. (2023). Exploration of Remarkably Potential Multitarget-Directed N-Alkylated-2-(substituted phenyl)-1H-benzimidazole Derivatives as Antiproliferative, Antifungal, and Antibacterial Agents. ACS Omega, 8(31), 28229–28242. [Link]

• Al-Juboori, A. A. H., & Al-Masoudi, W. A. M. (2017). Synthesis and Characterization of Some New Benzimidazole Derivatives. ResearchGate. [Link]

• Tiwari, A., & Singh, A. (2022). Preparation of benzimidazole derivatives. Benzimidazole was synthesized... ResearchGate. [Link]

• PTC Organics, Inc. (n.d.). PTC N-Alkylation Using 1-Bromo-3-Chloro Propane. PTC Organics, Inc. [Link]

• Keita, M., et al. (2022). Design, Synthesis of a Novel N-substituted Benzimidazole Derivatives. TSI Journals. [Link]

• Al-Mousawi, S. M., et al. (2016). Synthesis of Some of Fluorinated Benzimidazole Nucleosides. International Journal of ChemTech Research, 9(5), 235-245. [Link]

• Organic Chemistry Portal. (n.d.). Benzimidazole synthesis. Organic Chemistry Portal. [Link]

• Various Authors. (2013). WO2013150545A2 - Process for the preparation of benzimidazole derivatives and salts thereof. Google Patents.

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Application Notes &amp; Protocols: Investigating 2-(3-Bromopropyl)-1H-benzo[d]imidazole as a Novel Anticancer Drug Candidate

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the initial characterization of 2-(3-bromopropyl)-1H-benzo[d]imidazole as a potential anticancer agent. The benzimidazole scaffold is recognized as a "privileged structure" in medicinal chemistry due to its presence in numerous pharmacologically active compounds and its structural similarity to purine nucleosides.[1][2] Derivatives of this versatile heterocycle have been shown to exert anticancer effects through a wide array of mechanisms, including the disruption of microtubule polymerization, induction of apoptosis, cell cycle arrest, and the inhibition of key signaling kinases and enzymes like topoisomerase.[1][3][4]

The subject of this guide, 2-(3-bromopropyl)-1H-benzo[d]imidazole, is of particular interest. The 2-substitution is a critical determinant of biological activity in the benzimidazole class.[5] Furthermore, the presence of a 3-bromopropyl chain introduces a reactive electrophilic center. This alkyl halide moiety has the potential to form covalent bonds with nucleophilic residues (e.g., cysteine, histidine) in target proteins, potentially leading to irreversible inhibition and enhanced potency. This guide outlines a logical, tiered approach to evaluate its cytotoxic potential and elucidate its primary mechanism of action, focusing on the most common pathways targeted by benzimidazole derivatives.

Hypothesized Mechanism of Action: Microtubule Destabilization

A predominant mechanism of action for many anticancer benzimidazole derivatives is the inhibition of tubulin polymerization.[6][7] By binding to the colchicine-binding site on β-tubulin, these agents prevent the assembly of α- and β-tubulin dimers into microtubules.[7][8] This disruption of microtubule dynamics is catastrophic for rapidly dividing cancer cells, leading to a cascade of events:

• Mitotic Spindle Failure: The inability to form a functional mitotic spindle prevents proper chromosome segregation.

• Cell Cycle Arrest: The spindle assembly checkpoint is activated, halting the cell cycle at the G2/M phase.[3][9]

• Apoptosis Induction: Prolonged mitotic arrest triggers the intrinsic (mitochondrial) apoptotic pathway, leading to programmed cell death.[1][2]

The following pathway illustrates the hypothesized sequence of events following cellular exposure to 2-(3-bromopropyl)-1H-benzo[d]imidazole.

Caption: Hypothesized mechanism for 2-(3-bromopropyl)-1H-benzo[d]imidazole.

Experimental Protocols for In Vitro Evaluation

A systematic, multi-phase experimental approach is essential for characterizing a novel compound.[10][11] The following protocols provide a workflow to first establish cytotoxic activity and then investigate the underlying mechanism.

Caption: Tiered experimental workflow for in vitro compound evaluation.

Phase 1: Primary Cytotoxicity Screening (MTT Assay)

The MTT assay is a robust colorimetric method to assess cell metabolic activity, which serves as a proxy for cell viability and cytotoxicity.[12] Viable cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.

Protocol 1: MTT Cytotoxicity Assay

• Cell Culture & Seeding:

  • Culture a panel of human cancer cell lines (e.g., MCF-7 for breast, HCT-116 for colon, A549 for lung) in the appropriate medium (e.g., DMEM or RPMI-1640) with 10% FBS and 1% penicillin-streptomycin.[13]

  • Maintain cells in a humidified incubator at 37°C and 5% CO₂.[13]

  • Harvest cells at 80-90% confluency. Seed 5,000-10,000 cells per well in a 96-well plate and allow them to adhere overnight.

• Compound Preparation & Treatment:

  • Prepare a 10 mM stock solution of 2-(3-bromopropyl)-1H-benzo[d]imidazole in DMSO.

  • Perform serial dilutions in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Ensure the final DMSO concentration in all wells is <0.5% to avoid solvent toxicity.

  • Include three control groups: untreated cells, vehicle control (DMSO only), and a positive control (e.g., Doxorubicin or Paclitaxel).[13]

  • Replace the medium in the wells with the medium containing the compound dilutions. Incubate for 48 or 72 hours.

• MTT Assay & Measurement:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[13]

  • Carefully remove the medium. Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the dose-response curve and determine the half-maximal inhibitory concentration (IC₅₀) value using non-linear regression analysis.

Data Presentation

Summarize the IC₅₀ values in a clear, tabular format.

Table 1: Illustrative Cytotoxicity Data for 2-(3-Bromopropyl)-1H-benzo[d]imidazole

Cancer Cell Line	Tissue of Origin	IC₅₀ (µM) after 48h	Positive Control IC₅₀ (µM) (e.g., Paclitaxel)
MCF-7	Breast Adenocarcinoma	Experimental Value	~0.01
HCT-116	Colon Carcinoma	Experimental Value	~0.02
A549	Lung Carcinoma	Experimental Value	~0.015
PC-3	Prostate Carcinoma	Experimental Value	~0.03

Note: The data presented above are for illustrative purposes. Actual values must be determined experimentally.

Phase 2: Mechanistic Assays

If the compound demonstrates potent cytotoxicity (low micromolar or nanomolar IC₅₀ values), the next step is to investigate how it kills the cells.

Protocol 2: Cell Cycle Analysis via Propidium Iodide (PI) Staining

This protocol uses PI, a fluorescent intercalating agent, to stain DNA. The fluorescence intensity is directly proportional to the DNA content, allowing for the quantification of cells in different phases of the cell cycle (G0/G1, S, G2/M).[14]

• Cell Treatment:

  • Seed cells (e.g., HCT-116) in 6-well plates.

  • Treat cells with 2-(3-bromopropyl)-1H-benzo[d]imidazole at its predetermined IC₅₀ and 2x IC₅₀ concentrations for 24 hours. Include a vehicle control.

• Cell Fixation:

  • Harvest cells by trypsinization and wash with ice-cold PBS.

  • Fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing gently.

  • Incubate at -20°C for at least 2 hours (or overnight).

• Staining and Analysis:

  • Centrifuge the fixed cells and wash with PBS.

  • Resuspend the cell pellet in a staining solution containing PI (50 µg/mL) and RNase A (100 µg/mL) in PBS.

  • Incubate for 30 minutes at room temperature in the dark.

  • Analyze the cell population distribution using a flow cytometer. An accumulation of cells in the G2/M peak would support the hypothesis of microtubule disruption.[9]

Protocol 3: Apoptosis Detection via Annexin V-FITC/PI Assay

This assay differentiates between healthy, early apoptotic, late apoptotic, and necrotic cells.[12] Annexin V binds to phosphatidylserine, which translocates to the outer cell membrane during early apoptosis. PI enters cells only when the membrane integrity is lost (late apoptosis/necrosis).[14]

• Cell Treatment:

  • Treat cells in 6-well plates with the compound at its IC₅₀ concentration for 24 or 48 hours.

• Staining:

  • Harvest and wash the cells with cold PBS.

  • Resuspend the cells in 1X Annexin V Binding Buffer.

  • Add Annexin V-FITC and PI according to the manufacturer's protocol (e.g., 5 µL of each).

  • Incubate for 15 minutes at room temperature in the dark.[13]

• Flow Cytometry Analysis:

  • Analyze the stained cells immediately by flow cytometry.

  • Quantify the cell populations:

    • Annexin V- / PI- (Healthy cells)

    • Annexin V+ / PI- (Early apoptotic cells)

    • Annexin V+ / PI+ (Late apoptotic/necrotic cells)

Phase 3: Direct Target Validation

Positive results from the cell cycle and apoptosis assays strongly suggest a mechanism involving mitotic arrest. The final step is to directly test the compound's effect on its hypothesized molecular target.

Protocol 4: In Vitro Tubulin Polymerization Assay

This cell-free assay directly measures the compound's ability to inhibit the polymerization of purified tubulin into microtubules.[7]

• Assay Preparation:

  • Use a commercially available tubulin polymerization assay kit.

  • Reconstitute lyophilized porcine or bovine brain tubulin (>99% pure) in a general tubulin buffer. Keep on ice.

• Reaction Setup:

  • In a 96-well plate, add the compound at various concentrations.

  • Include a positive control for inhibition (e.g., Nocodazole or Colchicine) and a positive control for polymerization enhancement (e.g., Paclitaxel).[15] Include a vehicle control (DMSO).

  • Initiate polymerization by adding the tubulin solution and a GTP-containing buffer, then immediately place the plate in a spectrophotometer pre-warmed to 37°C.

• Measurement:

  • Measure the change in absorbance (optical density) at 340 nm every minute for 60 minutes. The increase in absorbance corresponds to the extent of microtubule polymerization.

• Analysis:

  • Plot absorbance versus time. A decrease in the rate and extent of polymerization compared to the vehicle control indicates that 2-(3-bromopropyl)-1H-benzo[d]imidazole acts as a tubulin polymerization inhibitor.[15]

By following these detailed protocols, researchers can effectively screen and characterize the anticancer potential of 2-(3-bromopropyl)-1H-benzo[d]imidazole, generating the foundational data necessary for further preclinical development.

References

• Benzimidazole Derivatives in Anticancer Therapy: A Comprehensive Review. (2025). Vertex AI Search.
• Al-Said, M. S., Ghorab, M. M., & Al-Qasoumi, S. I. (2010). Synthesis and anticancer activity of some novel 2-substituted benzimidazole derivatives. European Journal of Medicinal Chemistry, 45(7), 2949-2956.
• Anticancer and antiangiogenesis activities of novel synthesized 2-substituted benzimidazoles molecules. (2019). TÜBİTAK Academic Journals.
• Broad mechanisms of action of benzimidazoles as anticancer agents. (2025). ResearchGate.
• Recent developments of benzimidazole based analogs as potential tubulin polymerization inhibitors: A critical review. (2025). PubMed.
• Benzimidazole hybrids as anticancer drugs: An updated review on anticancer properties, structure-activity relationship, and mechanisms of action (2019-2021). (2022). PubMed.
• Modulation Effect on Tubulin Polymerization, Cytotoxicity and Antioxidant Activity of 1H-Benzimidazole-2-Yl Hydrazones. (N.d.). MDPI.
• Versatile mechanisms of 2-substituted benzimidazoles in targeted cancer therapy. (2020). Future Medicinal Chemistry, 12(14), 1345-1365.
• Discovery of New Quinazolinone and Benzimidazole Analogs as Tubulin Polymerization Inhibitors with Potent Anticancer Activities. (N.d.). MDPI.
• Benzimidazole and its derivatives as cancer therapeutics: The potential role from traditional to precision medicine. (2021). Journal of Advanced Research, 34, 147-163.
• Two preclinical tests to evaluate anticancer activity and to help validate drug candidates for clinical trials. (2021). Drug Discovery Today, 26(11), 2577-2584.
• Benzimidazole scaffold as a potent anticancer agent with different mechanisms of action (2016–2023). (2023). RSC Medicinal Chemistry, 14(10), 1846-1873.
• Application Notes and Protocols for In Vitro Evaluation of Anticancer Agent 13. (2025). BenchChem.
• Application Notes and Protocols: In Vitro Testing of Novel Anticancer Agents. (2025). BenchChem.
• Discovery of Novel Benzimidazole and Indazole Analogues as Tubulin Polymerization Inhibitors with Potent Anticancer Activities. (2021). Journal of Medicinal Chemistry, 64(8), 4498-4515.
• Benzimidazoles induce concurrent apoptosis and pyroptosis of human glioblastoma cells via arresting cell cycle. (2021). Acta Pharmacologica Sinica, 43(4), 1011-1022.
• Cell Cycle Arrest and Apoptosis-Inducing Ability of Benzimidazole Derivatives: Design, Synthesis, Docking, and Biological Evalu
• Application Notes and Protocols for Assessing the In Vitro Anticancer Activity of 1,3-Selenazoles. (2025). BenchChem.
• Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. (2020). Frontiers in Bioengineering and Biotechnology, 8, 313.
• New Anticancer Agents: In Vitro and In Vivo Evaluation. (2006). Methods in Molecular Medicine, 110, 1-13.

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The Strategic Application of 2-(3-Bromopropyl)-1H-benzo[d]imidazole in Modern Medicinal Chemistry

An Application Guide for Researchers and Drug Development Professionals

As a cornerstone in heterocyclic chemistry, the benzimidazole scaffold holds a privileged position in drug discovery.[1][2] Its structural resemblance to endogenous purines allows it to interact with a multitude of biological targets, making it a versatile framework for developing novel therapeutic agents.[2] Benzimidazole derivatives have demonstrated a vast spectrum of pharmacological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[3][4][5]

Within this esteemed class of compounds, 2-(3-Bromopropyl)-1H-benzo[d]imidazole emerges as a particularly valuable synthetic intermediate. Its structure combines the biologically active benzimidazole core with a three-carbon propyl linker terminating in a reactive bromine atom. This functional arrangement provides a perfect handle for medicinal chemists to strategically introduce diverse pharmacophores through nucleophilic substitution reactions. The propyl chain offers rotational flexibility, allowing the attached functional groups to orient themselves effectively within the binding pockets of target proteins.

This document serves as a detailed guide to the synthesis and application of 2-(3-Bromopropyl)-1H-benzo[d]imidazole, providing field-proven protocols and insights for its use in the development of next-generation therapeutics.

Part 1: Synthesis of the Core Intermediate

The synthesis of 2-(3-Bromopropyl)-1H-benzo[d]imidazole is typically achieved via the Phillips condensation reaction. This classic method involves the condensation of o-phenylenediamine with a suitable carboxylic acid, in this case, 4-bromobutanoic acid, under acidic conditions with heating. The acid catalyzes the cyclization and dehydration to form the stable benzimidazole ring.

Protocol 1: Synthesis of 2-(3-Bromopropyl)-1H-benzo[d]imidazole

Causality Behind Experimental Choices:

• Reagents: o-Phenylenediamine provides the benzene and two nitrogen atoms for the fused ring system. 4-Bromobutanoic acid serves as the source for the C2 carbon of the imidazole ring and the attached bromopropyl side chain.

• Catalyst: Hydrochloric acid (HCl) is used to protonate the carbonyl group of the carboxylic acid, making it more electrophilic and facilitating the nucleophilic attack by the amine groups of o-phenylenediamine. It also aids in the final dehydration step.

• Reaction Conditions: Refluxing in a high-boiling solvent like water or ethanol provides the necessary thermal energy to overcome the activation barrier for the condensation and cyclization reactions.

• Work-up: Neutralization with a base like sodium bicarbonate is crucial to quench the acid catalyst and precipitate the free base form of the product, which has lower aqueous solubility.

Materials:

• o-Phenylenediamine

• 4-Bromobutanoic acid

• 4M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Ethyl acetate

• Brine (saturated aqueous NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel

Step-by-Step Methodology:

• Reaction Setup: In a 250 mL round-bottom flask, combine o-phenylenediamine (1.0 eq) and 4-bromobutanoic acid (1.05 eq).

• Acidification & Reflux: Add 4M HCl (approx. 5 volumes) to the flask. Equip the flask with a reflux condenser and magnetic stir bar. Heat the mixture to reflux (approx. 100-110 °C) and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Cooling and Neutralization: Once the reaction is complete, cool the mixture to room temperature and then further in an ice bath. Slowly add saturated NaHCO₃ solution with stirring until the effervescence ceases and the pH of the solution is neutral to alkaline (pH ~8-9). A precipitate should form.

• Extraction: Transfer the mixture to a separatory funnel and extract the product into ethyl acetate (3 x 50 mL).

• Washing and Drying: Combine the organic layers and wash sequentially with water (1 x 50 mL) and brine (1 x 50 mL). Dry the organic phase over anhydrous MgSO₄.

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. The resulting crude solid can be purified by column chromatography on silica gel (using a hexane/ethyl acetate gradient) or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure 2-(3-Bromopropyl)-1H-benzo[d]imidazole.

Visualization: Synthetic Workflow

Caption: Workflow for the synthesis of the core intermediate.

Part 2: Application in Anticancer Drug Discovery

The benzimidazole core is a well-established pharmacophore in oncology, with derivatives known to target various hallmarks of cancer.[1][6] Approved drugs and clinical candidates often function by disrupting microtubule polymerization, inhibiting kinases, or inducing apoptosis.[3][6] 2-(3-Bromopropyl)-1H-benzo[d]imidazole serves as an ideal scaffold to synthesize novel anticancer agents by attaching moieties that target these pathways.

Strategic Approach: Synthesis of Kinase and Tubulin Inhibitors

The propyl linker allows for the facile introduction of various heterocyclic systems, such as piperazine, which are common components of kinase inhibitors.[7] Similarly, attaching aryl groups known to interact with the colchicine binding site on tubulin can lead to potent microtubule-disrupting agents.[8][9]

Protocol 2: General N-Alkylation for Anticancer Derivative Synthesis

This protocol describes a general method for coupling 2-(3-Bromopropyl)-1H-benzo[d]imidazole with a nucleophilic amine (e.g., a substituted piperazine or aniline), a common strategy for building kinase inhibitors.

Causality Behind Experimental Choices:

• Base: Potassium carbonate (K₂CO₃) is a mild and inexpensive base suitable for deprotonating the amine nucleophile, increasing its reactivity without causing unwanted side reactions. A stronger base like sodium hydride (NaH) could be used for less reactive nucleophiles.[10][11]

• Solvent: Acetonitrile (ACN) or Dimethylformamide (DMF) are excellent polar aprotic solvents for SN2 reactions. They effectively dissolve the reactants and do not interfere with the nucleophilic substitution.

• Catalyst: Sodium iodide (NaI) can be used in catalytic amounts to facilitate the reaction via the Finkelstein reaction, where the bromide is transiently replaced by the more reactive iodide, accelerating the rate of substitution.

Materials:

• 2-(3-Bromopropyl)-1H-benzo[d]imidazole

• Nucleophile of choice (e.g., 1-methylpiperazine) (1.1 eq)

• Anhydrous Potassium Carbonate (K₂CO₃) (2.0 eq)

• Sodium Iodide (NaI) (0.1 eq, optional)

• Anhydrous Acetonitrile (ACN) or DMF

• Ethyl acetate, Water, Brine

Step-by-Step Methodology:

• To a stirred suspension of K₂CO₃ and NaI in ACN, add the amine nucleophile.

• Add a solution of 2-(3-Bromopropyl)-1H-benzo[d]imidazole (1.0 eq) in ACN dropwise.

• Heat the reaction mixture to 60-80 °C and stir for 8-16 hours, monitoring by TLC.

• Upon completion, cool the reaction to room temperature and filter to remove inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired derivative.

Data Presentation: Anticancer Activity of Benzimidazole Derivatives

The following table summarizes the cytotoxic activity of representative benzimidazole-based compounds, illustrating the potential of derivatives synthesized from this scaffold.

Compound Class	Target Cell Line	IC₅₀ / GI₅₀ (µM)	Mechanism of Action (if known)	Reference
Benzimidazole-Thiazolidinedione	HeLa, A549	0.096 - 0.32	Antiproliferative	[12]
Benzimidazole-Sulfonamide	MGC-803, PC-3, MCF-7	1.02 - 5.40	Apoptosis Induction, G2/M Arrest	[12]
Benzimidazole-Triazole Hybrid	HCT-116, HepG2, MCF-7	3.87 - 8.34	EGFR & Topo I Inhibition	[12]
2,5-Substituted Benzimidazole	HeLa, A549	5.3 - 18.1	Microtubule Targeting	[9]
Piperazine-linked Benzimidazole	60 Cancer Cell Lines	0.16 - 3.6	Topoisomerase I Inhibition	[7]

Visualization: Synthesis of Anticancer Hybrids

Caption: General scheme for synthesizing anticancer agents.

Part 3: Application in Antimicrobial Agent Development

With the rise of antimicrobial resistance, there is an urgent need for new chemical entities to combat bacterial and fungal infections.[4][13] Benzimidazole derivatives have long been recognized for their potent antimicrobial properties.[2][4][13] The 2-(3-Bromopropyl)-1H-benzo[d]imidazole intermediate is an excellent starting point for creating novel antimicrobial agents by linking it to other known antimicrobial pharmacophores.

Strategic Approach: Hybrid Antimicrobial Molecules

The strategy involves conjugating the benzimidazole core with other heterocyclic systems known for antimicrobial activity, such as triazoles, oxadiazoles, or thiazoles.[4][14] The propyl linker provides the necessary spacing and flexibility for the hybrid molecule to interact with multiple binding sites on its microbial target.

Protocol 3: Synthesis of a Benzimidazole-Triazole Antimicrobial Conjugate

This protocol outlines the synthesis of a 1,2,3-triazole-linked benzimidazole derivative, a class of compounds with reported antimicrobial activity.[14] This is a two-step process starting with the conversion of the bromo- intermediate to an azide, followed by a copper-catalyzed "click" reaction.

Step-by-Step Methodology:

Step A: Synthesis of 2-(3-Azidopropyl)-1H-benzo[d]imidazole

• Dissolve 2-(3-Bromopropyl)-1H-benzo[d]imidazole (1.0 eq) in DMF.

• Add sodium azide (NaN₃) (1.5 eq) to the solution.

• Heat the mixture to 60 °C and stir for 12 hours.

• After cooling, pour the reaction mixture into ice water to precipitate the product.

• Filter the solid, wash with water, and dry under vacuum to yield the azide intermediate.

Step B: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

• In a flask, dissolve the azide intermediate (1.0 eq) and a terminal alkyne of choice (1.1 eq) in a 1:1 mixture of t-butanol and water.

• Add sodium ascorbate (0.2 eq) followed by copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.1 eq).

• Stir the reaction vigorously at room temperature for 12-24 hours.

• Upon completion (monitored by TLC), dilute the mixture with water and extract with ethyl acetate.

• Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

• Purify the product via flash column chromatography to yield the final triazole conjugate.

Data Presentation: Antimicrobial Activity of Benzimidazole Derivatives

Compound Class	Target Organism	MIC (µg/mL)	Reference
Indolyl-benzo[d]imidazoles	S. aureus (MRSA)	< 1 - 7.8	[15]
Indolyl-benzo[d]imidazoles	C. albicans	3.9	[15]
Phenyl-substituted benzyl ethers	Gram-positive/negative bacteria	0.39 - 0.78	[13]
2-Mercaptobenzimidazole derivs.	B. subtilis, C. albicans	Significant Activity	[4]
Aminobenzimidazole-coumaranone	B. subtilis, S. aureus	High Activity	[16]

Visualization: Synthesis of Antimicrobial Conjugates

Caption: Two-step synthesis of antimicrobial triazole conjugates.

Part 4: Biological Evaluation Workflow

After successful synthesis and purification, the biological activity of the new derivatives must be quantified. The following is a standard workflow for an initial in vitro screening of anticancer compounds.

Protocol 4: In Vitro Cytotoxicity Evaluation (MTT Assay)

Principle: The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Workflow:

• Cell Seeding: Plate cancer cells (e.g., HeLa, A549) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the synthesized benzimidazole derivatives in culture medium. Add the compounds to the wells and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours at 37 °C.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the purple formazan crystals.

• Data Acquisition: Measure the absorbance of each well at ~570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that causes 50% inhibition of cell growth).

Visualization: Biological Assay Workflow

Caption: Standard workflow for in vitro cytotoxicity testing.

References

• Biologically Active Benzimidazole Hybrids as Cancer Therapeutics: Recent Advances. (Vertex AI Search)
• Benzimidazole scaffold as a potent anticancer agent with different mechanisms of action (2016–2023).
• Benzimidazole hybrids as anticancer drugs: An updated review on anticancer properties, structure-activity relationship, and mechanisms of action (2019-2021). (PubMed)
• Application Notes and Protocols for N-alkylation of Imidazole using Benzyl Bromide. (Benchchem)
• Benzimidazole Derivatives in Anticancer Therapy: A Comprehensive Review. (Biosciences Biotechnology Research Asia)
• Benzimidazole derivatives with anticancer activity.
• Synthesis, Antimicrobial and Antibiofilm Activities, and Molecular Docking Investigations of 2-(1H-Indol-3-yl)
• One-Pot Synthesis of Novel 3-{(1H-Benzo[d]Imidazol-2-yl)Amino(Phenyl)Methyl}Benzofuran-2(3H)-Ones as Antimicrobial Agents and Their Molecular Docking Studies. (PubMed)
• Antimicrobial potential of 1H-benzo[d]imidazole scaffold: a review. (PMC - NIH)
• Application Note and Protocol: N-Arylation of 2-bromo-6-methyl-1H-benzo[d]imidazole. (Benchchem)
• Structure and Microbiological Activity of 1H-benzo[d]imidazole Deriv
• N-Alkylation of imidazoles. (University of Otago)
• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. (PMC - NIH)
• Synthesis and Biological Evaluation of Novel 1H-Benzo[d]imidazole Derivatives as Potential Anticancer Agents Targeting Human Topoisomerase I. (PMC - PubMed Central)
• Synthesis and evaluation of 2-aryl-1H-benzo[d]imidazole derivatives as potential microtubule targeting agents. (PubMed)
• Green and Efficient Protocol for N-Alkylation of Benzotriazole Using Basic Ionic Liquid [Bmim]OH as Catalyst Under Solvent-Free Conditions.
• An overview on novel synthetic approaches and medicinal applications of benzimidazole compounds. (Arabian Journal of Chemistry)
• Exploring the Therapeutic Potential of 1,3-Benzimidazole: An Auspicious Heterocyclic Framework. (Oriental Journal of Chemistry)
• Synthesis and antibacterial activity of benzothiazole and benzoxazole-appended substituted 1,2,3-triazoles. (Indian Academy of Sciences)

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• 4. Antimicrobial potential of 1H-benzo[d]imidazole scaffold: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Exploring the Therapeutic Potential of 1,3-Benzimidazole: An Auspicious Heterocyclic Framework – Oriental Journal of Chemistry [orientjchem.org]
• 6. Benzimidazole Derivatives in Anticancer Therapy: A Comprehensive Review – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 7. Synthesis and Biological Evaluation of Novel 1H-Benzo[d]imidazole Derivatives as Potential Anticancer Agents Targeting Human Topoisomerase I - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and evaluation of 2-aryl-1H-benzo[d]imidazole derivatives as potential microtubule targeting agents - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. One-Pot Synthesis of Novel 3-{(1H-Benzo[d]Imidazol-2-yl)Amino(Phenyl)Methyl}Benzofuran-2(3H)-Ones as Antimicrobial Agents and Their Molecular Docking Studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-Alkylation using 2-(3-Bromopropyl)-1H-benzo[d]imidazole

Introduction: The Strategic Importance of N-Alkylated Benzimidazoles in Modern Drug Discovery

The benzimidazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its recurrence in a multitude of biologically active compounds.[1][2][3][4][5] This heterocyclic system, formed by the fusion of benzene and imidazole rings, is a versatile pharmacophore that exhibits a wide spectrum of pharmacological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties.[2][3][4][5][6] The biological significance of benzimidazole derivatives often stems from their ability to mimic natural purine bases, allowing them to interact with various biomacromolecules.[4][7]

A key strategy for modulating the therapeutic properties of the benzimidazole core is N-alkylation.[7][8][9] The introduction of alkyl substituents at the nitrogen atoms of the imidazole ring can significantly influence the compound's lipophilicity, steric profile, and hydrogen-bonding capacity, thereby fine-tuning its interaction with biological targets.[7][9] This application note provides a comprehensive guide to the N-alkylation of various nucleophilic substrates using a specialized and highly useful reagent: 2-(3-bromopropyl)-1H-benzo[d]imidazole . This reagent offers a convenient three-carbon linker, enabling the synthesis of a diverse library of novel benzimidazole-containing molecules for drug discovery and development.

Reaction Principle: Nucleophilic Substitution

The N-alkylation reaction with 2-(3-bromopropyl)-1H-benzo[d]imidazole is a classic example of a nucleophilic substitution reaction, specifically an SN2 (Substitution Nucleophilic Bimolecular) reaction. In this process, a nucleophile (Nu:), such as an amine or the conjugate base of a heterocycle, attacks the electrophilic carbon atom attached to the bromine atom of the propyl chain. The bromide ion serves as the leaving group, resulting in the formation of a new carbon-nitrogen bond.

The reaction is typically facilitated by a base, which deprotonates the nucleophile, thereby increasing its nucleophilicity and reactivity towards the alkyl halide. The choice of base and solvent is critical for the success of the reaction and can influence the reaction rate and yield.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-(3-Bromopropyl)-1H-benzo[d]imidazole	≥95%	Commercially Available	Store in a cool, dry place.
Substrate (Amine, Heterocycle, etc.)	≥98%	Various	Ensure the substrate is dry.
Potassium Carbonate (K₂CO₃)	Anhydrous, ≥99%	Commercially Available	Finely powdered for better reactivity.
Sodium Hydride (NaH)	60% dispersion in mineral oil	Commercially Available	Handle with extreme care under inert atmosphere.
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Commercially Available	Use from a sealed bottle.
Acetonitrile (CH₃CN)	Anhydrous, ≥99.8%	Commercially Available	Use from a sealed bottle.
Ethyl Acetate (EtOAc)	ACS Grade	Commercially Available	For extraction and chromatography.
Hexanes	ACS Grade	Commercially Available	For chromatography.
Deionized Water	In-house
Brine (Saturated NaCl solution)	In-house
Anhydrous Sodium Sulfate (Na₂SO₄)	Granular	Commercially Available	For drying organic layers.
Thin Layer Chromatography (TLC) Plates	Silica Gel 60 F₂₅₄	Commercially Available

Experimental Protocols

Two primary protocols are presented, offering flexibility based on the reactivity of the substrate and the desired reaction conditions.

Protocol 1: General Procedure using Potassium Carbonate in Acetonitrile

This method is suitable for a wide range of primary and secondary amines and nitrogen-containing heterocycles. It employs a moderately strong base and a polar aprotic solvent.

Step-by-Step Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the nucleophilic substrate (1.0 eq.), 2-(3-bromopropyl)-1H-benzo[d]imidazole (1.1 eq.), and anhydrous potassium carbonate (2.0 eq.).

• Solvent Addition: Add anhydrous acetonitrile to the flask to achieve a substrate concentration of approximately 0.1 M.

• Reaction: Stir the suspension at reflux (approximately 82 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion (typically 12-24 hours), cool the reaction mixture to room temperature. Filter the solid potassium carbonate and potassium bromide salts and wash the filter cake with acetonitrile.

• Extraction: Combine the filtrate and washings and concentrate under reduced pressure. Dissolve the residue in ethyl acetate and wash with water (2x) and then with brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-alkylated product.

Protocol 2: Procedure for Less Reactive Nucleophiles using Sodium Hydride in DMF

This protocol is recommended for less nucleophilic substrates, such as some amides or heterocycles with electron-withdrawing groups, that require a stronger base for deprotonation.

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add the nucleophilic substrate (1.0 eq.).

• Solvent Addition: Add anhydrous DMF to dissolve the substrate (concentration ~0.1 M).

• Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (60% dispersion in mineral oil, 1.2 eq.) portion-wise. Caution: Hydrogen gas is evolved.

• Stirring: Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes to ensure complete deprotonation.

• Alkylation: Add a solution of 2-(3-bromopropyl)-1H-benzo[d]imidazole (1.1 eq.) in a minimal amount of anhydrous DMF dropwise to the reaction mixture at room temperature.

• Reaction: Stir the reaction at room temperature or gently heat to 50-60 °C if necessary. Monitor the reaction progress by TLC.

• Work-up: Upon completion (typically 4-12 hours), cool the reaction to 0 °C and carefully quench by the slow, dropwise addition of water.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x). Combine the organic layers and wash with water (3x) and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system to yield the desired N-alkylated product.

Visualization of Experimental Workflow and Reaction Mechanism

Caption: General experimental workflow for N-alkylation.

Caption: Simplified SN2 reaction mechanism.

Data Interpretation and Troubleshooting

Observation	Possible Cause	Suggested Solution
No or low conversion of starting material	Insufficiently strong base for the nucleophile.	Switch from Protocol 1 (K₂CO₃) to Protocol 2 (NaH).
Low reaction temperature.	Increase the reaction temperature.
Poor quality of reagents (e.g., wet solvent).	Use freshly dried solvents and high-purity reagents.
Formation of multiple products	Over-alkylation of the nucleophile.	Use a smaller excess of the alkylating agent (e.g., 1.05 eq.).
Alkylation at multiple sites on the nucleophile.	Consider using protecting groups to block unwanted reactive sites.
Isomerization of the product.	Analyze the product mixture carefully by NMR and consider alternative purification strategies.
Difficulty in product purification	Co-elution of product and starting material.	Optimize the eluent system for column chromatography.
Product is highly polar and streaks on the TLC plate.	Add a small amount of a polar solvent (e.g., methanol) or a base (e.g., triethylamine) to the eluent.

Conclusion

The N-alkylation of various nucleophiles with 2-(3-bromopropyl)-1H-benzo[d]imidazole is a robust and versatile method for the synthesis of novel benzimidazole-containing compounds. The choice of reaction conditions, particularly the base and solvent, should be tailored to the specific substrate being used. The protocols provided in this application note offer a solid foundation for researchers to successfully synthesize their target molecules and explore the vast chemical space of N-alkylated benzimidazoles for applications in drug discovery and materials science.

References

• Benzimidazole as a Privileged Scaffold in Drug Design and Discovery. PubMed. [Link]

• Unlocking the Pharmacological Potential of Benzimidazole Derivatives: A Pathway to Drug Development. PubMed. [Link]

• Benzimidazole Derivatives: A Review of Advances in Synthesis, Biological Potential, Computational Modelling, and Specialized Material Functions. MDPI. [Link]

• Benzimidazole Derivatives in Drug Design: Structure-Activity Relationships and Therapeutic Potential: A Review. ResearchGate. [Link]

• Current Achievements of Benzimidazole: A Review. Preprints.org. [Link]

• A Review on the Green Synthesis of Benzimidazole Derivatives and Their Pharmacological Activities. MDPI. [Link]

• Alkylated benzimidazoles: Design, synthesis, docking, DFT analysis, ADMET property, molecular dynamics and activity against HIV and YFV. PubMed Central. [Link]

• Exploration of Remarkably Potential Multitarget-Directed N-Alkylated-2-(substituted phenyl)-1H-benzimidazole Derivatives as Antiproliferative, Antifungal, and Antibacterial Agents. ACS Omega. [Link]

• PHARMACOLOGICAL ACTIVITIES OF BENZIMIDAZOLE DERIVATIVES – AN OVERVIEW. GSC Biological and Pharmaceutical Sciences. [Link]

• Synthesis of substituted N-heterocycles by N-alkylation. Organic Chemistry Portal. [Link]

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Application Notes and Protocols: Leveraging 2-(3-Bromopropyl)-1H-benzo[d]imidazole in the Synthesis of Novel Kinase Inhibitors

Introduction: The Benzimidazole Scaffold in Kinase Inhibitor Design

Protein kinases are a crucial class of enzymes that regulate a vast majority of cellular processes by catalyzing the phosphorylation of specific substrates.[1] The dysregulation of kinase activity is a hallmark of numerous diseases, most notably cancer, making them a primary focus for therapeutic intervention.[1][2] The development of small molecule kinase inhibitors has revolutionized the treatment of various malignancies and other proliferative disorders.

Within the landscape of kinase inhibitor discovery, the benzimidazole nucleus stands out as a "privileged scaffold."[3] This heterocyclic aromatic compound, formed by the fusion of a benzene ring and an imidazole ring, provides a versatile framework for the design of potent and selective kinase inhibitors.[3][4] Its ability to form key hydrogen bonds and other non-covalent interactions with the hinge region of the ATP-binding site of many kinases makes it an ideal starting point for inhibitor design.[3][4] Furthermore, the benzimidazole ring system offers multiple points for chemical modification, allowing for the fine-tuning of potency, selectivity, and pharmacokinetic properties.[2]

This application note provides a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the strategic use of 2-(3-Bromopropyl)-1H-benzo[d]imidazole as a key building block in the synthesis of novel kinase inhibitors. We will delve into the synthesis of this versatile reagent, detail a robust protocol for its application in N-alkylation reactions to generate potential kinase inhibitor candidates, and provide a validated method for assessing their biological activity.

Physicochemical Properties and Reactivity Profile

2-(3-Bromopropyl)-1H-benzo[d]imidazole is a bifunctional molecule featuring a nucleophilic benzimidazole core and an electrophilic bromopropyl side chain. This dual reactivity makes it a valuable synthon for introducing a flexible three-carbon linker and the benzimidazole moiety into a target molecule.

Property	Value
Molecular Formula	C₁₀H₁₁BrN₂
Molecular Weight	239.11 g/mol
Appearance	Off-white to pale yellow solid
Key Reactive Sites	1. Electrophilic carbon bearing the bromine atom (subject to nucleophilic substitution). 2. Nucleophilic nitrogen atoms of the imidazole ring.

The primary utility of 2-(3-Bromopropyl)-1H-benzo[d]imidazole in kinase inhibitor synthesis lies in its ability to act as an alkylating agent. The terminal bromine atom is a good leaving group, facilitating nucleophilic substitution reactions with a wide range of nucleophiles, particularly amines, thiols, and phenols. This allows for the covalent linkage of the benzimidazole-propyl moiety to other heterocyclic scaffolds or functional groups known to interact with kinase active sites.

Synthesis of the Key Building Block: 2-(3-Bromopropyl)-1H-benzo[d]imidazole

A reliable supply of the starting material is paramount for any synthetic campaign. A common and efficient method for the synthesis of 2-(3-Bromopropyl)-1H-benzo[d]imidazole involves the condensation of o-phenylenediamine with a suitable carboxylic acid derivative.

Protocol 1: Synthesis of 2-(3-Bromopropyl)-1H-benzo[d]imidazole

This protocol details the synthesis via the reaction of o-phenylenediamine with 4-bromobutyric acid, which undergoes an in-situ cyclization.

Materials:

• o-Phenylenediamine

• 4-Bromobutyric acid

• 4N Hydrochloric Acid (HCl)

• Ammonium hydroxide (concentrated)

• Ethanol

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• pH paper

• Büchner funnel and filter paper

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask, combine o-phenylenediamine (10.8 g, 0.1 mol) and 4-bromobutyric acid (16.7 g, 0.1 mol).

• Acidic Cyclization: Add 100 mL of 4N HCl to the flask. The mixture will become a slurry.

• Heating: Equip the flask with a reflux condenser and heat the mixture to reflux (approximately 100-110 °C) with vigorous stirring for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Neutralization: After the reaction is complete, cool the mixture to room temperature. Carefully neutralize the reaction mixture by the slow addition of concentrated ammonium hydroxide until the pH is approximately 7-8. This should be done in a well-ventilated fume hood as the reaction is exothermic.

• Precipitation and Isolation: The product will precipitate out of the solution as a solid. Cool the mixture in an ice bath for 30 minutes to maximize precipitation.

• Filtration and Washing: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the filter cake with copious amounts of cold water to remove any inorganic salts.

• Drying and Purification: Dry the crude product under vacuum. The product can be further purified by recrystallization from a suitable solvent system such as ethanol/water to yield 2-(3-Bromopropyl)-1H-benzo[d]imidazole as a solid.

Caption: Synthetic scheme for 2-(3-Bromopropyl)-1H-benzo[d]imidazole.

Application in Kinase Inhibitor Synthesis: N-Alkylation of an Aniline Scaffold

A key strategy in kinase inhibitor design is the linkage of different pharmacophoric fragments. The following protocol describes a general method for the N-alkylation of a substituted aniline with 2-(3-Bromopropyl)-1H-benzo[d]imidazole. Aniline derivatives are versatile platforms for building kinase inhibitors as they can be further functionalized.[5]

Protocol 2: Synthesis of a N-(3-(1H-benzo[d]imidazol-2-yl)propyl)aniline Derivative

This protocol provides a template for the reaction. The choice of the specific substituted aniline will depend on the desired final compound and the target kinase.

Materials:

• 2-(3-Bromopropyl)-1H-benzo[d]imidazole

• A substituted aniline (e.g., 4-methoxyaniline as an example)

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer with heating plate

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a solution of the substituted aniline (e.g., 4-methoxyaniline, 1.23 g, 10 mmol) in 50 mL of DMF in a round-bottom flask, add potassium carbonate (2.76 g, 20 mmol).

• Addition of Alkylating Agent: Add 2-(3-Bromopropyl)-1H-benzo[d]imidazole (2.39 g, 10 mmol) to the mixture.

• Reaction: Heat the reaction mixture to 80 °C and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into 200 mL of water.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 100 mL).

• Washing: Combine the organic layers and wash with water (2 x 100 mL) and then with brine (1 x 100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the desired N-alkylated product.

Caption: Step-by-step workflow for a TR-FRET kinase inhibition assay.

Conclusion and Future Perspectives

2-(3-Bromopropyl)-1H-benzo[d]imidazole is a highly valuable and versatile building block for the synthesis of novel kinase inhibitors. Its straightforward synthesis and predictable reactivity make it an excellent tool for medicinal chemists. The protocols outlined in this application note provide a solid foundation for the rational design and synthesis of new chemical entities based on the privileged benzimidazole scaffold. The subsequent biological evaluation using robust in vitro assays will enable the identification of promising lead compounds for further optimization in the quest for next-generation targeted therapies.

References

• Garuti, L., Roberti, M., & Bottegoni, G. (2014). Benzimidazole derivatives as kinase inhibitors. Current medicinal chemistry, 21(20), 2284–2298.
• Liao, C., & Seebeck, F. P. (2019). A SAM cofactor recycling system.
• Cee, V. J., & Erlanson, D. A. (2019). In the Chemical Literature: N-Alkylation of an Indole. ACS Medicinal Chemistry Letters, 10(9), 1302–1308.
• Bansal, Y., & Silakari, O. (2012). The therapeutic journey of benzimidazoles: a review. Bioorganic & medicinal chemistry, 20(21), 6208–6236.
• Akhtar, M. J., et al. (2020). Benzimidazole-based protein kinase inhibitors: Current perspectives in targeted cancer therapy. Archiv der Pharmazie, 353(10), e2000150.

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• J. Chem. and Pharm. Res., 2012, 4(11):4937-4940.
• Indian Journal of Research in Pharmacy and Biotechnology, 2014, 2(3):1184-1188. Synthesis of 4-(1H-benzo[d] imidazol-2-yl)
• Molecules, 2023, 28(13), 5207. Eco-Friendly Synthesis of 1H-benzo[d]imidazole Derivatives by ZnO NPs Characterization, DFT Studies, Antioxidant and Insilico Studies.
• Research on Chemical Intermediates, 2013, 39(7), 2917–2923. Different synthetic routes to 4-(1H-benzo[d]imidazol-2-yl)aniline.
• Indian Journal of Pharmaceutical Education and Research, 2018, 52(4S), S123-S130. N-(2-(1H-benzo[d]imidazol-2-yl)Phenyl)-2- (Substituted-styryl)
• Journal of the Chemical Society, Perkin Transactions 2, 1999, (8), 1637-1644. Kinetics and mechanism of the cyclization of substituted N-phenyl-2-methyl-2(2-aminophenyl)propanamides and analogues.
• Molecules, 2022, 27(11), 3381.
• Angewandte Chemie International Edition, 2021, 60(10), 5554-5560. Engineered Enzymes Enable Selective N-Alkylation of Pyrazoles With Simple Haloalkanes.
• International Journal of Research in Pharmacy and Chemistry, 2012, 2(4), 1017-1022. Synthesis of 4-(1H-benzo[d] imidazol-2-yl)

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Application Notes and Protocols for Screening the Biological Activity of 2-(3-Bromopropyl)-1H-benzo[d]imidazole Derivatives

Introduction: The Benzimidazole Scaffold as a Privileged Structure in Medicinal Chemistry

The benzimidazole core, a bicyclic aromatic compound formed by the fusion of a benzene and an imidazole ring, is a cornerstone in the field of medicinal chemistry.[1][2] Its structural similarity to naturally occurring purine nucleotides allows it to readily interact with a wide array of biological targets, making it a "privileged scaffold" in drug discovery.[1] This versatility has led to the development of numerous FDA-approved drugs containing the benzimidazole moiety, including anthelmintics like albendazole and mebendazole, which have been repurposed for their anticancer properties.[3]

Derivatives of benzimidazole have demonstrated a broad spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory effects.[3][4] The 2-(3-Bromopropyl)-1H-benzo[d]imidazole scaffold, in particular, offers a reactive bromopropyl side chain that can be readily modified to generate a library of diverse compounds. This allows for systematic exploration of the structure-activity relationship (SAR) to optimize potency and selectivity for various therapeutic targets.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on screening the biological activity of novel 2-(3-Bromopropyl)-1H-benzo[d]imidazole derivatives. The protocols detailed herein are based on established, robust methodologies for evaluating anticancer, antimicrobial, and anti-inflammatory potential.

I. Anticancer Activity Screening

Benzimidazole derivatives exert their anticancer effects through a multitude of mechanisms, including inhibition of tubulin polymerization, disruption of microtubule dynamics, DNA intercalation, and inhibition of key enzymes like topoisomerases and protein kinases.[1][3][5] The initial screening phase for novel derivatives typically involves assessing their cytotoxic effects on various cancer cell lines.

A. Principle of Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and cytotoxicity.[6][7][8] The assay is based on the principle that metabolically active cells possess mitochondrial dehydrogenases that can reduce the yellow, water-soluble MTT to a purple, insoluble formazan.[6][8][9] The amount of formazan produced is directly proportional to the number of viable cells, which can be quantified spectrophotometrically after solubilization.[6][9]

B. Experimental Workflow: Anticancer Screening

The following diagram outlines the general workflow for screening the anticancer activity of 2-(3-Bromopropyl)-1H-benzo[d]imidazole derivatives.

Caption: Workflow for anticancer activity screening using the MTT assay.

C. Detailed Protocol: In Vitro Cytotoxicity MTT Assay

This protocol is designed for a 96-well plate format.

Materials:

• 2-(3-Bromopropyl)-1H-benzo[d]imidazole derivatives

• Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% FBS and 1% penicillin-streptomycin)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• MTT solution (5 mg/mL in PBS, sterile filtered)[9]

• DMSO (cell culture grade)

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest exponentially growing cells using trypsin-EDTA and resuspend in complete medium.

  • Determine cell density using a hemocytometer or automated cell counter.

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.[6]

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of each benzimidazole derivative in DMSO.

  • Perform serial dilutions of the compounds in complete medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.5% to avoid solvent-induced toxicity.[10]

  • Carefully remove the medium from the wells and add 100 µL of the diluted compounds.

  • Include a vehicle control (medium with the same concentration of DMSO as the treated wells) and a blank control (medium only).

  • Incubate the plate for 48-72 hours.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution to each well.[11]

  • Incubate the plate for 2-4 hours at 37°C.[11]

  • Carefully aspirate the medium containing MTT without disturbing the formazan crystals.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.[11]

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[9]

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability using the following formula:

    • % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot a dose-response curve with the compound concentration on the x-axis and the percentage of cell viability on the y-axis.

  • Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) from the dose-response curve.[10]

D. Data Presentation: IC₅₀ Values

Summarize the cytotoxic activity of the derivatives in a clear and concise table.

Compound ID	Cancer Cell Line	IC₅₀ (µM)
Derivative 1	MCF-7	[Insert Data]
Derivative 1	A549	[Insert Data]
Derivative 1	HCT116	[Insert Data]
Derivative 2	MCF-7	[Insert Data]
Derivative 2	A549	[Insert Data]
Derivative 2	HCT116	[Insert Data]
Doxorubicin (Control)	MCF-7	[Insert Data]
Doxorubicin (Control)	A549	[Insert Data]
Doxorubicin (Control)	HCT116	[Insert Data]

II. Antimicrobial Activity Screening

The benzimidazole scaffold is also a key component in many antimicrobial agents. The initial screening of novel derivatives for antimicrobial activity is crucial to identify promising lead compounds.

A. Principle of Antimicrobial Susceptibility Testing

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[12][13] The MIC is the lowest concentration of a compound that visibly inhibits the growth of a microorganism.[12][13] This method involves preparing serial dilutions of the test compound in a liquid growth medium in a 96-well microtiter plate, followed by inoculation with a standardized microbial suspension.[12]

B. Experimental Workflow: Antimicrobial Screening

The following diagram illustrates the workflow for determining the MIC of the benzimidazole derivatives.

Caption: Workflow for antimicrobial susceptibility testing via broth microdilution.

C. Detailed Protocol: Broth Microdilution Assay

Materials:

• 2-(3-Bromopropyl)-1H-benzo[d]imidazole derivatives

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

• Mueller-Hinton Broth (MHB)

• Sterile 96-well U-bottom plates

• 0.5 McFarland turbidity standard

• Standard antibiotic (e.g., Ciprofloxacin, Vancomycin)

• Spectrophotometer

Procedure:

• Inoculum Preparation:

  • From a fresh agar plate, select 3-5 isolated colonies of the test organism and suspend them in sterile saline.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).[12]

  • Dilute the adjusted inoculum in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[12]

• Compound Dilution:

  • In a 96-well plate, add 100 µL of MHB to wells 2 through 12.

  • Add 200 µL of the highest concentration of the test compound (prepared in MHB) to well 1.

  • Perform two-fold serial dilutions by transferring 100 µL from well 1 to well 2, mixing, and continuing this process down to well 10. Discard 100 µL from well 10.

  • Well 11 will serve as the growth control (no compound), and well 12 will be the sterility control (no bacteria).

• Inoculation and Incubation:

  • Inoculate wells 1 through 11 with 100 µL of the prepared bacterial inoculum. The final volume in each well will be 200 µL.

  • Incubate the plate at 35-37°C for 16-24 hours.[14]

• MIC Determination:

  • Following incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible bacterial growth.[14]

  • Alternatively, the optical density at 600 nm (OD₆₀₀) of each well can be measured using a microplate reader.

D. Data Presentation: MIC Values

Present the MIC data in a structured table for easy comparison.

Compound ID	Staphylococcus aureus MIC (µg/mL)	Escherichia coli MIC (µg/mL)
Derivative 1	[Insert Data]	[Insert Data]
Derivative 2	[Insert Data]	[Insert Data]
Ciprofloxacin (Control)	[Insert Data]	[Insert Data]
Vancomycin (Control)	[Insert Data]	[Insert Data]

III. Anti-inflammatory Activity Screening

Chronic inflammation is implicated in a wide range of diseases. Benzimidazole derivatives have shown potential as anti-inflammatory agents.[4] A common in vitro method to screen for anti-inflammatory activity is to assess the inhibition of pro-inflammatory mediators in stimulated immune cells.

A. Principle of Anti-inflammatory Assay

Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent activator of macrophages, leading to the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukins (ILs), as well as other inflammatory mediators like nitric oxide (NO) and prostaglandins.[15][16] The anti-inflammatory potential of the benzimidazole derivatives can be evaluated by their ability to inhibit the production of these mediators in LPS-stimulated macrophages.

B. Experimental Workflow: Anti-inflammatory Screening

The following diagram outlines the workflow for assessing the anti-inflammatory activity of the derivatives.

Caption: Workflow for in vitro anti-inflammatory activity screening.

C. Detailed Protocol: Inhibition of Nitric Oxide Production in LPS-Stimulated Macrophages

Materials:

• 2-(3-Bromopropyl)-1H-benzo[d]imidazole derivatives

• RAW 264.7 murine macrophage cell line

• Complete DMEM medium

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent (for NO measurement)

• Dexamethasone (positive control)

• 96-well plates

Procedure:

• Cell Seeding:

  • Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells per well in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment and Stimulation:

  • Pre-treat the cells with various concentrations of the benzimidazole derivatives for 1 hour.

  • Following pre-treatment, stimulate the cells with LPS (1 µg/mL) for 24 hours.

  • Include a negative control (cells only), a positive control (cells + LPS), and a drug control (cells + LPS + dexamethasone).

• Nitric Oxide Measurement (Griess Assay):

  • After 24 hours of incubation, collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent to each supernatant sample.

  • Incubate at room temperature for 10 minutes.

  • Measure the absorbance at 540 nm.

  • A standard curve using sodium nitrite should be prepared to quantify the amount of nitrite.

• Data Analysis:

  • Calculate the percentage of inhibition of NO production using the formula:

    • % Inhibition = [(NO in LPS control - NO in treated sample) / NO in LPS control] x 100

D. Data Presentation: Inhibition of NO Production

Compound ID	Concentration (µM)	% Inhibition of NO Production
Derivative 1	10	[Insert Data]
Derivative 1	25	[Insert Data]
Derivative 1	50	[Insert Data]
Derivative 2	10	[Insert Data]
Derivative 2	25	[Insert Data]
Derivative 2	50	[Insert Data]
Dexamethasone (10 µM)	10	[Insert Data]

IV. Conclusion and Future Directions

These application notes provide a foundational framework for the initial biological screening of novel 2-(3-Bromopropyl)-1H-benzo[d]imidazole derivatives. The protocols for anticancer, antimicrobial, and anti-inflammatory assays are robust and can be adapted to high-throughput screening formats. Promising "hit" compounds identified through these primary screens should be further investigated through more detailed mechanistic studies, in vivo efficacy models, and toxicological assessments to fully elucidate their therapeutic potential.

References

• Wagh, D. D., & Kankate, R. S. (2025). Benzimidazole Derivatives in Anticancer Therapy: A Comprehensive Review. Biomedical and Biotechnology Research Journal (BBRJ).
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• Lim, S. H., et al. (2022). Benzimidazole and its derivatives as cancer therapeutics: The potential role from traditional to precision medicine. PubMed Central.
• Ahmad, I., et al. (2022). Synthesis and Anti-Cancer Applications of Benzimidazole Derivatives - Recent Studies. Anticancer Agents in Medicinal Chemistry.
• Inan, Z. D. S., et al. (2023). Broad mechanisms of action of benzimidazoles as anticancer agents.
• Hagar, F. F., et al. (2024). Benzimidazole scaffold as a potent anticancer agent with different mechanisms of action (2016–2023). Molecular Diversity.
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• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods.
• BroadPharm. (2022). Protocol for Cell Viability Assays.
• Balouiri, M., et al. (2016). Assessment and evaluation of methods used for antimicrobial activity assay. Journal of Pharmaceutical Analysis.
• Singh, S., et al. (2023). Methods for screening and evaluation of antimicrobial activity: a review of protocols, advantages and limitations.
• Al-Ostath, A., et al. (2024). Anticancer benzimidazole derivatives as inhibitors of epigenetic targets: a review article. RSC Advances.
• Huang, S., et al. (2023). Guidelines for the in vitro determination of anti‐inflammatory activity.
• Abcam. (n.d.). MTT assay protocol.
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• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf.
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• Wang, S., et al. (2023). Analytical methods for assessing antimicrobial activity of nanomaterials in complex media: advances, challenges, and perspectives. PubMed Central.
• Wiegand, I., et al. (2008). Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. Clinical Microbiology Reviews.
• eCampusOntario Pressbooks. (n.d.). Protocol for Bacterial Cell Inhibition Assay.
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• Scribd. (n.d.). In Vitro Cytotoxicity Assay Protocol.
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• ResearchGate. (2025).
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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(3-Bromopropyl)-1H-benzo[d]imidazole

Welcome to the technical support center for the synthesis of 2-(3-Bromopropyl)-1H-benzo[d]imidazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this synthetic procedure. Here, we provide in-depth, experience-driven advice in a question-and-answer format, focusing on the causality behind experimental outcomes and offering validated troubleshooting strategies.

Frequently Asked Questions (FAQs)

Q1: What is the most common and highest-yielding method for synthesizing 2-(3-Bromopropyl)-1H-benzo[d]imidazole?

The most prevalent and reliable method is the N-alkylation of 2-H-1H-benzo[d]imidazole with a suitable three-carbon electrophile, typically 1,3-dibromopropane. This reaction is usually carried out in the presence of a base to deprotonate the benzimidazole, thereby activating it as a nucleophile.

Q2: I'm observing a significant amount of a high-molecular-weight impurity in my crude product. What is it likely to be?

The most common high-molecular-weight byproduct is the bis-alkylation product, 1,3-bis(1H-benzo[d]imidazol-1-yl)propane. This occurs when a molecule of 1,3-dibromopropane reacts with two molecules of benzimidazole. Its formation is favored when the molar ratio of benzimidazole to 1,3-dibromopropane is high.

Q3: My reaction mixture shows a spot on the TLC that is much more polar than my product. What could this be?

A highly polar side product is often the quaternary imidazolium salt. This forms when the desired product, 2-(3-Bromopropyl)-1H-benzo[d]imidazole, undergoes further alkylation by another molecule of 1,3-dibromopropane at the second nitrogen of the imidazole ring.

Q4: Can elimination reactions occur with the 3-bromopropyl chain?

Yes, under strongly basic conditions or at elevated temperatures, E2 elimination can occur, leading to the formation of 2-allyl-1H-benzo[d]imidazole. This is generally a minor byproduct but can become significant if the reaction conditions are not well-controlled.

Troubleshooting Guides

Issue 1: Predominance of the Bis-Alkylation Side Product

Root Cause Analysis: The formation of 1,3-bis(1H-benzo[d]imidazol-1-yl)propane arises from the high reactivity of the initially formed product's bromine group towards another molecule of deprotonated benzimidazole. This is a classic issue in reactions involving bifunctional electrophiles.

Troubleshooting Protocol:

• Molar Ratio Adjustment: Employ a significant excess of the alkylating agent, 1,3-dibromopropane. A molar ratio of 1:3 to 1:5 of benzimidazole to 1,3-dibromopropane is recommended to favor the mono-alkylation product.

• Controlled Addition: Instead of adding all the benzimidazole at once, consider a slow, dropwise addition of the deprotonated benzimidazole solution to the reaction flask containing the 1,3-dibromopropane. This maintains a low concentration of the nucleophile, kinetically favoring the initial mono-alkylation.

• Temperature Management: Conduct the reaction at the lowest temperature that allows for a reasonable reaction rate. Higher temperatures can accelerate the second alkylation step.

Purification Strategy:

• Column Chromatography: This is the most effective method for separating the mono- and bis-alkylation products. A silica gel column with a gradient elution system, typically starting with a non-polar solvent like hexane and gradually increasing the polarity with ethyl acetate, will effectively separate the less polar desired product from the more polar bis-alkylation byproduct.

Issue 2: Formation of Quaternary Imidazolium Salts

Root Cause Analysis: Over-alkylation leading to a quaternary salt occurs when the nitrogen atom of the newly introduced propyl chain in the desired product acts as a nucleophile and attacks another molecule of 1,3-dibromopropane. This is more likely to happen with prolonged reaction times or at higher temperatures.

Troubleshooting Protocol:

• Reaction Monitoring: Closely monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction should be quenched as soon as the starting benzimidazole is consumed to prevent further alkylation of the product.

• Choice of Base: Use a non-nucleophilic, sterically hindered base. While common bases like potassium carbonate are often used, a bulkier base might slightly disfavor the approach of the alkylating agent to the already substituted benzimidazole nitrogen.[1]

• Solvent Selection: The choice of solvent can influence the reaction outcome. Aprotic polar solvents like DMF or acetonitrile are common. Experimenting with less polar solvents might reduce the rate of the second alkylation.

Purification Strategy:

• Precipitation/Washing: Quaternary salts are often highly polar and may be insoluble in the reaction solvent upon cooling. They can sometimes be removed by filtration. Alternatively, washing the organic extract of the crude product with water can help remove these highly polar impurities.

Issue 3: Presence of Unreacted Starting Materials

Root Cause Analysis: Incomplete conversion of starting materials can be due to several factors, including insufficient reaction time, inadequate activation of the benzimidazole (inefficient deprotonation), or low reaction temperature.

Troubleshooting Protocol:

• Base Equivalents: Ensure at least one full equivalent of a suitable base is used to completely deprotonate the benzimidazole.

• Activation Time: Allow sufficient time for the base to react with the benzimidazole before adding the alkylating agent.

• Temperature and Time Optimization: If the reaction is sluggish at lower temperatures, a modest increase in temperature or a longer reaction time might be necessary. Monitor by TLC to find the optimal balance that drives the reaction to completion without favoring side product formation.

Purification Strategy:

• Acid-Base Extraction: Unreacted benzimidazole can be removed from the organic layer by washing with a dilute acidic solution (e.g., 1M HCl). The protonated benzimidazole will move to the aqueous layer. The desired product, being less basic, will remain in the organic phase. The unreacted 1,3-dibromopropane can be removed during solvent evaporation under reduced pressure due to its volatility.

Reaction Pathways Overview

The following diagram illustrates the intended reaction and the formation of the primary side products discussed.

Caption: Reaction scheme for the synthesis of 2-(3-Bromopropyl)-1H-benzo[d]imidazole and major side products.

Impact of Reaction Conditions on Product Distribution

Parameter	Condition to Favor Desired Product	Consequence of Deviation	Common Side Product Favored
Molar Ratio (Benzimidazole:Dibromopropane)	1 : >3	Ratio close to 1:1 or excess benzimidazole	Bis-alkylation Product
Temperature	Room Temperature to 50°C	High Temperature (> 80°C)	Quaternary Salt, Elimination Product
Reaction Time	Monitor until SM consumed	Prolonged reaction time	Quaternary Salt, Bis-alkylation
Base Strength	Moderately strong (e.g., K₂CO₃)	Very strong base (e.g., NaH)	Elimination Product

Experimental Protocol: Minimized Side Product Synthesis

This protocol is optimized to reduce the formation of common side products.

Materials:

• 2-H-1H-benzo[d]imidazole

• 1,3-dibromopropane

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Hexane

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-H-1H-benzo[d]imidazole (1.0 eq) and anhydrous DMF.

• Add anhydrous potassium carbonate (1.5 eq) to the solution and stir the suspension at room temperature for 30 minutes.

• In a separate flask, dissolve 1,3-dibromopropane (4.0 eq) in a minimal amount of anhydrous DMF.

• Slowly add the 1,3-dibromopropane solution to the benzimidazole suspension dropwise over 30 minutes.

• Allow the reaction to stir at room temperature and monitor its progress by TLC (e.g., using a 3:1 hexane:ethyl acetate eluent).

• Once the starting benzimidazole is consumed (typically 4-6 hours), quench the reaction by pouring the mixture into cold water.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to isolate the pure 2-(3-Bromopropyl)-1H-benzo[d]imidazole.

References

• ResearchGate. N-Alkylation of benzimidazole. Available at: [Link]

• Srivastava, A., et al. (2021). Alkylated benzimidazoles: Design, synthesis, docking, DFT analysis, ADMET property, molecular dynamics and activity against HIV and YFV. PLoS ONE, 16(3), e0247920. Available at: [Link]

• MDPI. Synthesis and Crystal Structures of Benzimidazole-2-thione Derivatives by Alkylation Reactions. Available at: [Link]

• IUCr Journals. 1H-benzimidazol-3-ium 3,4,5-trihydroxybenzoate–1,3-bis(1H-benzimidazol-2-yl)propane–ethyl acetate (2/1/2.94): co-crystallization between a salt, a neutral molecule and a solvent. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing the Synthesis of 2-(3-Bromopropyl)-1H-benzo[d]imidazole

Welcome to the dedicated technical support resource for the synthesis of 2-(3-Bromopropyl)-1H-benzo[d]imidazole. This guide is designed for researchers, scientists, and professionals in drug development to navigate and troubleshoot common challenges encountered during this specific alkylation reaction. The following information is structured in a question-and-answer format to provide direct and actionable solutions to potential experimental hurdles.

Troubleshooting Guide & FAQs

This section addresses the most frequent issues observed during the synthesis of 2-(3-Bromopropyl)-1H-benzo[d]imidazole, offering insights into their root causes and providing step-by-step guidance for resolution.

Question 1: My reaction yield is significantly low, or the reaction fails to proceed to completion. What are the likely causes and how can I optimize the yield?

Answer:

Low yields in the N-alkylation of benzimidazoles are a common challenge and can be attributed to several factors, primarily revolving around incomplete deprotonation of the benzimidazole ring, the reactivity of the alkylating agent, and suboptimal reaction conditions.

Core Causality:

The nitrogen atom in the imidazole ring of benzimidazole is nucleophilic, but its reactivity is significantly enhanced upon deprotonation to form the benzimidazolide anion. Inefficient deprotonation leads to a low concentration of the active nucleophile, resulting in a sluggish or incomplete reaction. Furthermore, the choice of base, solvent, and temperature plays a critical role in both the deprotonation step and the subsequent nucleophilic substitution.

Troubleshooting & Optimization Steps:

• Base and Solvent System Evaluation:

  • Strong Bases: For complete and rapid deprotonation, strong bases like Sodium Hydride (NaH) in an anhydrous aprotic solvent such as Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF) are highly effective.[1]

  • Weaker Bases: In many instances, weaker inorganic bases like Potassium Carbonate (K₂CO₃), Cesium Carbonate (Cs₂CO₃), or Potassium Hydroxide (KOH) are sufficient, especially when using a polar aprotic solvent.[1][2] Cs₂CO₃ is often noted for its high efficacy in similar alkylation reactions.

  • Solvent Choice: Polar aprotic solvents like Acetonitrile (MeCN), DMF, and Dimethyl Sulfoxide (DMSO) are generally preferred as they effectively dissolve the benzimidazole salt and facilitate the Sₙ2 reaction.[1]

• Reaction Temperature and Time:

  • Increasing the reaction temperature can significantly enhance the reaction rate. For less reactive alkyl halides, heating the reaction mixture may be necessary.[3][4] Monitoring the reaction progress by Thin Layer Chromatography (TLC) is crucial to determine the optimal reaction time and prevent potential side reactions at elevated temperatures.

• Reactant Stoichiometry:

  • Using a slight excess of the alkylating agent, 1,3-dibromopropane, can help drive the reaction to completion. However, a large excess should be avoided to minimize the formation of di-alkylated side products.

Experimental Protocol: Optimized N-Alkylation

Caption: Optimized workflow for the N-alkylation of 2-methyl-1H-benzo[d]imidazole.

Question 2: I am observing multiple spots on my TLC plate, indicating the formation of side products. What are the common side products and how can I minimize their formation?

Answer:

The formation of multiple products is a common issue in the alkylation of benzimidazoles. The primary side products are typically the result of di-alkylation or reaction at different nucleophilic sites.

Common Side Products:

• 1,3-Bis(1H-benzo[d]imidazol-2-yl)propane: This results from the di-substitution of 1,3-dibromopropane by two molecules of benzimidazole.

• 1-(3-Bromopropyl)-3-propyl-1H-benzo[d]imidazol-3-ium bromide: This is a quaternary ammonium salt formed by the further alkylation of the desired product.

• Isomeric Products: Although less common in this specific reaction, substitution can potentially occur at different nitrogen atoms in substituted benzimidazoles.

Minimizing Side Product Formation:

• Control Stoichiometry: Use a controlled excess of 1,3-dibromopropane (e.g., 1.1-1.5 equivalents) to favor mono-alkylation. A large excess will promote di-alkylation.

• Slow Addition: Add the alkylating agent dropwise to the reaction mixture, preferably at a lower temperature, to maintain a low instantaneous concentration of the electrophile.

• Reaction Time: Monitor the reaction closely by TLC. Stopping the reaction once the starting material is consumed can prevent the formation of over-alkylated products.

• Purification: Column chromatography is often necessary to separate the desired mono-alkylated product from unreacted starting materials and side products.[5] A gradient elution system, for example, with hexane and ethyl acetate, can be effective.[6]

Caption: Reaction pathways leading to desired product and common side products.

Question 3: What are the best practices for the purification of 2-(3-Bromopropyl)-1H-benzo[d]imidazole?

Answer:

Effective purification is crucial to obtain the target compound with high purity, which is essential for subsequent applications.

Purification Strategies:

• Column Chromatography: This is the most common and effective method for separating the desired product from impurities.[5]

  • Stationary Phase: Silica gel (60-120 or 230-400 mesh) is typically used.

  • Mobile Phase: A gradient of ethyl acetate in hexane or dichloromethane in methanol is often effective. The optimal solvent system should be determined by TLC analysis.

• Recrystallization: If the crude product is relatively pure, recrystallization can be a viable option. Suitable solvents include ethanol, ethyl acetate, or a mixture of solvents.

• Work-up Procedure:

  • After the reaction is complete, quench the reaction mixture with cold water or a saturated ammonium chloride solution.

  • Extract the aqueous layer with an organic solvent such as ethyl acetate or dichloromethane.[5]

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure to obtain the crude product.[5]

Purification Method	Advantages	Disadvantages	Best For
Column Chromatography	High resolution, separation of closely related compounds.	Time-consuming, requires larger volumes of solvent.	Complex mixtures with multiple impurities.
Recrystallization	Simple, can yield highly pure crystalline product.	Product loss in the mother liquor, not effective for all impurities.	Crude products with a high initial purity.

Question 4: Are there any alternative, more "green" or efficient synthetic routes I should consider?

Answer:

Yes, recent research has focused on developing more environmentally friendly and efficient methods for benzimidazole synthesis and alkylation.

• Microwave-Assisted Synthesis: The use of microwave irradiation has been shown to significantly reduce reaction times and, in some cases, improve yields for the synthesis of benzimidazole derivatives.[4][5]

• Solvent-Free Reactions: Some protocols describe the synthesis of benzimidazoles under solvent- and catalyst-free conditions, which reduces waste and simplifies the work-up procedure.[7]

• Sustainable Solvents: The use of greener solvents, such as water or ethanol, is being explored to replace more hazardous organic solvents.[3][8]

While these methods may require specific equipment or further optimization for the synthesis of 2-(3-Bromopropyl)-1H-benzo[d]imidazole, they represent promising avenues for process improvement.

References

• Technical Support Center: Synthesis of 2-bromo-6-methyl-1H-benzo[d]imidazole - Benchchem.
• imidazoles in SDS-aqueous basic medium and N-alkylation induced ring opening of benzimidazoles | Request PDF - ResearchGate.
• Alkylation at 1st position of benzimidazole - ResearchGate.
• Optimization of the reaction conditions a . | Download Scientific Diagram - ResearchGate.
• Synthesis and Biological Evaluation of Novel 1H-Benzo[d]imidazole Derivatives as Potential Anticancer Agents Targeting Human Topoisomerase I - PMC - PubMed Central.
• Eco-Friendly Synthesis of 1H-benzo[d]imidazole Derivatives by ZnO NPs Characterization, DFT Studies, Antioxidant and Insilico Studies - MDPI.
• Solvent- and catalyst-free synthesis of 2,3-dihydro-1H-benzo[d]imidazoles - RSC Publishing.
• Technical Support Center: Troubleshooting N-Alkylation Reactions of Imidazole - Benchchem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Synthesis and Biological Evaluation of Novel 1H-Benzo[d]imidazole Derivatives as Potential Anticancer Agents Targeting Human Topoisomerase I - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Solvent- and catalyst-free synthesis of 2,3-dihydro-1H-benzo[d]imidazoles - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. mdpi.com [mdpi.com]

Technical Support Center: Purification of 2-(3-Bromopropyl)-1H-benzo[d]imidazole by Column Chromatography

Welcome to the technical support center for the purification of 2-(3-Bromopropyl)-1H-benzo[d]imidazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the column chromatography of this compound. Here, you will find troubleshooting advice and frequently asked questions in a direct, question-and-answer format, grounded in established scientific principles and practical laboratory experience.

Introduction to the Challenges

2-(3-Bromopropyl)-1H-benzo[d]imidazole is a key intermediate in the synthesis of various pharmacologically active molecules. Its purification via column chromatography, while routine, can present several challenges. The basic nature of the benzimidazole ring can lead to strong interactions with the acidic silica gel stationary phase, resulting in issues like peak tailing and poor recovery. Furthermore, the presence of closely related impurities from the synthesis, such as starting materials or side-products, necessitates a carefully optimized purification protocol.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of 2-(3-Bromopropyl)-1H-benzo[d]imidazole.

Q1: My compound is streaking or tailing on the TLC plate and the column. What is causing this and how can I fix it?

A1: Tailing is a common issue when purifying nitrogen-containing heterocyclic compounds like benzimidazoles on silica gel.[1][2] This phenomenon is primarily due to the interaction between the basic nitrogen atoms in your compound and the acidic silanol groups (Si-OH) on the surface of the silica gel. This strong interaction can lead to a non-uniform flow of the compound down the column, resulting in a "tailing" or "streaking" appearance on both TLC plates and during column elution.

Here are several strategies to mitigate this issue:

• Mobile Phase Modification: The most effective solution is often to add a small amount of a basic modifier to your eluent system.[2]

  • Triethylamine (TEA): Adding 0.1-1% triethylamine to your mobile phase is a common and effective practice. The TEA will preferentially interact with the acidic sites on the silica gel, "masking" them from your benzimidazole derivative and allowing for a more symmetrical peak shape.

  • Ammonia: A solution of 1-2% ammonia in methanol can also be used as a component of your eluent system for very polar compounds that require a stronger basic modifier.

• Compound Overload: Applying too much sample to your column can also lead to tailing. Ensure you are not exceeding the loading capacity of your column. A general rule of thumb is to load 1-5% of the silica gel weight with your crude sample.

• Compound Insolubility: If your compound is not fully soluble in the mobile phase, it can precipitate at the top of the column and then slowly redissolve, causing tailing. Ensure your chosen eluent system is a good solvent for your compound.

Q2: I am having trouble separating my product from the unreacted starting materials or other closely-related impurities. What should I do?

A2: Co-elution of compounds with similar polarities is a frequent challenge in chromatography.[3] To improve separation, you can employ the following strategies:

• Optimize the Mobile Phase: The choice of your eluent system is critical for achieving good separation.

  • Solvent System Selection: Common solvent systems for benzimidazole derivatives include ethyl acetate/hexane and dichloromethane/methanol.[2][4] Experiment with different ratios of these solvents to find the optimal polarity that maximizes the difference in Rf values between your product and the impurities.

  • Gradient Elution: If an isocratic (constant solvent mixture) system is not providing adequate separation, switch to a gradient elution.[2] Start with a less polar solvent system and gradually increase the polarity over the course of the column run. This will help to first elute the less polar impurities, followed by your product, and then the more polar impurities.

• Change the Stationary Phase: If optimizing the mobile phase is insufficient, consider using a different stationary phase.

  • Alumina (Basic or Neutral): For strongly basic compounds, switching to a more basic stationary phase like alumina can prevent the strong interactions that cause tailing and poor separation on silica gel.

  • Reverse-Phase Chromatography: If your compound is sufficiently non-polar, reverse-phase chromatography using a C18-functionalized silica gel could provide a different selectivity and better separation.[2]

Q3: My purified product appears to be degrading on the column or after purification. How can I prevent this?

A3: While 2-(3-Bromopropyl)-1H-benzo[d]imidazole is generally stable, some benzimidazole derivatives can be sensitive to prolonged exposure to the acidic environment of silica gel.[1][5] Additionally, the bromopropyl group may be susceptible to nucleophilic attack if reactive impurities are present.

• Minimize Time on the Column: Run your column as efficiently as possible to reduce the contact time between your compound and the silica gel.

• Use Deactivated Silica: As mentioned in A1, adding a base like triethylamine to your eluent can deactivate the silica gel, creating a less harsh environment for your compound.[1]

• Inert Atmosphere: While not always necessary, if you suspect oxidative degradation, running the column under an inert atmosphere of nitrogen or argon can be beneficial.[3]

• Prompt Solvent Removal: After collecting the pure fractions, remove the solvent under reduced pressure as soon as possible to prevent any potential degradation in solution.

Q4: I have a very low yield after column chromatography. What are the possible reasons?

A4: Low recovery can be frustrating. Here are some potential causes and their solutions:

• Irreversible Adsorption: If your compound is very polar or strongly basic, it might be irreversibly binding to the silica gel. Using a more polar eluent system (e.g., with a higher percentage of methanol) or deactivating the silica gel with triethylamine can help to elute your compound.

• Compound Instability: As discussed in Q3, your compound may be degrading on the column.

• Incorrect Fraction Collection: You may not be collecting all of the fractions containing your product. Be diligent in monitoring the elution with TLC and ensure you collect all fractions until the product is no longer detected.

• Product Co-elution with an Unseen Impurity: Sometimes, a UV-inactive impurity can co-elute with your product, leading you to combine impure fractions and discard them later, thus lowering the yield of pure product. Using a stain (like potassium permanganate) on your TLC plates can help visualize non-UV active compounds.

Experimental Protocols

Protocol 1: Column Chromatography with a Modified Mobile Phase

This protocol is a good starting point for the purification of 2-(3-Bromopropyl)-1H-benzo[d]imidazole.

• Adsorbent Preparation: Prepare a slurry of silica gel (60 Å, 230-400 mesh) in the initial, less polar mobile phase.

• Column Packing: Pour the slurry into a chromatography column, ensuring no air bubbles are trapped. Allow the excess solvent to drain until it is level with the top of the silica.[4]

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent like dichloromethane. Carefully add the sample to the top of the column.[6]

  • Dry Loading: If the crude product has poor solubility in the eluent, dissolve it in a suitable solvent, add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of the column.[6]

• Elution: Begin elution with a non-polar solvent system (e.g., 90:10:0.1 Hexane/Ethyl Acetate/Triethylamine). Gradually increase the polarity of the mobile phase (gradient elution) to elute your compound. A suggested gradient is to increase the ethyl acetate concentration in 5-10% increments.

• Fraction Analysis: Collect fractions and monitor their composition using Thin-Layer Chromatography (TLC).

• Product Isolation: Combine the pure fractions containing the desired product and remove the solvent using a rotary evaporator.

Data Presentation

Parameter	Recommended Starting Conditions	Troubleshooting Adjustments
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	Neutral or Basic Alumina, Reverse-Phase C18 Silica
Mobile Phase (Eluent)	Hexane/Ethyl Acetate with 0.1-1% Triethylamine	Dichloromethane/Methanol with 0.1-1% Triethylamine
Elution Mode	Gradient Elution	Isocratic Elution (for simple separations)
Detection Method	TLC with UV visualization (254 nm)	TLC with a chemical stain (e.g., potassium permanganate)

Visualizations

Experimental Workflow Diagram

Caption: Workflow for the purification of 2-(3-Bromopropyl)-1H-benzo[d]imidazole by column chromatography.

Troubleshooting Logic Diagram

Caption: A logical approach to troubleshooting common issues in the column chromatography of 2-(3-Bromopropyl)-1H-benzo[d]imidazole.

References

• Benchchem. (2025). Technical Support Center: Purification of 5-Nitrobenzimidazole Derivatives by Column Chromatography. Benchchem.
• Benchchem. (2025). Technical Support Center: Purification of Imidazole Derivatives. Benchchem.
• Benchchem. (2025). overcoming challenges in the synthesis of substituted benzimidazoles. Benchchem.
• Benchchem. (2025). Technical Support Center: Synthesis of 2-bromo-6-methyl-1H-benzo[d]imidazole. Benchchem.
• ChemistryViews. (2012). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. ChemistryViews.
• ResearchGate. (2025). Chromatographic behavior of benzimidazole derivatives on hypercrosslinked polystyrene by reverse-phase HPLC. ResearchGate.
• University of Rochester, Department of Chemistry. Troubleshooting Flash Column Chromatography.
• Benchchem. (2025). Technical Support Center: Purification of 2-Ethyl-1H-benzo[d]imidazole-5,6-diamine. Benchchem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Chromatography [chem.rochester.edu]
• 6. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

Technical Support Center: Recrystallization of 2-(3-Bromopropyl)-1H-benzo[d]imidazole

Introduction: Mastering the Purification of 2-(3-Bromopropyl)-1H-benzo[d]imidazole

Welcome to the dedicated technical guide for the purification of 2-(3-Bromopropyl)-1H-benzo[d]imidazole. As a key intermediate in many synthetic pathways, particularly in pharmaceutical research, achieving high purity of this compound is paramount for the success of subsequent reactions and the integrity of final products. Recrystallization is a powerful and efficient technique for this purpose, leveraging subtle differences in solubility to separate the desired compound from impurities.

This guide is structured to provide not just a protocol, but a deep understanding of the principles at play. We will explore the causality behind each step, troubleshoot common issues with logical, experience-driven solutions, and provide a framework for adapting the methodology to your specific experimental context.

Compound Profile: Physicochemical Properties

Understanding the properties of 2-(3-Bromopropyl)-1H-benzo[d]imidazole is the foundation of a successful recrystallization. While specific experimental data for this exact compound can be sparse, we can infer key properties from its structure and related benzimidazole derivatives.[1]

Property	Value / Observation	Rationale & Significance
Molecular Formula	C₁₀H₁₁BrN₂	The presence of the benzimidazole core, a polar heterocyclic system, and the alkyl bromide chain influences its solubility profile.[2]
Molecular Weight	239.12 g/mol	Affects the mass-to-mole conversion for reagent calculations.
Appearance	Typically an off-white to light brown or yellow solid.[3]	The color of the crude product can indicate the level and nature of impurities. A significant color change upon recrystallization is a good sign of purification.
Melting Point	Not widely reported; related compounds like 2-(3-Bromophenyl)-1H-benzimidazole melt at ~252 °C.[4]	A sharp melting point range (e.g., within 1-2 °C) after recrystallization is a primary indicator of high purity. A broad or depressed melting point suggests the presence of impurities.
General Solubility	Likely soluble in polar organic solvents (e.g., ethanol, methanol, ethyl acetate) when heated; sparingly soluble at room temperature. Poorly soluble in non-polar solvents (e.g., hexane) and water.	This differential solubility is the key principle exploited in recrystallization. The benzimidazole moiety contributes to its polarity.[5][6]

Core Protocol: Recrystallization of 2-(3-Bromopropyl)-1H-benzo[d]imidazole

This protocol provides a robust starting point. The cornerstone of success is the selection of an appropriate solvent, which often requires preliminary screening on a small scale.

Step 1: Solvent Selection (The Critical First Step)

Causality: The ideal solvent should dissolve the crude compound completely at its boiling point but only sparingly at low temperatures (e.g., 0-4 °C). This maximizes the recovery of pure crystals upon cooling. Using a solvent in which the compound is too soluble at room temperature will result in poor yields.[5][7]

Screening Protocol:

• Place ~20-30 mg of your crude product into several small test tubes.

• To each tube, add a different potential solvent (e.g., Ethanol, Isopropanol, Ethyl Acetate, Toluene, or a mixture like Ethanol/Water) dropwise at room temperature until a slurry is formed.

• Heat the test tubes in a water or sand bath. Continue adding the solvent dropwise until the solid just dissolves.

• Allow the tubes to cool slowly to room temperature, then place them in an ice bath for 15-20 minutes.

• Observe the quantity and quality of the crystals formed. The best solvent will yield a large amount of crystalline solid.

Step 2: The Recrystallization Workflow

The following diagram outlines the standard procedure.

Caption: Standard workflow for recrystallization.

Detailed Steps:

• Dissolution: Place the crude 2-(3-Bromopropyl)-1H-benzo[d]imidazole in an Erlenmeyer flask. Add the chosen solvent and a boiling chip. Heat the mixture on a hot plate, adding just enough hot solvent to fully dissolve the solid at the boiling point. An excess of solvent is the most common cause of failed recrystallization.[7]

• Decolorization (If Necessary): If the solution is highly colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal (1-2% of the solute mass).[8] Re-heat the mixture to boiling for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask. This step removes the charcoal and any other insoluble impurities.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals. Rapid cooling can trap impurities. Once at room temperature, place the flask in an ice-water bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold solvent to remove any residual soluble impurities adhering to the crystal surfaces.

• Drying: Dry the purified crystals in a vacuum oven or desiccator to remove all traces of solvent.

Troubleshooting Guide (Question & Answer Format)

Q1: I've added a lot of hot solvent, but my compound won't fully dissolve. What's wrong?

A1: This suggests one of two possibilities:

• Insoluble Impurity: Your crude product may contain an impurity that is insoluble in the chosen solvent. In this case, you should not add a large excess of solvent trying to dissolve it. Instead, add just enough solvent to dissolve the bulk of your product, perform a hot filtration to remove the insoluble material, and then proceed with the crystallization.

• Incorrect Solvent Choice: You may have selected a solvent in which your compound is poorly soluble even when hot. Refer back to the solvent screening step and try a more polar solvent.

Q2: My compound dissolved, but no crystals have formed after cooling, even in an ice bath. What should I do?

A2: This is a classic sign of using too much solvent, resulting in a solution that is not saturated.[7]

• Solution: Gently heat the solution to evaporate some of the solvent. A rotary evaporator is ideal for this.[7] Reduce the volume by 25-50% and then attempt to cool and crystallize again.

• Induce Crystallization: If the solution appears saturated but won't crystallize, try scratching the inside of the flask with a glass rod just below the surface of the liquid. The microscopic scratches provide nucleation sites for crystal growth. Alternatively, add a tiny "seed" crystal from a previous successful batch if available.

Q3: Instead of crystals, an oil has separated out from the solution. How do I fix this?

A3: This phenomenon, known as "oiling out," is common when the melting point of the compound is lower than the boiling point of the solvent or when the crude material is very impure.[7]

• Solution 1 (Re-dissolve and Cool Slowly): Heat the mixture to re-dissolve the oil. Add a small amount of extra solvent to lower the saturation point. Now, allow the solution to cool much more slowly. You can insulate the flask with glass wool or place it on a hot plate that is turned off to let it cool gradually with the plate.[7]

• Solution 2 (Change Solvent): If slow cooling fails, the solvent is likely unsuitable. Choose a solvent with a lower boiling point or switch to a mixed-solvent system.

Q4: My final yield is very low. Where could my product have gone?

A4: Low recovery is a frequent challenge. Potential causes include:

• Excessive Solvent: As mentioned in Q2, too much solvent will keep a significant portion of your product dissolved even when cold.[7]

• Premature Crystallization: Crystals may have formed in the funnel during hot filtration. Ensure your funnel and receiving flask are adequately pre-heated.

• Suboptimal Solvent: The compound may have significant solubility in the chosen solvent even at low temperatures. A different solvent may be required.

• Losses During Workup: Benzimidazole derivatives can sometimes have partial solubility in aqueous layers during initial extraction and workup, leading to product loss before the recrystallization step even begins.[5]

Frequently Asked Questions (FAQs)

• What is the best solvent for 2-(3-Bromopropyl)-1H-benzo[d]imidazole?

  • While there is no single "best" solvent for all batches, ethanol or isopropanol are excellent starting points due to their polarity and boiling points. For very non-polar impurities, ethyl acetate or toluene might be effective. A mixed solvent system like ethanol-water can also be highly effective, where water acts as an "anti-solvent."

• How do I use a mixed-solvent system?

  • Dissolve the crude solid in the minimum amount of the "good" solvent (the one it is more soluble in, e.g., hot ethanol). Then, while the solution is still hot, add the "poor" or "anti-solvent" (e.g., water) dropwise until the solution becomes faintly cloudy (the cloud point). Add a few drops of the "good" solvent to re-clarify the solution, then allow it to cool slowly.

• My purified product is still colored. What can I do?

  • This indicates that colored, soluble impurities are present. The most effective way to address this is by using activated charcoal during the recrystallization process, as described in the core protocol.[8] The porous structure of charcoal adsorbs large, colored impurity molecules.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common recrystallization issues.

Safety & Handling

As a Senior Application Scientist, I must insist on prioritizing safety.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves.[9]

• Ventilation: Conduct all operations, especially those involving heating solvents, inside a certified chemical fume hood to avoid inhalation of vapors.[10]

• Compound Hazards: Alkyl halides and benzimidazole derivatives should be handled with care. They can be irritants and may have other unknown toxicological properties. Avoid skin and eye contact.[11]

• Fire Safety: Keep flammable organic solvents away from ignition sources. Ensure fire-fighting equipment is accessible.

By adhering to these guidelines and understanding the principles behind the technique, you will be well-equipped to purify 2-(3-Bromopropyl)-1H-benzo[d]imidazole to a high degree of purity, ensuring the success of your research and development efforts.

References

• BenchChem. (2025). Technical Support Center: Synthesis of 2-bromo-6-methyl-1H-benzo[d]imidazole. BenchChem.
• Thermo Fisher Scientific. (2018). Safety Data Sheet - Imidazole. Fisher Scientific.
• BenchChem. (2025).
• Echemi. (n.d.). 2-(3-Bromo-propyl)
• University of York. (n.d.). Problems with Recrystallisations. Chemistry Teaching Labs, University of York.
• Sigma-Aldrich. (2024).
• PubChem. (2025). 1-(3-Bromopropyl)-1H-imidazole.
• ChemicalBook. (n.d.). 2-(3-BROMOPHENYL)-1H-BENZIMIDAZOLE Product Description. ChemicalBook.
• Thermo Fisher Scientific. (2014). Safety Data Sheet - 2-Bromo-1H-imidazole. Fisher Scientific.
• Defense Technical Information Center (DTIC). (2020).
• International Journal of Creative Research Thoughts (IJCRT). (2025).
• BenchChem. (2025). Troubleshooting guide for low conversion rates in benzimidazole synthesis. BenchChem.
• Pandey, S., et al. (2022). Synthesis and Biological Evaluation of Novel 1H-Benzo[d]imidazole Derivatives as Potential Anticancer Agents Targeting Human Topoisomerase I. ACS Omega, PubMed Central.
• Acros Organics. (2010). Safety Data Sheet - Imidazole. Fisher Scientific.
• Metallofizika i Noveishie Tekhnologii. (n.d.). Synthesis and Characterization of the New Imidazole-Derivative Salts' Nanoparticles and Studying of Its Biological Activity. Institute for Metal Physics.
• MDPI. (2023). Eco-Friendly Synthesis of 1H-benzo[d]imidazole Derivatives by ZnO NPs Characterization, DFT Studies, Antioxidant and Insilico Studies. MDPI.
• Google Patents. (n.d.).
• BLDpharm. (n.d.). 2-(3-Bromophenyl)-1H-benzo[d]imidazole. BLDpharm.
• Smolecule. (2023). 1,3-Diisopropyl-1H-benzo[d]imidazol-3-ium bromide. Smolecule.
• Oriental Journal of Chemistry. (n.d.). Exploring the Therapeutic Potential of 1,3-Benzimidazole: An Auspicious Heterocyclic Framework.
• Trade Science Inc. (2023).
• Santa Cruz Biotechnology. (n.d.). 3-(3-Bromopropyl)-2,3-dihydro-2-oxo-1H-benzimidazole-1-carboxylic Acid 1,1-Dimethylethyl Ester. SCBT.
• Cheméo. (n.d.). Chemical Properties of 1H-Benzimidazole (CAS 51-17-2). Cheméo.

Sources

• 1. Exploring the Therapeutic Potential of 1,3-Benzimidazole: An Auspicious Heterocyclic Framework – Oriental Journal of Chemistry [orientjchem.org]
• 2. tsijournals.com [tsijournals.com]
• 3. mdpi.com [mdpi.com]
• 4. 77738-96-6 CAS MSDS (2-(3-BROMOPHENYL)-1H-BENZIMIDAZOLE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 1H-Benzimidazole (CAS 51-17-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 8. ijcrt.org [ijcrt.org]
• 9. fishersci.com [fishersci.com]
• 10. fishersci.com [fishersci.com]
• 11. mmbio.byu.edu [mmbio.byu.edu]

Technical Support Center: Troubleshooting N-Alkylation of 2-Substituted Benzimidazoles

Welcome to the technical support center for the N-alkylation of 2-substituted benzimidazoles. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this fundamental reaction. Here, you will find in-depth troubleshooting advice and frequently asked questions to address specific challenges encountered during your experiments.

I. Troubleshooting Guide

This section addresses common problems encountered during the N-alkylation of 2-substituted benzimidazoles, offering explanations for the underlying causes and providing actionable solutions.

Problem 1: Low to No Product Yield

Cause: Incomplete deprotonation of the benzimidazole nitrogen is a frequent cause of low or no product formation. The acidity of the N-H proton in benzimidazole is significantly influenced by the electronic nature of the substituent at the 2-position. Electron-withdrawing groups can increase the acidity, while electron-donating groups decrease it. Consequently, a base that is not strong enough may fail to generate a sufficient concentration of the reactive benzimidazolide anion.

Another potential issue is the reactivity of the alkylating agent. Sterically hindered or electronically deactivated alkylating agents will react slower, potentially leading to incomplete conversion under standard reaction conditions.

Solution:

• Optimize the Base: The choice of base is critical. For benzimidazoles with electron-donating groups at the 2-position, a stronger base may be required. Consider switching from weaker bases like potassium carbonate (K₂CO₃) to stronger, non-nucleophilic bases such as sodium hydride (NaH) in an aprotic solvent like THF or DMF.[1] This combination is highly effective at generating the benzimidazolide anion, which is a much more potent nucleophile.[1]

• Increase Reaction Temperature: For less reactive alkylating agents, increasing the reaction temperature can enhance the reaction rate. However, be mindful that higher temperatures can also promote side reactions.

• Consider a Phase-Transfer Catalyst: In biphasic systems, a phase-transfer catalyst like tetrabutylammonium hydrogen sulfate can facilitate the reaction between the benzimidazolide anion and the alkylating agent, especially when using aqueous bases like 30% potassium hydroxide.[2][3]

Problem 2: Formation of a Mixture of N1 and N3 Regioisomers

Cause: For unsymmetrically substituted benzimidazoles, the two nitrogen atoms in the imidazole ring are not equivalent, leading to the potential for alkylation at either position. The regiochemical outcome is a delicate interplay of steric and electronic factors.[4]

• Steric Effects: Bulky substituents at the 2-position will sterically hinder the adjacent N1 nitrogen, favoring alkylation at the more accessible N3 position. Conversely, a bulky alkylating agent will preferentially react at the less sterically hindered nitrogen.

• Electronic Effects: Electron-withdrawing groups on the benzimidazole ring decrease the nucleophilicity of the adjacent nitrogen atom, making the more distant nitrogen the preferred site of alkylation.[4]

Solution:

• Strategic Choice of Reaction Conditions: The base and solvent system can significantly influence regioselectivity. Strong, non-nucleophilic bases like NaH in aprotic solvents can provide excellent regioselectivity.[4]

• Leverage Steric Hindrance: If a specific regioisomer is desired, consider the steric bulk of both the 2-substituent and the alkylating agent to direct the reaction to the desired nitrogen.

• Protecting Group Strategy: In cases where achieving high regioselectivity is challenging, a protecting group strategy may be necessary to block one of the nitrogen atoms, allowing for selective alkylation of the other.

Problem 3: Significant Formation of Di-alkylated Product

Cause: Over-alkylation, leading to the formation of a di-alkylated benzimidazolium salt, can occur if the mono-alkylated product is still sufficiently nucleophilic to react with the alkylating agent. This is more common when using highly reactive alkylating agents or an excess of the alkylating agent.

Solution:

• Stoichiometry Control: Carefully control the stoichiometry of the reactants. Use a slight excess of the benzimidazole starting material relative to the alkylating agent to minimize the chances of the mono-alkylated product reacting further.[1]

• Slow Addition of Alkylating Agent: Adding the alkylating agent slowly to the reaction mixture can help to maintain a low concentration of the alkylating agent, thus favoring mono-alkylation.

• Lower Reaction Temperature: Conducting the reaction at a lower temperature can reduce the rate of the second alkylation step more significantly than the first, thereby improving the selectivity for the mono-alkylated product.

Problem 4: Ring Opening of the Benzimidazole Core

Cause: Under harsh reaction conditions, such as high temperatures and the use of strong bases with an excess of a reactive alkyl halide, the benzimidazole ring can undergo N-alkylation followed by a ring-opening reaction.[5] This is a more significant issue when the 2-substituent can stabilize a positive charge on the adjacent carbon.

Solution:

• Milder Reaction Conditions: Employ milder bases and lower reaction temperatures to avoid this side reaction.

• Limit Excess Alkylating Agent: Use a stoichiometric amount or only a slight excess of the alkylating agent.

• Monitor Reaction Progress: Closely monitor the reaction by techniques like TLC or LC-MS to stop the reaction once the desired mono-alkylated product is formed and before significant ring opening occurs.

II. Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the N-alkylation of benzimidazoles?

A1: The N-alkylation of benzimidazoles typically proceeds via a two-step mechanism. First, a base is used to deprotonate the N-H proton of the benzimidazole ring, forming a nucleophilic benzimidazolide anion. In the second step, this anion attacks the electrophilic carbon of the alkylating agent in an SN2 reaction, forming the N-alkylated benzimidazole.

Q2: How does the substituent at the 2-position affect the reaction?

A2: The substituent at the 2-position has a profound impact on the reaction's outcome:

• Electron-donating groups (e.g., alkyl, alkoxy) increase the electron density on the nitrogen atoms, making them more nucleophilic but also potentially decreasing the acidity of the N-H proton, requiring a stronger base for deprotonation.

• Electron-withdrawing groups (e.g., nitro, cyano) decrease the nucleophilicity of the nitrogen atoms but increase the acidity of the N-H proton, facilitating deprotonation with weaker bases. These groups also influence the regioselectivity of the alkylation.[4]

• Sterically bulky groups can hinder the approach of the alkylating agent to the adjacent nitrogen, influencing the regioselectivity of the reaction.[6]

Q3: What are the best solvents for N-alkylation of benzimidazoles?

A3: Polar aprotic solvents are generally the best choice for N-alkylation of benzimidazoles. Common examples include:

• N,N-Dimethylformamide (DMF): Excellent at solvating both the benzimidazolide anion and the alkylating agent.[7]

• Tetrahydrofuran (THF): A good choice, especially when using strong bases like NaH.[1]

• Acetonitrile (ACN): Another suitable polar aprotic solvent.

Protic solvents can interfere with the reaction by solvating the benzimidazolide anion and reducing its nucleophilicity.[8]

Q4: Can I use phase-transfer catalysis for this reaction?

A4: Yes, phase-transfer catalysis is a viable and often advantageous method, particularly when using inorganic bases like potassium hydroxide or sodium hydroxide in a biphasic system.[2][3][9] The phase-transfer catalyst, such as a quaternary ammonium salt, facilitates the transfer of the benzimidazolide anion from the aqueous or solid phase to the organic phase where the alkylating agent is located, thereby accelerating the reaction.

Q5: How can I purify the N-alkylated benzimidazole product?

A5: The most common method for purifying N-alkylated benzimidazoles is column chromatography on silica gel. The choice of eluent will depend on the polarity of the product. A typical starting point is a mixture of a non-polar solvent like hexane or petroleum ether and a more polar solvent like ethyl acetate. The polarity of the eluent can be gradually increased to elute the product. Recrystallization can also be an effective purification method if a suitable solvent is found.

III. Experimental Protocols

General Protocol for N-Alkylation of a 2-Substituted Benzimidazole

Materials:

• 2-Substituted benzimidazole

• Alkylating agent (e.g., alkyl halide)

• Base (e.g., K₂CO₃, NaH)

• Solvent (e.g., DMF, THF)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the 2-substituted benzimidazole (1.0 eq) and the chosen solvent (e.g., DMF).

• Add the base (e.g., K₂CO₃, 1.5 eq; or NaH, 1.1 eq, added portion-wise at 0 °C).

• Stir the mixture at room temperature (or 0 °C for NaH) for 30 minutes to allow for the formation of the benzimidazolide anion.

• Add the alkylating agent (1.1 eq) dropwise to the reaction mixture.

• Stir the reaction at room temperature or heat as necessary. Monitor the progress of the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system.

IV. Visualizations

Reaction Mechanism

Caption: General mechanism of N-alkylation of 2-substituted benzimidazoles.

Troubleshooting Workflow

Caption: A decision tree for troubleshooting low yields in N-alkylation reactions.

V. Data Summary

Table 1: Common Bases for N-Alkylation of Benzimidazoles

Base	pKa of Conjugate Acid	Typical Solvent	Notes
Potassium Carbonate (K₂CO₃)	10.3	DMF, Acetonitrile	Mild base, suitable for many substrates.
Cesium Carbonate (Cs₂CO₃)	10.3	DMF, Acetonitrile	More soluble than K₂CO₃, can sometimes improve yields.
Sodium Hydride (NaH)	~36	THF, DMF	Strong, non-nucleophilic base; highly effective.[1]
Potassium Hydroxide (KOH)	15.7	Water, Alcohols	Often used with a phase-transfer catalyst.[2][3]

VI. References

• BenchChem. (n.d.). Preventing side reactions during the N-alkylation of 2-(1H-benzo[d]imidazol-2-yl)aniline. Retrieved from

• Kaur, L., Utreja, D., & Dhillon, N. K. (2021). N-Alkylation of 2-Substituted Benzimidazole Derivatives and Their Evaluation as Antinemic Agents. Russian Journal of Organic Chemistry, 57(6), 934-941.

• ResearchGate. (n.d.). N-Alkylation of 2-Substituted Benzimidazole Derivatives and Their Evaluation as Antinemic Agents | Request PDF. Retrieved from [Link]

• Olimova, M. I., & Elmuradov, B. Zh. (2016). About the Direction of Selective Alkylation and Cyanoethylation of Benzimidazoles, Benzothiazoles and Benzopyrimidines. Journal of Basic and Applied Research in Biomedicine, 2(2), 455-463.

• Google Patents. (n.d.). CN101391982A - Alkylation reaction method of benzimidazoles compounds. Retrieved from

• ResearchGate. (n.d.). An efficient strategy for N-alkylation of benzimidazoles/imidazoles in SDS-aqueous basic medium and N-alkylation induced ring opening of benzimidazoles | Request PDF. Retrieved from [Link]

• NIH. (n.d.). Influence of Solvents and Halogenation on ESIPT of Benzimidazole Derivatives for Designing Turn-on Fluorescence Probes. Retrieved from [Link]

• ScienceDirect. (2022). 2-Alkyl substituted benzimidazoles as a new class of selective AT2 receptor ligands. Bioorganic & Medicinal Chemistry, 64, 116804.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. N-Alkylation of 2-Substituted Benzimidazole Derivatives and Their Evaluation as Antinemic Agents | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. 2-Alkyl substituted benzimidazoles as a new class of selective AT2 receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jbarbiomed.com [jbarbiomed.com]
• 8. Influence of Solvents and Halogenation on ESIPT of Benzimidazole Derivatives for Designing Turn-on Fluorescence Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CN101391982A - Alkylation reaction method of benzimidazoles compounds - Google Patents [patents.google.com]

stability of 2-(3-Bromopropyl)-1H-benzo[d]imidazole under reaction conditions

Welcome to the technical support center for 2-(3-Bromopropyl)-1H-benzo[d]imidazole. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common questions and troubleshooting scenarios encountered during the handling, storage, and reaction of this versatile synthetic intermediate. Our goal is to provide you with the necessary insights to ensure the stability and successful application of this compound in your research.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 2-(3-Bromopropyl)-1H-benzo[d]imidazole?

A1: The main stability concerns for 2-(3-Bromopropyl)-1H-benzo[d]imidazole revolve around its reactivity, particularly the susceptibility of the bromopropyl group to nucleophilic substitution and the potential for intramolecular cyclization. The benzimidazole ring itself is relatively stable but can undergo reactions under harsh acidic or basic conditions.

Q2: How should I properly store 2-(3-Bromopropyl)-1H-benzo[d]imidazole?

A2: To maintain the integrity of the compound, it is recommended to store it in a tightly sealed container in a cool, dry, and well-ventilated area[1][2]. For long-term storage, refrigeration is advised to minimize potential degradation[1]. The compound should be protected from moisture and light.

Q3: Is this compound stable in aqueous solutions?

A3: The stability of 2-(3-Bromopropyl)-1H-benzo[d]imidazole in aqueous solutions is pH-dependent. In neutral or slightly acidic aqueous media, the compound is relatively stable for short periods. However, in basic aqueous solutions, the bromide can be displaced by hydroxide ions, leading to the formation of the corresponding alcohol, 2-(3-hydroxypropyl)-1H-benzo[d]imidazole. Prolonged exposure to acidic conditions may lead to hydrolysis, although the benzimidazole core is generally stable under moderately acidic conditions used in some syntheses[3].

Q4: Can I use strong bases with this compound?

A4: Caution should be exercised when using strong bases. Strong bases can deprotonate the N-H of the imidazole ring, forming a benzimidazolide anion. This anion can then undergo an intramolecular nucleophilic substitution to form a cyclized product, tetrahydropyrimido[1,2-a]benzimidazole. The use of milder inorganic bases like potassium carbonate or organic bases like triethylamine is generally preferred for reactions involving nucleophilic substitution on the bromopropyl chain.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield in nucleophilic substitution reactions.	1. Degradation of the starting material: The compound may have degraded due to improper storage. 2. Side reactions: Intramolecular cyclization or elimination (dehydrobromination) may be occurring. 3. Insufficient reactivity of the nucleophile.	1. Verify purity: Check the purity of your 2-(3-Bromopropyl)-1H-benzo[d]imidazole using techniques like NMR or LC-MS before starting the reaction. 2. Optimize reaction conditions: Use a non-polar aprotic solvent and a moderate base. Control the temperature carefully, as higher temperatures can favor side reactions. 3. Activate the nucleophile: If using a weak nucleophile, consider using a stronger base to deprotonate it or choose a more reactive nucleophile.
Formation of an unexpected product with a higher molecular weight.	Dimerization: The N-H of one molecule may act as a nucleophile, attacking the bromopropyl group of another molecule.	Use a non-nucleophilic base to deprotonate the intended nucleophile before adding the 2-(3-Bromopropyl)-1H-benzo[d]imidazole. Running the reaction at a lower concentration can also disfavor bimolecular reactions.
Formation of a cyclized side product.	Intramolecular cyclization: The N-H of the benzimidazole ring is attacking the electrophilic carbon of the bromopropyl chain.	Protect the N-H of the benzimidazole ring with a suitable protecting group (e.g., Boc, Trityl) before performing reactions that are sensitive to this side reaction. Alternatively, use a large excess of the external nucleophile to outcompete the intramolecular reaction.
Compound appears discolored or has a changed consistency upon storage.	Decomposition: The compound may have degraded due to exposure to light, moisture, or elevated temperatures.	Discard the degraded material and obtain a fresh batch. Always store the compound under the recommended conditions.

Key Reaction Pathways and Stability Considerations

Nucleophilic Substitution

The primary utility of 2-(3-Bromopropyl)-1H-benzo[d]imidazole is as an electrophile in nucleophilic substitution reactions. The terminal bromine atom is a good leaving group, readily displaced by a variety of nucleophiles.

Experimental Protocol: General Procedure for Nucleophilic Substitution

• Dissolve the nucleophile (1.2 equivalents) in a suitable aprotic solvent (e.g., DMF, acetonitrile).

• Add a mild base (e.g., K₂CO₃, 1.5 equivalents) to the mixture and stir for 15-30 minutes at room temperature.

• Add a solution of 2-(3-Bromopropyl)-1H-benzo[d]imidazole (1.0 equivalent) in the same solvent dropwise.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent.

• Purify the product by column chromatography.

Caption: General workflow for nucleophilic substitution reactions.

Intramolecular Cyclization: A Potential Degradation Pathway

Under basic conditions, especially with stronger bases or at elevated temperatures, 2-(3-Bromopropyl)-1H-benzo[d]imidazole can undergo an intramolecular cyclization to form tetrahydropyrimido[1,2-a]benzimidazole. This is a common side reaction that can significantly lower the yield of the desired substitution product.

Caption: Potential intramolecular cyclization pathway.

Stability Under Different pH Conditions

Condition	Stability	Potential Reactions/Degradation
Strongly Acidic (pH < 2)	Moderate to Low	Protonation of the imidazole ring. Potential for hydrolysis of the bromopropyl group over extended periods or at high temperatures. Some benzimidazole syntheses utilize strong acids, suggesting the core is relatively robust[3].
Weakly Acidic to Neutral (pH 4-7)	Good	The compound is generally stable for typical reaction and workup times.
Weakly Basic (pH 8-10)	Moderate	Increased risk of intramolecular cyclization and nucleophilic substitution by hydroxide ions.
Strongly Basic (pH > 11)	Low	High propensity for intramolecular cyclization and hydrolysis of the alkyl bromide.

References

• Synthesis and Biological Evaluation of Novel 1H-Benzo[d]imidazole Derivatives as Potential Anticancer Agents Targeting Human Topoisomerase I. PubMed Central. [Link]

• 1-Allyl- and 1-(2-Bromopropyl)-2-amino-3-carboxy(carbalkoxy)methylbenzimidazolium Quaternary Salts in the Synthesis of Imidazo[1,2-a]benzimidazole Derivatives. ResearchGate. [Link]

• Structure and Microbiological Activity of 1H-benzo[d]imidazole Derivatives. PubMed Central. [Link]

• Synthesis and Characterization of the New Imidazole- Derivative Salts' Nanoparticles and Studying of Its Biological Activity. Institute of Metal Physics. [Link]

• Eco-Friendly Synthesis of 1H-benzo[d]imidazole Derivatives by ZnO NPs Characterization, DFT Studies, Antioxidant and Insilico Studies. MDPI. [Link]

• Behaviour of 2,3-Dihydro-1H-Benzo[D]Imidazole-2-Thione towards Amines under Mannich-Type Condition. ResearchGate. [Link]

• Synthesis of 1,3-Oxazepine Derivatives Derived from 2-(1H-Benzo[d][3][4][5]Triazol-1-yl) Acetohydrazide by Using Microwave Irradiation. ResearchGate. [Link]

• Failure on N-alkylation of benzimidazole. ResearchGate. [Link]

• Hydrolysis of some imidazole, benzimidazole, and 1,2,3-benzotriazole derivatives according to HPLC and NMR diffusimetry data. ResearchGate. [Link]

• Synthesis of benzo[d]imidazo[2,1-b]benzoselenoazoles: Cs2CO3-mediated cyclization of 1-(2-bromoaryl)benzimidazoles with selenium. ResearchGate. [Link]

• One-Pot Synthesis of Novel 3-{(1H-Benzo[d]Imidazol-2-yl)Amino(Phenyl)Methyl}Benzofuran-2(3H)-Ones as Antimicrobial Agents and Their Molecular Docking Studies. PubMed. [Link]

• Nucleophilic Substitution Reaction of Imidazole with Various 2-Bromo-1-arylethanone Derivatives: A Computational Study. DergiPark. [Link]

• Alkylation reaction method of benzimidazoles compounds.

• Safety Data Sheet: Imidazole. Carl ROTH. [Link]

• Synthesis of benzo[d]imidazo[2,1-b]benzoselenoazoles: Cs2CO3-mediated cyclization of 1-(2-bromoaryl)benzimidazoles with selenium. PubMed. [Link]

• Nucleophilic substitution in the imidazole ring. ResearchGate. [Link]

• Solvent- and catalyst-free synthesis of 2,3-dihydro-1H-benzo[d]imidazoles. Royal Society of Chemistry. [Link]

• Alkylated benzimidazoles: Design, synthesis, docking, DFT analysis, ADMET property, molecular dynamics and activity against HIV and YFV. PubMed Central. [Link]

• Eco-Friendly Synthesis of 1H-benzo[d]imidazole Derivatives by ZnO NPs Characterization, DFT Studies, Antioxidant and Insilico Studies. National Institutes of Health. [Link]

• Exploration of Remarkably Potential Multitarget-Directed N-Alkylated-2-(substituted phenyl)-1H-benzimidazole Derivatives as Antiproliferative, Antifungal, and Antibacterial Agents. ACS Omega. [Link]

• Synthesis of benzo[ d]imidazo[2,1- b]benzoselenoazoles: Cs2CO3-mediated cyclization of 1-(2-bromoaryl)benzimidazoles with selenium. PubMed. [Link]

• Thermal stability and detonation character of nitro-substituted derivatives of imidazole. ResearchGate. [Link]

• The effect of synthesized 5-R-1H-benzo[d]imidazole-2-thiol derivatives on intraocular pressure in normal and pathological conditions. Research Results in Pharmacology. [Link]

• Enantioselective C2-Allylation of Benzimidazoles Using 1,3-Diene Pronucleophiles. PubMed Central. [Link]

• FEATURES OF (BENZO)IMIDAZO[2,1-B][3][5]THIAZINE MEZYLATES REACTION WITH NUCLEOPHILIC REAGENTS. ResearchGate. [Link]

• Development of N-alkylated benzimidazole based cubosome hydrogel for topical treatment of burns. Royal Society of Chemistry. [Link]

• Eco-Friendly Synthesis of 1H-benzo[d]imidazole Derivatives by ZnO NPs Characterization, DFT Studies. Semantic Scholar. [Link]

• N-Alkylation of benzimidazole. ResearchGate. [Link]

• Comparative study of the reaction of 2-mercaptobenzimidazole with 2-bromo-1,3-diketones under conventional and green conditions: regioselective access to N/S-difunctionalized benzimidazoles and benzimidazo[2,1-b]thiazoles. Royal Society of Chemistry. [Link]

• Benzo[d]oxazoles from Anilides by N-Deprotonation–O-SNAr Cyclization. MDPI. [Link]

• 4-(Aryl)-Benzo[6][7]imidazo[1,2-a]pyrimidine-3-Carbonitrile-Based Fluorophores: Povarov Reaction-Based Synthesis, Photophysical Studies, and DFT Calculations. MDPI. [Link]

• Chiral Benzimidazoles as Hydrogen Bonding Organocatalysts. CORE. [Link]

• Advances in the Synthesis of Ring-Fused Benzimidazoles and Imidazobenzimidazoles. National Institutes of Health. [Link]

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• 7. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Reaction Conditions for Benzimidazole Alkylation

From the Desk of the Senior Application Scientist

Welcome to the technical support center for benzimidazole alkylation. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of this fundamental transformation. The benzimidazole core is a privileged scaffold in numerous FDA-approved drugs, making its functionalization, particularly N-alkylation, a critical step in drug discovery and development.[1][2]

However, what appears to be a straightforward nucleophilic substitution is often plagued by challenges such as low yields, poor regioselectivity, and unexpected side reactions. This guide moves beyond simple protocols to provide a deeper understanding of the reaction's mechanics, offering logical, field-proven solutions to common problems in a direct question-and-answer format.

Part 1: Frequently Asked Questions - The "Why" Behind the Reaction

This section addresses the fundamental principles governing the N-alkylation of benzimidazoles. Understanding these concepts is the first step toward rational optimization and troubleshooting.

Q1: What is the general mechanism of benzimidazole N-alkylation?

The N-alkylation of benzimidazole is a classic acid-base reaction followed by a nucleophilic substitution (SN2). The process involves two key steps:

• Deprotonation: A base removes the acidic proton from the imidazole nitrogen (N-H), generating a nucleophilic benzimidazolide anion.[1]

• Nucleophilic Attack: The resulting anion attacks the electrophilic carbon of an alkylating agent (typically an alkyl halide), forming the new N-C bond and displacing the leaving group.[3]

The efficiency and outcome of this process are highly dependent on the interplay between the benzimidazole substrate, the base, the solvent, and the alkylating agent.

Caption: General mechanism of benzimidazole N-alkylation.

Q2: Why is regioselectivity a common problem in benzimidazole alkylation?

Unsymmetrically substituted benzimidazoles have two non-equivalent nitrogen atoms (N1 and N3). Direct alkylation can lead to a mixture of N1- and N2-substituted products, complicating purification and reducing the yield of the desired isomer.[4] The ratio of these products is not random; it is dictated by a combination of steric and electronic factors.

• Electronic Effects: The tautomerism of the N-H proton between N1 and N3 means that both nitrogens have nucleophilic potential. The more stable tautomer is generally the one where the proton resides on the nitrogen further from an electron-withdrawing group.[4]

• Steric Hindrance: Bulky substituents on the benzimidazole ring or the alkylating agent can favor alkylation at the less sterically hindered nitrogen atom.

• Reaction Conditions: The choice of base and solvent system is critical for controlling regioselectivity. Strong bases like sodium hydride (NaH) fully deprotonate the benzimidazole, forming a delocalized anion. In such cases, the alkylation site is often determined by the "hard" or "soft" nature of the electrophile and the cation's coordination.[4][5]

Q3: How do substituents on the benzimidazole ring affect the reaction?

Substituents significantly alter the electronic properties of the benzimidazole ring, which in turn affects the acidity of the N-H proton and the nucleophilicity of the resulting anion.

• Electron-Withdrawing Groups (EWGs) like -NO₂ or -CN increase the acidity of the N-H proton, making deprotonation easier. However, they also decrease the nucleophilicity of the resulting anion, which can slow down the SN2 step.

• Electron-Donating Groups (EDGs) like -CH₃ or -OCH₃ decrease the acidity of the N-H proton, requiring stronger bases or harsher conditions for deprotonation. Conversely, they increase the electron density on the ring system, making the resulting anion more nucleophilic and potentially accelerating the alkylation step.

Part 2: Troubleshooting Guide - From Problem to Solution

This section provides direct answers to specific experimental issues.

Issue 1: Low or No Product Yield

Q: My reaction is not proceeding, or my yield is consistently low. What are the common causes and how can I fix it?

A: Low yields are a frequent complaint and can stem from several factors. A systematic approach is the most effective way to diagnose the issue.[6][7]

• Inadequate Deprotonation (Base Selection): The most common culprit is an incomplete initial deprotonation. The chosen base may not be strong enough to deprotonate the benzimidazole N-H, especially if electron-donating groups are present.

  • Solution: Switch to a stronger base. If you are using a mild base like potassium carbonate (K₂CO₃), consider moving to sodium hydride (NaH) or potassium hydroxide (KOH).[8] For particularly difficult substrates, stronger bases like lithium diisopropylamide (LDA) may be necessary, though these require strictly anhydrous conditions.

• Poor Reagent Quality:

  • Alkylating Agent: Alkyl halides can degrade over time. Ensure your alkylating agent is pure and has not hydrolyzed.

  • Solvent: Many N-alkylation reactions are sensitive to moisture. Using "wet" aprotic solvents like DMF or THF can quench the benzimidazolide anion or react with strong bases like NaH.

  • Solution: Use freshly distilled or anhydrous solvents. Verify the purity of your starting materials before beginning the reaction.

• Suboptimal Reaction Conditions:

  • Temperature: Many alkylations require heating to proceed at a reasonable rate. Room temperature may be insufficient, especially with less reactive alkylating agents like alkyl chlorides or secondary halides.[9]

  • Solution: Gradually increase the reaction temperature, monitoring by TLC or LC-MS. For less reactive alkyl halides, consider adding a catalytic amount of sodium iodide or potassium iodide to facilitate an in situ Finkelstein reaction, converting the alkyl chloride/bromide to the more reactive alkyl iodide.

Caption: Troubleshooting workflow for low reaction yield.

Issue 2: Poor Regioselectivity

Q: I'm getting a mixture of N1 and N3 alkylated products. How can I improve the selectivity for one isomer?

A: Controlling regioselectivity requires a careful selection of the base and solvent to exploit the subtle electronic and steric differences between the two nitrogen atoms.

• For N1-Alkylation (often the thermodynamically favored product):

  • Strategy: Use conditions that allow for thermodynamic equilibrium or that favor chelation control if a suitable chelating group is present at the C2 position.

  • Conditions: A common strategy involves using a strong base like NaH in an aprotic solvent like THF or DMF.[5] For substrates with a C2-ester or similar group, using a cesium base (e.g., Cs₂CO₃) can promote chelation with the N2 and the C2-substituent, directing the alkylating agent to the N1 position.[4]

• For N2-Alkylation (often the kinetically favored product):

  • Strategy: Use conditions that favor kinetic control, often involving milder bases and polar solvents where the tautomeric equilibrium is influential.

  • Conditions: Using weaker bases like K₂CO₃ in polar aprotic solvents (DMF, acetonitrile) can favor alkylation at the more nucleophilic nitrogen of the predominant tautomer.[4] Phase-transfer catalysis (PTC) using bases like aqueous KOH with a catalyst like tetrabutylammonium bromide (TBAB) in a biphasic system can also provide good selectivity in certain cases.[10]

Issue 3: Side Reactions

Q: I'm observing di-alkylation, leading to a quaternary benzimidazolium salt. How do I prevent this?

A: Over-alkylation occurs when the mono-alkylated product, which is still nucleophilic, reacts with a second equivalent of the alkylating agent.

• Solution:

  • Control Stoichiometry: Use a slight excess of the benzimidazole starting material relative to the alkylating agent (e.g., 1.1 equivalents of benzimidazole to 1.0 equivalent of alkyl halide).

  • Slow Addition: Add the alkylating agent slowly to the reaction mixture to maintain a low instantaneous concentration, which disfavors the second alkylation step.

  • Lower Temperature: Run the reaction at the lowest temperature that still allows for a reasonable reaction rate.

Q: My reaction mixture is turning dark, and I'm seeing multiple unidentified spots on my TLC. What could be happening?

A: This often indicates product or starting material degradation.

• Cause 1: Ring Opening. Under harsh conditions, such as high temperatures with a strong base and an excess of a reactive alkyl halide, the benzimidazole ring can undergo N-alkylation induced ring opening.[5][9]

  • Solution: Use milder conditions. Reduce the temperature, use a less aggressive base, and ensure the stoichiometry of the alkylating agent is carefully controlled.

• Cause 2: Solvent Decomposition. Some solvents are not stable under basic, high-temperature conditions. For example, DMF can decompose to form dimethylamine at high temperatures, which can act as a competing nucleophile.[11]

  • Solution: Switch to a more stable solvent. Consider alternatives like DMSO, NMP, or acetonitrile for high-temperature reactions. Always check solvent compatibility with your chosen base and temperature.

Part 3: Optimized Experimental Protocols

These protocols provide a validated starting point for your experiments. Always perform reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

Protocol 1: N1-Selective Alkylation using Sodium Hydride (NaH)

This protocol is ideal for achieving high yields and is often selective for the N1 position, especially with C2-substituted benzimidazoles. It requires anhydrous conditions.

• Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add the substituted benzimidazole (1.0 eq).

• Solvent Addition: Add anhydrous DMF (or THF) via syringe (approx. 0.1–0.2 M concentration).

• Deprotonation: Cool the solution to 0 °C using an ice bath. Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise. Caution: NaH reacts violently with water and generates flammable hydrogen gas.

• Activation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes. You should observe the cessation of gas evolution.

• Alkylation: Cool the mixture back to 0 °C. Add the alkyl halide (1.1 eq) dropwise via syringe.

• Reaction: Allow the reaction to warm to room temperature and stir for 2–16 hours. Monitor the reaction progress by TLC or LC-MS. If the reaction is slow, it can be gently heated (e.g., to 50-60 °C).

• Workup: Once the reaction is complete, cool the mixture to 0 °C and cautiously quench by the slow addition of water or saturated aqueous NH₄Cl.

• Extraction: Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate, 3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by column chromatography on silica gel.

Protocol 2: Alkylation using Potassium Carbonate (K₂CO₃)

This protocol uses a milder, easier-to-handle base and is suitable for a wide range of substrates, though it may result in mixtures of regioisomers for unsymmetrical benzimidazoles.

• Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the benzimidazole (1.0 eq), potassium carbonate (K₂CO₃, 2.0-3.0 eq), and a suitable solvent such as acetonitrile or DMF (0.1-0.2 M).

• Addition of Alkylating Agent: Add the alkyl halide (1.1-1.2 eq) to the suspension.

• Reaction: Heat the reaction mixture to 60–80 °C and stir vigorously. Monitor the reaction progress by TLC or LC-MS.

• Workup: After completion, cool the reaction to room temperature and filter off the inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure. Dissolve the residue in an organic solvent (e.g., ethyl acetate) and water. Separate the layers, extract the aqueous layer with the organic solvent, and combine the organic fractions. Wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography.

Part 4: Data Tables for Quick Reference

Table 1: Common Bases for Benzimidazole Alkylation

Base	Strength	Typical Solvents	Key Considerations
NaH	Very Strong	THF, DMF	Requires anhydrous conditions. Highly effective. Generates H₂ gas.[5]
KOH	Strong	DMF, DMSO, Water (PTC)	Stronger than carbonates. Can be used in aqueous PTC conditions.[8][10]
K₂CO₃	Moderate	DMF, Acetonitrile	Easy to handle, common choice. May require heat. Can lead to selectivity issues.[8]
Cs₂CO₃	Moderate	DMF, Acetonitrile	Soluble in organic solvents. Can promote N1-selectivity via chelation.[4]
Et₃N	Weak	DCM, Acetonitrile	Generally too weak for direct deprotonation; used as an acid scavenger.

Table 2: Solvent Selection Guide for Benzimidazole Alkylation

Solvent	Polarity	Type	Boiling Point (°C)	Notes
DMF	Polar	Aprotic	153	Excellent solvating power. Can decompose at high temps. Must be anhydrous for strong bases.[11]
Acetonitrile	Polar	Aprotic	82	Good general-purpose solvent. Less prone to decomposition than DMF.
THF	Moderately Polar	Aprotic	66	Common choice for NaH. Must be anhydrous. Lower boiling point limits reaction temp.
DMSO	Polar	Aprotic	189	High boiling point, good for difficult reactions. Can be difficult to remove.
Water	Polar	Protic	100	Used in Phase-Transfer Catalysis (PTC) or with surfactants.[9] Environmentally friendly.

References

• Srivastava, R., et al. (2021). Alkylated benzimidazoles: Design, synthesis, docking, DFT analysis, ADMET property, molecular dynamics and activity against HIV and YFV. PubMed Central. [Link]

• ResearchGate. (n.d.). N‐Alkylation of benzimidazole. [Link]

• Ghosh, S., et al. (2018). An efficient strategy for N-alkylation of benzimidazoles/imidazoles in SDS-aqueous basic medium and N-alkylation induced ring opening of benzimidazoles. ResearchGate. [Link]

• Lou, S.-J., et al. (2020). Cu-Catalyzed Regioselective C–H Alkylation of Benzimidazoles with Aromatic Alkenes. ACS Publications. [Link]

• Al-Hourani, B. J., et al. (2015). Synthesis and Crystal Structures of Benzimidazole-2-thione Derivatives by Alkylation Reactions. MDPI. [Link]

• Mhasni, O., et al. (2014). Metal catalyst-free N-allylation/alkylation of imidazole and benzimidazole with Morita–Baylis–Hillman (MBH) alcohols and acetates. Beilstein Journal of Organic Chemistry. [Link]

• Orita, A., et al. (2022). One-pot synthesis of 2-arylated and 2-alkylated benzoxazoles and benzimidazoles based on triphenylbismuth dichloride-promoted desulfurization of thioamides. Beilstein Journal of Organic Chemistry. [Link]

• ResearchGate. (2013). Alkylation at 1st position of benzimidazole. [Link]

• Lapis, A. A. M., et al. (2012). Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity. Beilstein Journal of Organic Chemistry. [Link]

• Wikipedia. (n.d.). Benzimidazole. [Link]

• Hranjec, M., et al. (2022). Design, Synthesis of a Novel N-substituted Benzimidazole Derivatives. TSI Journals. [Link]

• Google Patents. (2009). CN101391982A - Alkylation reaction method of benzimidazoles compounds.

• Roman, G. (2012). N-Alkylation of benzimidazoles with ketonic Mannich bases and the reduction of the resulting 1-(3-oxopropyl)benzimidazoles. ResearchGate. [Link]

• Synthetic Communications. (2021). Convenient synthesis of N-1-alkyl benzimidazoles via Pd catalyzed C–N bond formation and cyclization. [Link]

• ResearchGate. (n.d.). Failure on N-alkylation of benzimidazole. [Link]

• Al-Ostath, A. I., et al. (2023). Exploration of Remarkably Potential Multitarget-Directed N-Alkylated-2-(substituted phenyl)-1H-benzimidazole Derivatives as Antiproliferative, Antifungal, and Antibacterial Agents. ACS Omega. [Link]

• ResearchGate. (n.d.). Synthesis pathway for alkylation of (benz)imidazole into 1 b–f and 2 b–f. [Link]

• Reddit. (2016). Help with N-Alkylation gone wrong. [Link]

• ACS Green Chemistry Institute. (n.d.). N alkylation at sp3 Carbon Reagent Guide. [Link]

• ResearchGate. (2025). Identification of N‐ or O‐Alkylation of Aromatic Nitrogen Heterocycles and N‐Oxides Using H–N HMBC NMR Spectroscopy. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-alkylation. [Link]

• National Institutes of Health. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. [Link]

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• 1. Benzimidazole - Wikipedia [en.wikipedia.org]
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• 3. tsijournals.com [tsijournals.com]
• 4. Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 11. reddit.com [reddit.com]

Technical Support Center: Identification of Impurities in 2-(3-Bromopropyl)-1H-benzo[d]imidazole

Welcome to the Technical Support Center for the analysis of 2-(3-Bromopropyl)-1H-benzo[d]imidazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with identifying and controlling impurities in this key chemical intermediate. The following troubleshooting guides and frequently asked questions (FAQs) are structured to provide in-depth, practical solutions to issues you may encounter during your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Synthesis and Process-Related Impurities

Question: What are the most likely process-related impurities I should expect during the synthesis of 2-(3-Bromopropyl)-1H-benzo[d]imidazole, and how are they formed?

Answer: The most common synthetic route to 2-(3-Bromopropyl)-1H-benzo[d]imidazole involves the condensation of o-phenylenediamine with 4-bromobutanoic acid or a derivative thereof.[1][2] Understanding this pathway is crucial for predicting potential process-related impurities.

The primary sources of impurities include:

• Unreacted Starting Materials: The most straightforward impurities are residual o-phenylenediamine and 4-bromobutanoic acid. Their presence is typically due to incomplete reaction kinetics or non-stoichiometric addition of reagents.

• By-products from Side Reactions: Several side reactions can occur during the synthesis. For instance, if the reaction temperature is not carefully controlled, or if certain catalysts are used, dimerization or polymerization of the starting materials or the product can occur.[3] The use of o-phenylenediamine dihydrochloride can sometimes reduce the formation of colored impurities.[3]

• Isomeric Impurities: If a substituted o-phenylenediamine is used as a starting material, there is a possibility of forming isomeric benzimidazole products. For example, the synthesis of 4-bromo-o-phenylenediamine itself can generate impurities if the bromination is not regioselective.[4]

• Over-alkylation Products: In the synthesis of N-alkylated benzimidazoles, there's a risk of multiple alkyl groups being added to the benzimidazole ring, leading to di- or tri-substituted impurities.[5]

The following diagram illustrates the general synthesis pathway and the origin of key process-related impurities.

Caption: Primary degradation pathways for 2-(3-Bromopropyl)-1H-benzo[d]imidazole.

Analytical Methodology and Troubleshooting

Question: I am developing an HPLC method for purity analysis of 2-(3-Bromopropyl)-1H-benzo[d]imidazole, but I'm having trouble with peak shape and resolution. What are the recommended starting conditions and troubleshooting tips?

Answer: High-Performance Liquid Chromatography (HPLC) is the preferred method for the analysis of benzimidazole derivatives due to its high resolution and sensitivity. [6]A well-developed stability-indicating HPLC method is crucial for separating the active pharmaceutical ingredient (API) from its potential impurities. [7][8] Recommended HPLC Starting Conditions:

Parameter	Recommendation	Rationale
Column	Reversed-phase C18 (e.g., 250 mm x 4.6 mm, 5 µm)	Provides good retention and separation for moderately polar compounds like benzimidazole derivatives. [9]
Mobile Phase	A: Water with 0.1% Formic Acid or Acetic Acid	B: Acetonitrile or Methanol
Elution	Gradient elution (e.g., 5% to 95% B over 20-30 minutes)	Necessary to elute both polar (early eluting) and non-polar (late eluting) impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Detection	UV at ~275-285 nm	Benzimidazoles typically have strong UV absorbance in this range. A photodiode array (PDA) detector is recommended to assess peak purity. [6]
Column Temp.	30-40 °C	Improves peak efficiency and reduces viscosity.

Troubleshooting Common HPLC Issues:

• Poor Peak Shape (Tailing):

  • Cause: Secondary interactions with residual silanols on the column, or inappropriate mobile phase pH.

  • Solution: Ensure the mobile phase pH is sufficiently low (around 3-4) to protonate the benzimidazole. Consider using a highly end-capped column.

• Poor Resolution:

  • Cause: Inadequate separation between the main peak and impurities.

  • Solution: Optimize the gradient profile (make it shallower). Try a different organic modifier (e.g., methanol instead of acetonitrile) or a different column chemistry (e.g., C8 or Phenyl).

• Ghost Peaks:

  • Cause: Contaminants in the mobile phase, sample diluent, or from a previous injection.

  • Solution: Use high-purity solvents and freshly prepared mobile phases. Run a blank gradient to identify the source of the contamination.

The following diagram outlines a logical workflow for HPLC method development and troubleshooting.

Caption: Workflow for HPLC method development and troubleshooting for 2-(3-Bromopropyl)-1H-benzo[d]imidazole analysis.

Structural Elucidation of Unknown Impurities

Question: I have an unknown impurity peak in my HPLC chromatogram. How can I identify its structure?

Answer: The structural elucidation of unknown impurities requires a combination of hyphenated analytical techniques, primarily Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. [10][11] Step-by-Step Approach for Structural Elucidation:

• LC-MS Analysis:

  • Perform LC-MS analysis using the developed HPLC method. The mass spectrometer will provide the molecular weight of the impurity.

  • High-resolution mass spectrometry (HRMS), such as Time-of-Flight (TOF) or Orbitrap, can provide the elemental composition of the impurity, which is crucial for proposing potential structures.

  • Tandem MS (MS/MS) experiments can be used to fragment the impurity ion and provide information about its substructures.

• Isolation of the Impurity:

  • If the impurity is present in a sufficient quantity (typically >0.1%), it may need to be isolated for NMR analysis.

  • Preparative HPLC is the most common technique for isolating impurities.

• NMR Spectroscopy:

  • ¹H NMR: Provides information about the number and types of protons in the molecule and their connectivity. [10] * ¹³C NMR: Provides information about the number and types of carbon atoms.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are essential for establishing the complete connectivity of the molecule and confirming the proposed structure.

By combining the information from HRMS and NMR, the definitive structure of the unknown impurity can be determined.

References

• Dubey, R., & Moorthy, N. S. H. N. (2007). A rapid and efficient microwave-assisted synthesis of 2-substituted aryl and alkyl benzimidazole derivatives. Chemical and Pharmaceutical Bulletin, 55(1), 115-117.
• Kulik, A., Białecka, W., Podolska, M., Kwiatkowska-Puchniarz, B., & Mazurek, A. (2011). HPLC method for identification and quantification of benzimidazole derivatives in antiparasitic drugs. Acta Poloniae Pharmaceutica, 68(6), 823-829.
• Blessy, M., Patel, R. D., Prajapati, P. N., & Agrawal, Y. K. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 4(3), 159-165.

• Pharmaffiliates. (n.d.). Benzimidazole-impurities. Retrieved from [Link]

• Al-Masoudi, N. A., & Al-Salihi, N. I. (2015). Synthesis and Characterization of the New Imidazole- Derivative Salts' Nanoparticles and Studying of Its Biological Activity. Metallofizika i Noveishie Tekhnologii, 37(4), 501-512.
• Sasaki, K., Tanaka, Y., & Akiyama, T. (2019). Synthesis of benzo[d]imidazo[2,1-b]benzoselenoazoles: Cs2CO3-mediated cyclization of 1-(2-bromoaryl)benzimidazoles with selenium. Beilstein Journal of Organic Chemistry, 15, 2029–2035.
• Darwish, H. W., Bakheit, A. H., & Abdel-Ghani, N. T. (2021). Development and validation of a stability indicating RP-HPLC-DAD method for the determination of bromazepam. PLoS ONE, 16(3), e0248243.
• El-Kassem, L. T. A., & El-Sherif, Z. A. (2023). Eco-Friendly Synthesis of 1H-benzo[d]imidazole Derivatives by ZnO NPs Characterization, DFT Studies, Antioxidant and Insilico Studies. Pharmaceuticals, 16(7), 969.
• Fenjan, A. M., & Adday, S. T. (2016). Synthesis and Characterization of Some New Benzimidazole Derivatives. Baghdad Science Journal, 13(1), 82.
• Gharge, V., & Joshi, S. (2024). Stability Indicating RP-HPLC Method for the Estimation of Impurities in Esomeprazole Gastro-Resistant Tablets by AQbD Approach. ScienceOpen Preprints.

• Sasaki, K., Tanaka, Y., & Akiyama, T. (2019). Synthesis of benzo[d]imidazo[2,1-b]benzoselenoazoles: Cs2CO3-mediated cyclization of 1-(2-bromoaryl)benzimidazoles with selenium. National Institutes of Health. Retrieved from [Link]

• Darwish, H., Ali, N. A., & Abdelrahman, M. M. (2021). Development and validation of a stability indicating RP-HPLC-DAD method for the determination of bromazepam. Semantic Scholar. Retrieved from [Link]

• El Kihel, A., Clement, J. C., & L'Haridon, P. (2010). 1 H and 13 C NMR spectra of condensed benzimidazole and imidazobenzodiazepines. Arabian Journal of Chemistry, 3(3), 167-171.

• Defense Technical Information Center. (2020). RESEARCH ON BENZIMIDAZOLE DERIVATIVES. Retrieved from [Link]

• da Silva, A. B. F., de Oliveira, B. G., & Ramalho, T. C. (2023).
• Daszkiewicz, M., & Szczęśniak-Sięga, B. (2023).
• Corta, E., Bakkali, A., Berrueta, L. A., Gallo, B., & Vicente, F. (2000). Study of the degradation products of bromopropylate, chlordimeform, coumaphos, cymiazole, flumethrin and tau-fluvalinate in aqueous media.
• Alaqeel, S. I. (2017). An overview on novel synthetic approaches and medicinal applications of benzimidazole compounds. Arabian Journal of Chemistry, 10, S1345-S1369.
• Kumar, S., & Singh, P. (2023). A Critical Analysis of the Modern Synthetic Procedures Used to Produce Benzimidazole Candidates. Current Organic Synthesis, 20(8), 868-888.
• Hartley, C. S., et al. (2012). Degradation Kinetics and Mechanism of an Oxadiazole Derivative, Design of a Stable Drug Product for BMS-708163, a γ-Secretase Inhibitor Drug Candidate. Journal of Pharmaceutical Sciences, 101(9), 3122-3132.
• Wróbel, T. M., et al. (2022). 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. ACS Chemical Neuroscience, 13(15), 2329–2344.
• Zhang, Y., et al. (2019). Identification of degradation products in flumazenil using LC-Q-TOF/MS and NMR: Degradation pathway elucidation. Journal of Pharmaceutical and Biomedical Analysis, 174, 46-56.
• Google Patents. (2013). CN103073435A - Synthesis method for 4-bromo-o-phenylenediamine.
• van der Vlugt, J. I. (2015). New avenues for ligand-mediated processes – expanding metal reactivity by the use of redox-active catechol, o-aminophenol and o-phenylenediamine ligands. Chemical Society Reviews, 44(16), 5836-5863.

• Daszkiewicz, M., & Szczęśniak-Sięga, B. (2023). Structure and Microbiological Activity of 1H-benzo[d]imidazole Derivatives. National Institutes of Health. Retrieved from [Link]

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Technical Support Center: Challenges in the Purification of 2-(3-Bromopropyl)-1H-benzo[d]imidazole Derivatives

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 2-(3-Bromopropyl)-1H-benzo[d]imidazole derivatives. This document provides in-depth troubleshooting advice and answers to frequently asked questions regarding the purification of this important class of compounds. The inherent reactivity of the bromopropyl group, coupled with the physicochemical properties of the benzimidazole core, presents unique challenges that require careful consideration during isolation and purification.

Troubleshooting Guide: A Problem-Solution Approach

This section is designed to address specific experimental issues in a direct question-and-answer format, providing not just solutions but also the scientific reasoning behind them.

Issue 1: Low Overall Yield After Purification

Question: My final yield of the purified 2-(3-Bromopropyl)-1H-benzo[d]imidazole derivative is significantly lower than expected. What are the potential causes and how can I improve it?

Answer: Low yield is a multifaceted problem that can originate at various stages of your experimental workflow. Here are the primary factors to investigate:

• Incomplete Reaction: The initial synthesis may not have proceeded to completion. It is critical to monitor the reaction's progress using a technique like Thin Layer Chromatography (TLC) until the starting materials, particularly the o-phenylenediamine derivative, are fully consumed.[1]

• Product Loss During Work-up: Benzimidazole derivatives exhibit variable solubilities. During aqueous washes and extractions, a portion of your product might be lost if it has partial solubility in the aqueous phase. To mitigate this, consider back-extracting the aqueous layers with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) to recover any dissolved product.[1]

• Suboptimal Recrystallization Conditions: The choice of solvent is paramount for successful recrystallization.[2] An ideal solvent should dissolve your compound well at elevated temperatures but poorly at room or lower temperatures.[2] If the compound is too soluble in the chosen solvent, recovery will be poor. Performing small-scale solvent screening is essential to identify the optimal solvent or solvent mixture.

• On-Column Degradation: The silica gel used in column chromatography is acidic and can cause the degradation of sensitive compounds, including some benzimidazole derivatives.[1] If you observe streaking on your TLC plate or the appearance of new, unidentified spots after chromatography, degradation may be the culprit. Consider deactivating the silica gel by pre-treating it with a solvent system containing a small amount of a base, such as triethylamine (0.5-1%), or explore alternative stationary phases like neutral alumina.

Issue 2: Persistent Impurities Co-eluting with the Product in Column Chromatography

Question: I'm struggling to separate my target compound from a persistent impurity using column chromatography. They have very similar Rf values on TLC. What can I do?

Answer: This is a classic purification challenge. When impurities co-elute with your product, a systematic approach to optimizing your chromatographic conditions is necessary.

• Fine-Tuning the Mobile Phase:

  • Polarity Adjustment: If the Rf values are very close, even minor adjustments to the eluent polarity can make a significant difference. Try varying the ratio of your polar and non-polar solvents in small increments (e.g., changing from 30% ethyl acetate in hexanes to 28% or 32%).

  • Solvent System Change: Sometimes, simply changing the solvent system, even if the overall polarity is similar, can alter the selectivity of the separation. For instance, if you are using an ethyl acetate/hexane system, try a dichloromethane/methanol system. The different solvent-solute interactions can resolve previously overlapping spots.[3][4]

• Consider Alternative Chromatographic Techniques:

  • Gradient Elution: Instead of using a single solvent mixture (isocratic elution), a gradient elution where the polarity of the mobile phase is gradually increased over time can often provide better separation of closely eluting compounds.

  • Preparative HPLC: For high-purity requirements and difficult separations, preparative High-Performance Liquid Chromatography (HPLC) can offer superior resolution compared to standard flash chromatography.[5]

• Impurity Identification: If possible, try to identify the impurity. Knowing its structure can provide clues for its removal. For example, if it's an unreacted starting material, you can adjust the reaction stoichiometry. If it's a byproduct, understanding the side reaction can help in preventing its formation. Common impurities can include unreacted starting materials or by-products from side reactions.[6][7][8]

Issue 3: Product Appears as an Oil or Fails to Crystallize

Question: After removing the solvent post-chromatography, my product is a persistent oil. How can I induce crystallization?

Answer: "Oiling out" is a common problem, especially when residual impurities are present that inhibit the formation of a crystal lattice.

• Ensure High Purity: First, confirm the purity of your product by a sensitive analytical method like LC-MS or high-resolution NMR. Even small amounts of impurities can prevent crystallization. If necessary, re-purify the material.

• Trituration: Try dissolving the oil in a small amount of a good solvent (like dichloromethane or ethyl acetate) and then adding a larger volume of a poor solvent (like hexanes or pentane) dropwise while vigorously stirring. This can often cause the product to precipitate as a solid.

• Scratching: Use a glass rod to scratch the inside of the flask at the surface of the solution. The microscopic imperfections on the glass can provide nucleation sites for crystal growth.

• Seeding: If you have a small amount of solid material from a previous batch, add a tiny crystal (a "seed") to the solution to initiate crystallization.

• Slow Evaporation: Dissolve the oil in a suitable solvent and allow the solvent to evaporate slowly and undisturbed over several hours or days. This can sometimes yield high-quality crystals.

Issue 4: Product Discoloration (Yellow/Brown Hue)

Question: My final product has a persistent yellow or brown color, even after chromatography. How can I obtain a colorless solid?

Answer: Colored impurities are often highly conjugated or oxidized species formed during the reaction or work-up.[1]

• Activated Carbon (Charcoal) Treatment: This is a highly effective method for removing colored impurities.[1][9]

  • Dissolve your crude or semi-purified product in a suitable solvent at an elevated temperature.

  • Add a small amount (typically 1-2% by weight) of activated carbon to the hot solution.

  • Stir the mixture for 5-15 minutes. Be cautious not to add too much carbon, as it can adsorb your product, reducing the yield.[1]

  • Perform a hot filtration through a pad of Celite® to remove the activated carbon.

  • Allow the filtrate to cool slowly to induce crystallization of the decolorized product.

• Recrystallization: A carefully chosen recrystallization can often leave colored impurities behind in the mother liquor.[2] This may need to be repeated to achieve the desired level of purity and color.

Purification Protocols & Data

Table 1: Troubleshooting Summary

Problem	Potential Cause(s)	Recommended Solution(s)
Low Final Yield	Incomplete reaction, loss during work-up, degradation on silica, suboptimal crystallization.	Monitor reaction with TLC, back-extract aqueous layers, deactivate silica with triethylamine, perform solvent screening for recrystallization.[1][2]
Co-elution of Impurities	Similar polarity of product and impurity.	Fine-tune mobile phase polarity, switch solvent systems (e.g., EtOAc/Hex to DCM/MeOH), use gradient elution.[3][4]
Product Oiling Out	Residual impurities, solvent effects.	Re-purify the material, try trituration with a non-polar solvent, scratch the flask, or use seed crystals.
Persistent Color	Oxidized or highly conjugated byproducts.	Perform a hot recrystallization with activated carbon treatment.[1][9]
TLC Streaking	Compound is too polar for the eluent, or potential degradation on the silica plate.	Increase the polarity of the mobile phase; add a small amount of acid (acetic acid) or base (triethylamine) to the eluent to improve spot shape.

Protocol 1: Column Chromatography Purification

This protocol provides a general guideline for purifying 2-(3-Bromopropyl)-1H-benzo[d]imidazole derivatives.

• TLC Analysis: First, determine an appropriate solvent system using TLC. The ideal system will give your target compound an Rf value of approximately 0.25-0.35.

• Column Packing: Prepare a slurry of silica gel in your chosen non-polar solvent (e.g., hexane). Pour the slurry into the column and allow it to pack under gravity or gentle pressure, ensuring there are no air bubbles.

• Sample Loading: Dissolve your crude product in a minimal amount of the chromatography eluent or a stronger solvent like dichloromethane. Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting dry powder to the top of the packed column.

• Elution: Begin eluting the column with the pre-determined solvent system. Collect fractions in test tubes.

• Fraction Analysis: Monitor the collected fractions by TLC to identify which ones contain your pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to yield the purified product.[3]

Table 2: Suggested Starting Solvent Systems for Column Chromatography

Derivative Polarity	Suggested System (v/v)	Comments
Low to Medium	Ethyl Acetate / Hexanes (1:9 to 1:1)	A good starting point for many derivatives. Adjust ratio based on TLC.[3][4]
Medium to High	Dichloromethane / Methanol (99:1 to 95:5)	Useful for more polar derivatives.
Basic Derivatives	Ethyl Acetate / Hexanes with 0.5% Triethylamine	The added base helps to prevent streaking and degradation of acid-sensitive compounds.[1]

Protocol 2: Recrystallization for Final Purification

• Solvent Selection: Choose a solvent in which your compound is sparingly soluble at room temperature but highly soluble when hot. Common choices include ethanol, isopropanol, ethyl acetate, or mixtures like ethyl acetate/hexanes.[2]

• Dissolution: Place the semi-pure solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture gently (e.g., on a hot plate) with stirring until the solid completely dissolves.

• Cooling & Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. To maximize yield, you can then place the flask in an ice bath.

• Isolation: Collect the formed crystals by vacuum filtration using a Büchner funnel.[9]

• Washing: Wash the crystals with a small amount of the ice-cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Visual Workflows and Decision Guides

The following diagrams provide a visual representation of the purification strategy and a logical path for troubleshooting common issues.

Caption: General purification workflow for 2-(3-Bromopropyl)-1H-benzo[d]imidazole derivatives.

Caption: Decision tree for troubleshooting common purification challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect? A1: Common impurities include unreacted starting materials (o-phenylenediamine and 1,3-dibromopropane derivatives), over-alkylated products (where both benzimidazole nitrogens are alkylated), and potentially hydrolyzed species where the bromine is replaced by a hydroxyl group.

Q2: How can I best monitor the purity of my column fractions? A2: Thin Layer Chromatography (TLC) is the most efficient method.[3][9] Spot each fraction on a TLC plate, elute with your chosen solvent system, and visualize the spots under a UV lamp. Combine only the fractions that show a single spot corresponding to your product.

Q3: Is 2-(3-Bromopropyl)-1H-benzo[d]imidazole stable during storage? A3: Like many alkyl bromides, these compounds can be susceptible to slow degradation over time, potentially through hydrolysis or reaction with nucleophiles. For long-term storage, it is advisable to keep the pure compound in a tightly sealed container, protected from light and moisture, at a low temperature (e.g., in a refrigerator or freezer).

Q4: Can I use imidazole in my purification buffers? A4: While imidazole is commonly used for eluting His-tagged proteins, it is generally not used in the purification of small molecules like benzimidazole derivatives.[10][11] Its basicity and potential to react as a nucleophile could complicate the purification process. It is better to use non-nucleophilic bases like triethylamine if pH modification of the eluent is required.

References

• Benchchem. Troubleshooting guide for low conversion rates in benzimidazole synthesis.
• Benchchem. Technical Support Center: Purification of Benzimidazole Derivatives.
• Benchchem. Troubleshooting Low Yields in the Synthesis of Substituted Benzimidazoles: A Technical Support Guide.
• IJCRT.org. Synthesis And Characterization Of Novel Derivatives Of Benzeimidazole.
• PubMed Central. Synthesis, characterization and in vitro, in vivo, in silico biological evaluations of substituted benzimidazole derivatives.
• Google Patents. EP1498416A1 - A process for the optical purification of benzimidazole derivatives.
• DTIC. RESEARCH ON BENZIMIDAZOLE DERIVATIVES.
• NIH. Solid-phase reactive chromatography (SPRC): a sustainable method for the synthesis of benzimidazol-diphenyl-2-imino-thiazolidine-4-ols (hemiaminals) which are active against lung cancer.
• ResearchGate. 1-Allyl- and 1-(2-Bromopropyl)-2-amino-3-carboxy(carbalkoxy)methylbenzimidazolium Quaternary Salts in the Synthesis of Imidazo[1,2-a]benzimidazole Derivatives.
• PubMed. One-Pot Synthesis of Novel 3-{(1H-Benzo[d]Imidazol-2-yl)Amino(Phenyl)Methyl}Benzofuran-2(3H)-Ones as Antimicrobial Agents and Their Molecular Docking Studies.
• Інститут металофізики. Synthesis and Characterization of the New Imidazole- Derivative Salts' Nanoparticles and Studying of Its Biological Activity.
• Acta Pharmaceutica. Synthesis of the impurities during the manufacture of bulk drug midazolam and separation of these impurities by HPLC.
• Google Patents. EP0856344A1 - Process for purifying imidazoles and imidazol-based agents by crystallisation.
• ResearchGate. Synthesis and Characterization of Some New Benzimidazole Derivatives.
• PubMed Central. Synthesis and Biological Evaluation of Novel 1H-Benzo[d]imidazole Derivatives as Potential Anticancer Agents Targeting Human Topoisomerase I.
• PubMed Central. Challenges and solutions for the downstream purification of therapeutic proteins.
• PubMed. Potential impurities in drug substances: Compound-specific toxicology limits for 20 synthetic reagents and by-products, and a class-specific toxicology limit for alkyl bromides.
• Pharmaffiliates. Benzimidazole-impurities.
• ResearchGate. Does high concentration of imidazole(~1M) affect protein-protein interactions?.
• PubMed. Synthesis and evaluation of 2-aryl-1H-benzo[d]imidazole derivatives as potential microtubule targeting agents.
• Sigma-Aldrich. Optimizing Purification of Histidine-Tagged Proteins.
• PubMed. Synthesis of the impurities during the manufacture of bulk drug midazolam and separation of these impurities by HPLC.
• ResearchGate. Affects of imidazole on protein solubility and labeling reactions?.

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• 4. EP1498416A1 - A process for the optical purification of benzimidazole derivatives - Google Patents [patents.google.com]
• 5. One-Pot Synthesis of Novel 3-{(1H-Benzo[d]Imidazol-2-yl)Amino(Phenyl)Methyl}Benzofuran-2(3H)-Ones as Antimicrobial Agents and Their Molecular Docking Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

A Technical Guide to the Structural Validation of 2-(3-Bromopropyl)-1H-benzo[d]imidazole

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor and regulatory compliance. This guide provides an in-depth technical comparison and validation workflow for the structure of 2-(3-Bromopropyl)-1H-benzo[d]imidazole, a versatile building block in medicinal chemistry. As Senior Application Scientists, our goal is to present not just a series of protocols, but a logical, self-validating system of analysis grounded in established spectroscopic principles.

The causality behind our multi-faceted approach lies in the need to create a comprehensive and orthogonal dataset. Each analytical technique provides a unique piece of the structural puzzle, and their collective interpretation provides a high degree of confidence in the final assigned structure. This guide will delve into the synthesis, purification, and detailed spectroscopic analysis of the title compound, comparing its expected data with that of potential synthetic alternatives and impurities.

Synthetic Pathway and Potential Alternatives

The synthesis of 2-(3-Bromopropyl)-1H-benzo[d]imidazole is typically achieved via the Phillips-Ladenburg condensation, a robust method for the formation of the benzimidazole core. This involves the reaction of o-phenylenediamine with 4-bromobutanoic acid under acidic conditions, followed by cyclization.

Caption: Synthetic route to 2-(3-Bromopropyl)-1H-benzo[d]imidazole and potential side-products.

A critical aspect of structural validation is the consideration of potential impurities and isomeric alternatives that may arise during synthesis. In this case, two notable alternatives are:

• 1,3-Bis(1H-benzo[d]imidazol-2-yl)propane: This can form if the target molecule reacts further with another molecule of o-phenylenediamine.

• 1-(3-Bromopropyl)-1H-benzo[d]imidazole: This isomer could potentially form through N-alkylation of benzimidazole with 1,3-dibromopropane, a different synthetic route that could lead to a mixture of N-alkylated products.

This guide will use spectroscopic data to unequivocally differentiate the target molecule from these alternatives.

Experimental Workflow for Structural Validation

A multi-technique spectroscopic approach is essential for a robust structural validation. The following workflow ensures that each aspect of the molecule's structure is interrogated.

Caption: A multi-technique workflow for the structural validation of the target molecule.

Protocol 1: Synthesis of 2-(3-Bromopropyl)-1H-benzo[d]imidazole

• To a solution of o-phenylenediamine (1.0 eq) in 4 M hydrochloric acid, add 4-bromobutanoic acid (1.1 eq).

• Reflux the mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Cool the reaction mixture to room temperature and neutralize with a saturated aqueous solution of sodium bicarbonate until a precipitate forms.

• Filter the crude product, wash with cold water, and dry under vacuum.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane.

The rationale for using an excess of 4-bromobutanoic acid is to drive the reaction to completion and minimize unreacted o-phenylenediamine. Acidic conditions are crucial for the condensation and subsequent cyclization to form the benzimidazole ring.

Spectroscopic Data and Comparative Analysis

The following sections detail the expected spectroscopic data for 2-(3-Bromopropyl)-1H-benzo[d]imidazole and compare it with potential alternatives.

¹H NMR Spectroscopy: Unraveling the Proton Environment

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. The chemical shift, integration, and multiplicity of each signal provide a detailed map of the proton environment.

Expected ¹H NMR Spectrum of 2-(3-Bromopropyl)-1H-benzo[d]imidazole:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~12.5	Singlet (broad)	1H	N-H	The acidic proton of the imidazole ring is typically deshielded and appears as a broad singlet.
~7.5-7.6	Multiplet	2H	Ar-H	Protons on the benzene ring adjacent to the imidazole nitrogen atoms.
~7.1-7.2	Multiplet	2H	Ar-H	Protons on the central part of the benzene ring.
~3.6	Triplet	2H	-CH₂-Br	The methylene group attached to the bromine atom is deshielded by the electronegative halogen.
~3.1	Triplet	2H	-CH₂-	The methylene group adjacent to the benzimidazole ring.
~2.4	Quintet	2H	-CH₂-	The central methylene group of the propyl chain.

Comparative ¹H NMR Analysis:

Compound	Key Differentiating Features in ¹H NMR
2-(3-Bromopropyl)-1H-benzo[d]imidazole (Target)	Exhibits a characteristic pattern of three distinct methylene group signals in the aliphatic region.
1,3-Bis(1H-benzo[d]imidazol-2-yl)propane	Will show symmetry in the proton signals of the propyl chain and will lack the downfield triplet corresponding to the -CH₂-Br group.[1]
1-(3-Bromopropyl)-1H-benzo[d]imidazole (Isomer)	The protons on the benzimidazole ring will show a different splitting pattern due to the loss of symmetry from N-alkylation. The methylene group attached to the nitrogen will be significantly deshielded.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy provides information about the carbon framework of a molecule.

Expected ¹³C NMR Spectrum of 2-(3-Bromopropyl)-1H-benzo[d]imidazole:

Chemical Shift (δ, ppm)	Assignment	Rationale
~152	C=N	The carbon atom of the imidazole ring double-bonded to nitrogen.
~138	Ar-C (bridgehead)	The quaternary carbon atoms of the benzene ring fused to the imidazole ring.
~122	Ar-CH	Aromatic carbons in the benzimidazole ring.
~115	Ar-CH	Aromatic carbons in the benzimidazole ring.
~33	-CH₂-Br	The carbon attached to the bromine is significantly downfield due to the halogen's electronegativity.
~30	-CH₂-	Central methylene carbon of the propyl chain.
~28	-CH₂-	Methylene carbon attached to the benzimidazole ring.

Comparative ¹³C NMR Analysis:

Compound	Key Differentiating Features in ¹³C NMR
2-(3-Bromopropyl)-1H-benzo[d]imidazole (Target)	Presence of a downfield aliphatic carbon signal (~33 ppm) corresponding to the C-Br bond.
1,3-Bis(1H-benzo[d]imidazol-2-yl)propane	Absence of the C-Br signal and a more symmetrical pattern for the propyl chain carbons.
1-(3-Bromopropyl)-1H-benzo[d]imidazole (Isomer)	The chemical shifts of the benzimidazole ring carbons will differ due to the N-alkylation.

FTIR Spectroscopy: Identifying Functional Groups

Fourier-Transform Infrared (FTIR) spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation.

Expected FTIR Data for 2-(3-Bromopropyl)-1H-benzo[d]imidazole:

Wavenumber (cm⁻¹)	Vibration	Functional Group
3400-3200 (broad)	N-H stretch	Imidazole
3100-3000	C-H stretch	Aromatic
2960-2850	C-H stretch	Aliphatic
~1620	C=N stretch	Imidazole
~1450	C=C stretch	Aromatic
~650	C-Br stretch	Alkyl bromide

The presence of a broad N-H stretch and the characteristic C-Br stretch are key diagnostic peaks for the target molecule.[2]

Mass Spectrometry: Determining Molecular Weight and Fragmentation

Mass spectrometry (MS) provides information about the molecular weight and fragmentation pattern of a molecule. For halogenated compounds, the isotopic pattern is a crucial diagnostic tool.

Expected Mass Spectrum Data for 2-(3-Bromopropyl)-1H-benzo[d]imidazole:

• Molecular Ion (M⁺): Bromine has two common isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio. Therefore, the mass spectrum will show two molecular ion peaks of nearly equal intensity at m/z values corresponding to [C₁₀H₁₁⁷⁹BrN₂]⁺ and [C₁₀H₁₁⁸¹BrN₂]⁺.

• Key Fragmentation: A characteristic fragmentation would be the loss of the bromine radical, leading to a significant peak at [M-Br]⁺. Another likely fragmentation is the loss of the entire bromopropyl side chain.

Comparative Mass Spectrometry Analysis:

Compound	Key Differentiating Features in Mass Spectrum
2-(3-Bromopropyl)-1H-benzo[d]imidazole (Target)	Characteristic M⁺ and M+2 peaks of nearly equal intensity, confirming the presence of one bromine atom.
1,3-Bis(1H-benzo[d]imidazol-2-yl)propane	A significantly different molecular weight and the absence of the bromine isotopic pattern.[1]
Starting Material (o-phenylenediamine)	A much lower molecular weight (m/z = 108).

Conclusion

The structural validation of 2-(3-Bromopropyl)-1H-benzo[d]imidazole requires a synergistic application of multiple spectroscopic techniques. By carefully analyzing the ¹H NMR, ¹³C NMR, FTIR, and mass spectrometry data, a confident structural assignment can be made. Furthermore, comparing this data with that of potential synthetic alternatives and impurities, as outlined in this guide, provides the necessary evidence to ensure the identity and purity of the target compound. This rigorous approach to structural elucidation is fundamental to the integrity of research and the development of new chemical entities in the pharmaceutical industry, aligning with the principles of analytical procedure validation outlined by the International Council for Harmonisation (ICH).

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A Comparative Spectroscopic Guide to 2-(3-Bromopropyl)-1H-benzo[d]imidazole and Its Analogs for Drug Discovery

For researchers, medicinal chemists, and drug development professionals, the benzimidazole scaffold is a cornerstone of pharmacologically active agents, demonstrating a wide array of biological activities including antimicrobial, antiviral, and anticancer properties[1]. The functionalization at the 2-position of the benzimidazole ring is a critical strategy in modulating these activities and developing novel therapeutic candidates. This guide provides a comprehensive spectroscopic comparison of 2-(3-Bromopropyl)-1H-benzo[d]imidazole and its analogs, offering insights into their structural characterization through various analytical techniques. By understanding the distinct spectroscopic signatures of these compounds, researchers can accelerate the identification and development of new and effective drug molecules.

This guide will delve into the synthesis and detailed spectroscopic analysis of the target compound and its analogs, providing experimental protocols and comparative data for Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) Spectroscopy.

Synthesis of 2-(3-Bromopropyl)-1H-benzo[d]imidazole and Analogs: A Generalized Protocol

The synthesis of 2-(3-Bromopropyl)-1H-benzo[d]imidazole and its analogs typically involves the condensation of o-phenylenediamine with a suitable carboxylic acid or its derivative. A common and effective method is the Phillips condensation, which involves reacting o-phenylenediamine with the corresponding haloalkanoic acid in the presence of a strong acid catalyst, such as 4N hydrochloric acid, under reflux. This method is widely applicable for the synthesis of various 2-substituted benzimidazoles[2].

Experimental Protocol: Synthesis of 2-(3-Bromopropyl)-1H-benzo[d]imidazole

This protocol describes a generalized procedure for the synthesis of 2-(3-Bromopropyl)-1H-benzo[d]imidazole. The same procedure can be adapted for other haloalkyl analogs by substituting 4-bromobutanoic acid with the appropriate starting material (e.g., 4-chlorobutanoic acid or 4-iodobutanoic acid).

Materials:

• o-Phenylenediamine

• 4-Bromobutanoic acid

• 4N Hydrochloric acid

• Ammonium hydroxide solution

• Ethanol

• Activated charcoal

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine o-phenylenediamine (1 equivalent) and 4-bromobutanoic acid (1.1 equivalents).

• Add 4N hydrochloric acid to the mixture until the reactants are fully dissolved.

• Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Carefully neutralize the acidic solution with ammonium hydroxide until a precipitate forms.

• Collect the crude product by vacuum filtration and wash thoroughly with cold water.

• Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water) with the addition of activated charcoal to obtain the purified 2-(3-Bromopropyl)-1H-benzo[d]imidazole.

Caption: General synthesis workflow for 2-(3-Haloalkyl)-1H-benzo[d]imidazole.

Comparative Spectroscopic Analysis

The following sections detail the expected spectroscopic characteristics of 2-(3-Bromopropyl)-1H-benzo[d]imidazole and provide a comparative analysis with its chloro- and iodo-alkyl analogs, as well as a shorter-chain analog, 2-(chloromethyl)-1H-benzo[d]imidazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules. The ¹H and ¹³C NMR spectra provide detailed information about the chemical environment of each proton and carbon atom in the molecule.

¹H NMR Spectroscopy:

The ¹H NMR spectrum of 2-(3-Bromopropyl)-1H-benzo[d]imidazole is expected to show characteristic signals for the protons of the benzimidazole ring and the propyl chain.

• Benzimidazole Protons: The aromatic protons on the benzimidazole ring typically appear in the region of δ 7.2-7.8 ppm. Due to the symmetry of the unsubstituted benzimidazole ring, two sets of signals are expected, each integrating to two protons.

• NH Proton: The N-H proton of the imidazole ring is often observed as a broad singlet at a downfield chemical shift (δ 12-13 ppm in DMSO-d₆), which can exchange with D₂O.

• Propyl Chain Protons: The protons of the 3-bromopropyl chain will appear as multiplets in the aliphatic region. The protons on the carbon adjacent to the bromine atom (α-protons) will be the most deshielded, followed by the β-protons, and then the γ-protons attached to the benzimidazole ring.

¹³C NMR Spectroscopy:

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

• Benzimidazole Carbons: The carbons of the benzimidazole ring typically resonate in the aromatic region (δ 110-155 ppm). The C2 carbon, attached to the propyl group, is expected to be in the range of δ 150-155 ppm.

• Propyl Chain Carbons: The carbons of the propyl chain will appear in the aliphatic region. The carbon attached to the bromine atom will be the most downfield of the three.

Comparative Analysis of NMR Data:

The following table summarizes the expected ¹H and ¹³C NMR chemical shifts for 2-(3-Bromopropyl)-1H-benzo[d]imidazole and its analogs. The data for 2-(chloromethyl)-1H-benzo[d]imidazole is based on reported literature values, while the data for the other compounds are predicted based on known substituent effects.

Compound	Spectroscopic Data	Aromatic Protons (δ, ppm)	NH Proton (δ, ppm)	Alkyl Protons (δ, ppm)	C2 (δ, ppm)	Aromatic Carbons (δ, ppm)	Alkyl Carbons (δ, ppm)
2-(3-Bromopropyl)-1H-benzo[d]imidazole	Predicted	~7.2-7.8 (m, 4H)	~12.5 (br s, 1H)	α: ~3.6 (t, 2H), β: ~2.4 (m, 2H), γ: ~3.1 (t, 2H)	~153	~115-145	α: ~32, β: ~30, γ: ~45
2-(3-Chloropropyl)-1H-benzo[d]imidazole	Predicted	~7.2-7.8 (m, 4H)	~12.5 (br s, 1H)	α: ~3.7 (t, 2H), β: ~2.3 (m, 2H), γ: ~3.1 (t, 2H)	~153	~115-145	α: ~42, β: ~30, γ: ~45
2-(3-Iodopropyl)-1H-benzo[d]imidazole	Predicted	~7.2-7.8 (m, 4H)	~12.5 (br s, 1H)	α: ~3.3 (t, 2H), β: ~2.5 (m, 2H), γ: ~3.1 (t, 2H)	~153	~115-145	α: ~5, β: ~33, γ: ~45
2-(Chloromethyl)-1H-benzo[d]imidazole	Reported	7.11-7.22 (m, 2H), 7.52-7.56 (dd, 2H)	12.50 (s, 1H)	4.85 (s, 2H)	~151	~111-143	~43

Causality behind Experimental Choices:

• Solvent: DMSO-d₆ is often the solvent of choice for NMR analysis of benzimidazoles because it effectively solubilizes the compounds and allows for the observation of the exchangeable N-H proton.

• Internal Standard: Tetramethylsilane (TMS) is the standard internal reference (0 ppm) for both ¹H and ¹³C NMR.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

• N-H Stretch: A broad absorption band in the region of 3200-3500 cm⁻¹ is characteristic of the N-H stretching vibration of the imidazole ring.

• C-H Stretch: Aromatic C-H stretching vibrations appear above 3000 cm⁻¹, while aliphatic C-H stretching vibrations are observed just below 3000 cm⁻¹.

• C=N and C=C Stretches: The stretching vibrations of the C=N and C=C bonds in the benzimidazole ring are typically found in the 1500-1650 cm⁻¹ region.

• C-Br/Cl/I Stretch: The C-X (halogen) stretching vibration will appear in the fingerprint region, typically below 800 cm⁻¹. The frequency of this vibration decreases with increasing mass of the halogen (C-Cl > C-Br > C-I).

Comparative Analysis of IR Data:

Compound	N-H Stretch (cm⁻¹)	Aromatic C-H Stretch (cm⁻¹)	Aliphatic C-H Stretch (cm⁻¹)	C=N / C=C Stretch (cm⁻¹)	C-X Stretch (cm⁻¹)
2-(3-Bromopropyl)-1H-benzo[d]imidazole	~3400	~3050	~2950, 2850	~1620, 1580	~650
2-(3-Chloropropyl)-1H-benzo[d]imidazole	~3400	~3050	~2950, 2850	~1620, 1580	~730
2-(3-Iodopropyl)-1H-benzo[d]imidazole	~3400	~3050	~2950, 2850	~1620, 1580	~590
2-(Chloromethyl)-1H-benzo[d]imidazole	~3211	~3050	~2900	~1625, 1590	~750

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is crucial for confirming its identity.

• Molecular Ion Peak (M⁺): The mass spectrum of 2-(3-Bromopropyl)-1H-benzo[d]imidazole will show a prominent molecular ion peak. Due to the presence of bromine, which has two major isotopes (⁷⁹Br and ⁸¹Br) in nearly equal abundance, the molecular ion will appear as a pair of peaks (M⁺ and M⁺+2) of almost equal intensity.

• Fragmentation: Common fragmentation pathways for 2-substituted benzimidazoles involve cleavage of the substituent at the 2-position. For 2-(3-Bromopropyl)-1H-benzo[d]imidazole, the loss of the bromopropyl group or cleavage of the C-Br bond are expected fragmentation pathways.

Caption: Plausible mass spectral fragmentation of 2-(3-Bromopropyl)-1H-benzo[d]imidazole.

Comparative Analysis of Mass Spectrometry Data:

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Fragmentation Ions (m/z)
2-(3-Bromopropyl)-1H-benzo[d]imidazole	C₁₀H₁₁BrN₂	239.11	[M]⁺ (238/240), [M-Br]⁺ (159), [benzimidazolyl-CH₂]⁺ (131)
2-(3-Chloropropyl)-1H-benzo[d]imidazole	C₁₀H₁₁ClN₂	194.66	[M]⁺ (194/196), [M-Cl]⁺ (159), [benzimidazolyl-CH₂]⁺ (131)
2-(3-Iodopropyl)-1H-benzo[d]imidazole	C₁₀H₁₃IN₂	286.11	[M]⁺ (286), [M-I]⁺ (159), [benzimidazolyl-CH₂]⁺ (131)
2-(Chloromethyl)-1H-benzo[d]imidazole	C₈H₇ClN₂	166.61	[M]⁺ (166/168), [M-Cl]⁺ (131)

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The benzimidazole ring system is a chromophore that absorbs UV radiation.

• Absorption Maxima (λmax): Benzimidazole derivatives typically exhibit two main absorption bands in the UV region. The primary band (π → π* transition) is usually observed around 240-250 nm, and a secondary, less intense band (n → π* transition) appears around 270-280 nm. The position and intensity of these bands can be influenced by the substituent at the 2-position and the solvent.

Comparative Analysis of UV-Vis Data:

Compound	λmax 1 (nm)	λmax 2 (nm)
2-(3-Bromopropyl)-1H-benzo[d]imidazole	~245	~275, ~282
2-(3-Chloropropyl)-1H-benzo[d]imidazole	~245	~275, ~282
2-(3-Iodopropyl)-1H-benzo[d]imidazole	~245	~275, ~282
2-(Chloromethyl)-1H-benzo[d]imidazole	~243	~273, ~279

The haloalkyl substituents at the 2-position are not expected to significantly alter the position of the UV absorption maxima as they are not in direct conjugation with the benzimidazole chromophore.

Conclusion

The spectroscopic analysis of 2-(3-Bromopropyl)-1H-benzo[d]imidazole and its analogs reveals distinct yet predictable patterns that are invaluable for their identification and characterization. NMR spectroscopy provides the most detailed structural information, with the chemical shifts of the alkyl chain protons and carbons being particularly sensitive to the nature of the halogen substituent. IR spectroscopy confirms the presence of key functional groups, and the position of the C-X stretching vibration can help differentiate between the haloalkyl analogs. Mass spectrometry provides unambiguous confirmation of the molecular weight and the presence of the halogen through isotopic patterns, while UV-Vis spectroscopy characterizes the core benzimidazole chromophore.

This guide serves as a foundational resource for researchers working with these important heterocyclic compounds. By applying the principles and data presented herein, scientists can confidently synthesize, purify, and characterize novel benzimidazole derivatives, thereby accelerating the discovery of new therapeutic agents.

References

• El Kihel, A., et al. (2007). 1H and 13C NMR spectra of condensed benzimidazole and imidazobenzodiazepines. Arabian Journal of Chemistry.

• PubChem. (2024). 1-(3-Bromopropyl)-1H-imidazole. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (n.d.). Electron impact mass spectrometry of some 1- and 2-benzimidazole derivatives. Retrieved from [Link]

• Saeed, S., Rashid, N., Jones, P. G., Ali, M., & Hussain, R. (2010). Synthesis and evaluation of selected benzimidazole derivatives as potential antimicrobial agents. Molecules, 15(9), 6264–6276.

• NIST. (n.d.). 1H-Benzimidazole. NIST WebBook. Retrieved from [Link]

• The Royal Society of Chemistry. (2019). Supplementary Information Metal-organic framework mediated expeditious synthesis of benzimidazole and benzothiazole derivatives. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). An ammonium molybdate deposited amorphous silica coated iron oxide magnetic core-shell nanocomposite for the efficient synthesis of 2-benzimidazoles using hydrogen peroxide. Retrieved from [Link]

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• Ajani, O. O., et al. (2016). Facile Synthesis, Characterization and Antimicrobial Activity of 2-Alkanamino Benzimidazole Derivatives. Oriental Journal of Chemistry, 32(1), 325-336.
• Behera, A. K., et al. (2016). Synthesis and characterization of novel 2-(2-benzyl-1H-benzo[d]imidazol-1-yl) acetohydrazone derivatives as antibacterial agents. Der Pharma Chemica, 8(19), 324-330.
• John, S. R., et al. (2020). 2-(Aryl Oxy Methyl)-1H- Benzimidazoles: Synthesis, Characterization and Biological Evaluation. Research & Reviews: A Journal of Drug Design & Discovery.
• Shahnaz, M., et al. (2018). Synthesis, characterization of 2-substituted benzimidazole derivatives and evaluation of antimicrobial activity. Journal of Drug Delivery and Therapeutics, 8(5), 460-464.
• Singh, N., et al. (2012). Synthesis of 2-Haloalkyl Benzimidazolyl-6-oxy-O-β-D-Glucopyranoses. International Journal of Chemistry, 4(4), p123.

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A Senior Application Scientist's Guide to Alkylating Agents for Benzimidazole Scaffolds

This guide provides an in-depth technical comparison of alkylating agents commonly employed in the synthesis of N-substituted benzimidazoles, a critical scaffold in medicinal chemistry. We will particularly focus on the synthesis of molecules such as 2-(3-Bromopropyl)-1H-benzo[d]imidazole and its analogs, clarifying its role as a product rather than a primary alkylating agent. This document is intended for researchers, scientists, and drug development professionals seeking to optimize their synthetic strategies for creating novel benzimidazole-based therapeutics.

Introduction: The Significance of N-Alkylated Benzimidazoles

The benzimidazole nucleus is a privileged scaffold in drug discovery, forming the core of numerous FDA-approved drugs with a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties.[1] The therapeutic potential of benzimidazole derivatives is often finely tuned by the nature of the substituent at the N-1 position of the imidazole ring. Consequently, the N-alkylation of benzimidazoles is a cornerstone of synthetic medicinal chemistry, enabling the exploration of vast chemical space and the optimization of pharmacological profiles.

The choice of alkylating agent is a critical parameter in this synthetic transformation, directly influencing reaction efficiency, regioselectivity, and overall yield. This guide will dissect the nuances of common alkylating agents, providing a comparative analysis to inform your experimental design.

Clarification: 2-(3-Bromopropyl)-1H-benzo[d]imidazole as a Product

It is crucial to clarify a potential misconception. While the name "2-(3-Bromopropyl)-1H-benzo[d]imidazole" might suggest it is an alkylating agent, it is, in fact, the product of an N-alkylation reaction. Specifically, it is synthesized by reacting 1H-benzimidazole with an alkylating agent such as 1,3-dibromopropane. The primary focus of this guide, therefore, is to compare the various alkylating agents used to synthesize this and similar N-substituted benzimidazoles.

Comparative Analysis of Alkylating Agents for Benzimidazole N-Alkylation

The selection of an appropriate alkylating agent is pivotal for the successful synthesis of N-substituted benzimidazoles. The ideal agent should offer high reactivity, selectivity (mono- versus di-alkylation, and regioselectivity in substituted benzimidazoles), and compatibility with various functional groups. Here, we compare three commonly used classes of alkylating agents: dihaloalkanes, alkyl halides, and agents used in phase-transfer catalysis.

Dihaloalkanes: The Case of 1,3-Dibromopropane

1,3-Dibromopropane is a bifunctional electrophile widely used to introduce a 3-bromopropyl chain onto the benzimidazole nitrogen. This reaction is the primary route to synthesizing the precursor for compounds like 2-(3-Bromopropyl)-1H-benzo[d]imidazole.

Reaction Scheme:

General N-Alkylation Workflow.

Performance Characteristics:

• Reactivity: 1,3-Dibromopropane exhibits good reactivity towards the nucleophilic nitrogen of the benzimidazole anion. The reaction typically proceeds under basic conditions to deprotonate the imidazole N-H.

• Selectivity: A key challenge with dihaloalkanes is controlling the selectivity between mono- and di-alkylation. The mono-alkylated product, 1-(3-bromopropyl)-1H-benzimidazole, can further react with another benzimidazole molecule to form a dimeric by-product. To favor mono-alkylation, a molar excess of the dihaloalkane is often employed.

• Yields: Reported yields for the mono-alkylation of imidazole with 1,3-dibromopropane are in the range of 76-92%.[2][3]

Alkyl Halides: The Propyl Halide Series (I > Br > Cl)

Simple alkyl halides, such as propyl iodide, propyl bromide, and propyl chloride, are fundamental alkylating agents. Their reactivity follows the general trend of leaving group ability: I⁻ > Br⁻ > Cl⁻.

Reactivity Trend:

Reactivity of Propyl Halides.

• Propyl Iodide: Due to the excellent leaving group ability of iodide, propyl iodide is the most reactive among the propyl halides.[4] This high reactivity allows for milder reaction conditions (lower temperatures and shorter reaction times). However, it is also the most expensive and can be light-sensitive.

• Propyl Bromide: Propyl bromide offers a good balance between reactivity and cost. It is more stable than propyl iodide and generally provides good yields in N-alkylation reactions.

• Propyl Chloride: Propyl chloride is the least reactive of the three and often requires more forcing conditions (higher temperatures, stronger bases, or the use of a catalyst) to achieve comparable yields to the bromide or iodide.[5]

Phase-Transfer Catalysis (PTC) for Enhanced N-Alkylation

Phase-transfer catalysis is a powerful technique to facilitate reactions between reactants in immiscible phases (e.g., a solid inorganic base and an organic solution of the benzimidazole).[6] A phase-transfer catalyst, typically a quaternary ammonium salt like tetrabutylammonium bromide (TBAB), transports the deprotonated benzimidazole anion from the solid or aqueous phase into the organic phase where it can react with the alkylating agent.

Advantages of PTC:

• Milder Reaction Conditions: PTC can significantly accelerate reaction rates, often allowing for lower temperatures and shorter reaction times.[7]

• Use of Inexpensive Bases: It enables the use of simple, inexpensive inorganic bases like potassium carbonate or sodium hydroxide.[8]

• Improved Yields and Selectivity: By controlling the concentration of the reactive anion in the organic phase, PTC can improve yields and, in some cases, enhance selectivity for mono-alkylation.[9]

Experimental Data Summary:

Alkylating Agent	Substrate	Base/Catalyst	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1,3-Dibromopropane	Imidazole	K₂CO₃	DMF	20	30	92 (mono)	[2]
1,3-Dibromopropane	Imidazole	K₂CO₃	THF	65	24	76.6 (mono)	[3]
C3-C10 Alkyl Bromides	2-Substituted Benzimidazoles	30% aq. KOH / TBHS	-	-	-	-	[10]
Propargyl Bromide	Benzimidazole-2-thione	K₂CO₃	Acetone	Reflux	-	-	[11]
Various Alkyl Halides	2-Methyl-1H-benzo[d]imidazole	-	-	-	-	-

Note: Direct comparative data under identical conditions is limited in the literature. The table presents data from different studies, and conditions should be considered when comparing yields.

Experimental Protocols

General Procedure for N-Alkylation of Imidazole with 1,3-Dibromopropane

This protocol is adapted from a representative synthesis of 1-(3-bromopropyl)-1H-imidazole.[2][3]

Materials:

• Imidazole

• 1,3-Dibromopropane

• Potassium Carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Dichloromethane

• Brine

• Anhydrous Sodium Sulfate

Procedure:

• Dissolve imidazole (1 mmol) in anhydrous DMF (5 mL).

• Add potassium carbonate (1.5 mmol) to the solution at room temperature.

• Stir the mixture for 20-30 minutes.

• Add 1,3-dibromopropane (1.2 mmol) dropwise to the reaction mixture.

• Stir the reaction at room temperature for 24-30 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, filter the inorganic salt and rinse with dichloromethane.

• Pour the filtrate into water and extract with dichloromethane (2 x 25 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution in vacuo to obtain the product.

General Procedure for Phase-Transfer Catalyzed N-Alkylation

This protocol outlines a general procedure for N-alkylation using a phase-transfer catalyst.[10]

Materials:

• Benzimidazole derivative

• Alkyl bromide

• Potassium hydroxide (30% aqueous solution)

• Tetrabutylammonium hydrogen sulfate (TBHS)

• Organic solvent (e.g., Toluene)

Procedure:

• To a stirred solution of the benzimidazole derivative (1 mmol) in toluene, add the 30% aqueous potassium hydroxide solution.

• Add a catalytic amount of tetrabutylammonium hydrogen sulfate (e.g., 5 mol%).

• Add the alkyl bromide (1.1 mmol).

• Stir the mixture vigorously at the desired temperature (e.g., 50-80 °C) for the required time.

• Monitor the reaction by TLC.

• Upon completion, separate the organic layer.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter and concentrate the solvent to obtain the crude product, which can be further purified by chromatography.

Conclusion and Future Perspectives

The N-alkylation of benzimidazoles is a fundamental transformation in the synthesis of biologically active molecules. This guide has provided a comparative overview of common alkylating agents, highlighting their reactivity, selectivity, and practical considerations.

• 1,3-Dibromopropane is a key reagent for introducing a functionalized three-carbon chain, though control of selectivity is paramount.

• Alkyl halides offer a range of reactivities, with iodides being the most reactive and chlorides the least. The choice depends on the desired reactivity and cost considerations.

• Phase-transfer catalysis presents a robust and efficient method for N-alkylation, often providing milder conditions and improved yields.

Future research in this area will likely focus on the development of more selective and environmentally benign alkylation methods. This includes the exploration of novel catalytic systems and the use of greener solvents and reagents. As the demand for novel benzimidazole-based therapeutics continues to grow, the optimization of these fundamental synthetic transformations will remain a critical endeavor for the drug discovery community.

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• Eco-Friendly Synthesis of 1H-benzo[d]imidazole Derivatives by ZnO NPs Characterization, DFT Studies, Antioxidant and Insilico Studies. (2023, July 6). MDPI. Retrieved from [Link]

• Nguyen, T. T. T., Tran, T. D., Nguyen, H. T., Le, T. H., Thai, K. M., & Tran, P. H. (2023). Exploration of Remarkably Potential Multitarget-Directed N-Alkylated-2-(substituted phenyl)-1H-benzimidazole Derivatives as Antiproliferative, Antifungal, and Antibacterial Agents. ACS Omega, 8(31), 28254–28267. [Link]

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A Comparative Guide to the Biological Activity of 2-(3-Bromopropyl)-1H-benzo[d]imidazole and Its Derivatives

For researchers, medicinal chemists, and professionals in drug development, the benzimidazole scaffold represents a privileged structure, forming the foundation of numerous pharmacologically active agents.[1][2] Its structural similarity to naturally occurring purine nucleotides allows it to interact with a wide array of biological targets, leading to a broad spectrum of activities, including anticancer, antimicrobial, and anti-inflammatory effects.[2][3][4] This guide provides an in-depth technical comparison of the biological activity of 2-(3-Bromopropyl)-1H-benzo[d]imidazole against other key derivatives, offering insights grounded in experimental data and established structure-activity relationships (SAR).

The Benzimidazole Core: A Versatile Pharmacophore in Drug Discovery

The unique bicyclic structure of benzimidazole, consisting of a fused benzene and imidazole ring, imparts favorable physicochemical properties, including metabolic stability and bioavailability.[5] The nitrogen atoms in the imidazole ring can act as both hydrogen bond donors and acceptors, facilitating interactions with various enzymes and receptors.[1] Modifications at the N-1 and C-2 positions of the benzimidazole ring have been extensively explored to modulate the biological activity of these compounds. The introduction of a 3-bromopropyl group at the C-2 position, as in our topic compound, provides a reactive electrophilic site, suggesting a potential for covalent interactions with biological nucleophiles, a mechanism often exploited in the design of targeted inhibitors.

Anticancer Activity: A Tale of Substitution and Selectivity

Benzimidazole derivatives have demonstrated significant potential as anticancer agents, acting through diverse mechanisms of action, including the inhibition of tubulin polymerization, topoisomerase I and II, and various kinases.[1][4] The nature of the substituent at the 2-position plays a pivotal role in determining the cytotoxic potency and selectivity of these compounds.

While specific experimental data for the anticancer activity of 2-(3-Bromopropyl)-1H-benzo[d]imidazole is not extensively reported in publicly available literature, we can infer its potential activity by examining structurally related compounds. For instance, derivatives with a bromo-substituent have shown high cytotoxic potential.[6] The presence of the reactive bromopropyl chain suggests a possible alkylating mechanism, where the compound could form covalent adducts with DNA or key proteins within cancer cells, leading to apoptosis.[4]

To provide a comparative perspective, the following table summarizes the in vitro cytotoxic activity of various 2-substituted benzimidazole derivatives against different cancer cell lines.

Compound/Derivative	Cancer Cell Line	Assay	IC50 (µM)	Reference
Bromo-derivative (Compound 5)	MCF-7 (Breast)	MTT	17.8 ± 0.24 (µg/mL)	[6]
DU-145 (Prostate)	MTT	10.2 ± 1.4 (µg/mL)	[6]
H69AR (Lung)	MTT	49.9 ± 0.22 (µg/mL)	[6]
Benzimidazole-linked 1,2,3-triazole (8a)	Multiple	Cytotoxicity	0.1 - 43	[7]
Benzimidazole-linked 1,2,3-triazole (8b)	Multiple	Cytotoxicity	0.1 - 43	[7]
Benzimidazole-linked 1,2,3-triazole (8c)	Multiple	Cytotoxicity	0.1 - 43	[7]
Benzimidazole-linked 1,2,3-triazole (8e)	Multiple	Cytotoxicity	0.1 - 43	[7]
2-Aryl Benzimidazole (5e)	A-549 (Lung) & MCF-7 (Breast)	Not Specified	20.18±0.90 & 25.23±1.32
2-Aryl Benzimidazole (5b)	A-549 (Lung) & MCF-7 (Breast)	Not Specified	23.16±0.34 & 28.29±2.32
2-Aryl Benzimidazole (14e)	A-549 (Lung) & MCF-7 (Breast)	Not Specified	21.26±0.83 & 26.37±2.34
2-Aryl Benzimidazole (14b)	A-549 (Lung) & MCF-7 (Breast)	Not Specified	29.67±0.49 & 30.35±2.34

Note: The IC50 values for the bromo-derivative are reported in µg/mL and should be converted to µM for a direct comparison, which requires the molecular weight of the compound.

The data suggests that modifications at the 2-position significantly impact cytotoxic activity. The high potency of the bromo-derivative highlights the potential of halogenated substituents in enhancing anticancer efficacy.[6]

Hypothetical Signaling Pathway Inhibition

Based on the known mechanisms of other benzimidazole derivatives, 2-(3-Bromopropyl)-1H-benzo[d]imidazole could potentially interfere with critical signaling pathways involved in cancer cell proliferation and survival. One such pathway is the PI3K/Akt/mTOR pathway, a central regulator of cell growth and apoptosis.

Caption: Hypothetical inhibition of the PI3K/Akt/mTOR signaling pathway.

Antimicrobial Activity: Broad-Spectrum Potential

Benzimidazole derivatives are also recognized for their broad-spectrum antimicrobial activity against a variety of bacterial and fungal pathogens.[2][8] The mechanism of their antimicrobial action is often attributed to the inhibition of essential microbial enzymes or disruption of cell wall integrity. The presence of a haloalkyl group at the C-2 position in 2-(3-Bromopropyl)-1H-benzo[d]imidazole could enhance its antimicrobial properties by increasing its lipophilicity, thereby facilitating its transport across microbial cell membranes.

The following table presents the antimicrobial activity of various benzimidazole derivatives, highlighting the impact of different substituents.

Compound/Derivative	Microorganism	Assay	Zone of Inhibition (mm) / MIC (µg/mL)	Reference
2-Substituted-1H-benzimidazoles (1a-d)	S. aureus, B. subtilis	Not Specified	Good antibacterial activity	[2]
2-Mercaptobenzimidazole derivatives	E. coli, B. subtilis, A. flavus, C. albicans, A. niger	Cup-plate agar diffusion	Significant antibacterial potential	[2]
1,2-Disubstituted benzimidazoles (5a-c)	B. cereus, V. cholerae, S. dysenteriae, S. aureus, E. coli	Kirby-Bauer disc diffusion	Good activity compared to ciprofloxacin	[2]
2-(1H-Indol-3-yl)-1H-benzo[d]imidazoles (3ao, 3aq)	S. aureus (including MRSA)	MIC	< 1	[9]
2-(1H-Indol-3-yl)-1H-benzo[d]imidazoles (3ad, 3ag, 3aq)	C. albicans	MIC	3.9	[9]

The data indicates that the antimicrobial efficacy of benzimidazole derivatives is highly dependent on their substitution pattern. The potent activity of some derivatives against resistant strains like MRSA underscores the potential of this scaffold in developing new antimicrobial agents.

Experimental Protocols

To ensure the reproducibility and validity of research findings, standardized experimental protocols are essential. The following sections provide detailed, step-by-step methodologies for assessing the anticancer and antimicrobial activities of benzimidazole derivatives.

In Vitro Cytotoxicity Assay (MTT Assay)

This colorimetric assay is a widely used method to assess the cytotoxic effects of a compound on cancer cells by measuring the metabolic activity of viable cells.

Caption: Workflow for the MTT cytotoxicity assay.

Detailed Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate the plate at 37°C in a humidified atmosphere with 5% CO₂ for 24 hours to allow for cell attachment.[10]

• Compound Treatment: Prepare serial dilutions of the benzimidazole derivatives in culture medium. After 24 hours, remove the medium from the wells and add 100 µL of the medium containing different concentrations of the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known anticancer drug).

• Incubation: Incubate the plates for another 48 to 72 hours.[10]

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours at 37°C.[10]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration and determine the IC50 value, which is the concentration of the compound that inhibits 50% of cell growth.

Antimicrobial Susceptibility Testing (Agar Disk Diffusion Method)

This method is a qualitative or semi-quantitative test used to determine the susceptibility of bacteria to antimicrobial agents.

Caption: Workflow for the agar disk diffusion method.

Detailed Protocol:

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism in sterile saline or broth, adjusting the turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).[11]

• Plate Inoculation: Dip a sterile cotton swab into the inoculum and rotate it against the side of the tube to remove excess fluid. Swab the entire surface of a Mueller-Hinton agar plate evenly in three directions to ensure confluent growth.

• Disc Application: Aseptically apply sterile paper discs impregnated with known concentrations of the benzimidazole derivatives onto the surface of the inoculated agar plate. Gently press the discs to ensure complete contact with the agar.

• Incubation: Invert the plates and incubate them at 37°C for 18-24 hours.

• Zone of Inhibition Measurement: After incubation, measure the diameter of the zone of complete inhibition around each disc in millimeters. The size of the zone is inversely proportional to the minimum inhibitory concentration (MIC) of the compound.

Conclusion and Future Directions

The benzimidazole scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. While specific biological data for 2-(3-Bromopropyl)-1H-benzo[d]imidazole remains to be fully elucidated, the analysis of its structural features and comparison with related derivatives strongly suggest its potential as a potent anticancer and antimicrobial agent. The presence of the reactive bromopropyl group offers an intriguing avenue for the development of targeted covalent inhibitors.

Future research should focus on the synthesis and comprehensive biological evaluation of 2-(3-Bromopropyl)-1H-benzo[d]imidazole and a library of its analogs. Detailed mechanistic studies are warranted to identify its specific molecular targets and to understand the structure-activity relationships that govern its biological effects. Such investigations will be instrumental in unlocking the full therapeutic potential of this promising class of compounds.

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A Comparative Guide to the Cytotoxicity of Benzimidazole Derivatives in Cancer Research

For decades, the benzimidazole scaffold has been a cornerstone in medicinal chemistry, demonstrating a remarkable versatility that has led to a wide array of therapeutic agents.[1][2] Its structural similarity to endogenous purine nucleotides allows it to readily interact with various biological macromolecules, making it a privileged structure in drug discovery.[3] In the realm of oncology, benzimidazole derivatives have emerged as a significant class of cytotoxic agents, with several compounds already receiving FDA approval for cancer treatment.[4][5] This guide provides a comparative analysis of the cytotoxic profiles of various benzimidazole derivatives, supported by experimental data, to aid researchers and drug development professionals in this dynamic field.

The Multifaceted Anticancer Mechanisms of Benzimidazole Derivatives

The anticancer prowess of benzimidazole derivatives stems from their ability to engage with a multitude of cellular targets, disrupting key pathways essential for cancer cell proliferation and survival.[5][6] This multi-target capability not only contributes to their potent cytotoxicity but also offers avenues to overcome the pervasive challenge of drug resistance.[5]

Key mechanisms of action include:

• Disruption of Microtubule Polymerization: Certain benzimidazole derivatives interfere with the dynamics of microtubule assembly and disassembly. This disruption arrests the cell cycle in the G2/M phase, ultimately leading to apoptotic cell death.[5][7]

• Kinase Inhibition: Many derivatives act as potent inhibitors of various kinases that are often dysregulated in cancer, such as cyclin-dependent kinases (CDKs), tyrosine kinases, and protein kinase CK2. By blocking these enzymes, they can halt aberrant cell proliferation signals.[4][6]

• Topoisomerase Inhibition: These compounds can interfere with the function of topoisomerases, enzymes crucial for DNA replication and repair. This leads to DNA damage and the induction of apoptosis.[1][4]

• Epigenetic Modulation: A growing body of evidence highlights the role of benzimidazole derivatives as modulators of epigenetic targets, such as histone deacetylases (HDACs). By altering gene expression patterns, these compounds can reactivate tumor suppressor genes.[4]

• Induction of Apoptosis: Through various signaling pathways, including the modulation of PI3K/AKT and MAPK pathways, many benzimidazole derivatives effectively induce programmed cell death in cancer cells.[5][6]

Below is a diagram illustrating the major anticancer mechanisms of benzimidazole derivatives.

Caption: Workflow of the MTT cytotoxicity assay.

Conclusion

Benzimidazole derivatives represent a highly promising and clinically relevant class of anticancer agents. Their diverse mechanisms of action, coupled with the potential for structural modification to enhance potency and overcome resistance, make them a focal point of ongoing cancer research. This guide has provided a comparative overview of their cytotoxicity, highlighting key structure-activity relationships and a standard protocol for their evaluation. As research continues to unravel the full therapeutic potential of this versatile scaffold, it is anticipated that novel benzimidazole-based drugs will continue to emerge as valuable assets in the fight against cancer.

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Reactivity Face-Off: A Comparative Guide to 2-Bromo- vs. 2-Chlorobenzimidazoles in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

The benzimidazole core is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents. Strategic functionalization at the 2-position is a pivotal approach in the discovery of novel drug candidates. This guide provides an in-depth, objective comparison of the reactivity of two prevalent starting materials, 2-bromobenzimidazole and 2-chlorobenzimidazole, in essential palladium-catalyzed cross-coupling reactions. The insights and data presented herein are grounded in established principles of organic chemistry and supported by representative experimental findings to empower rational decision-making in your synthetic endeavors.

Executive Summary: The Halogen Reactivity Hierarchy in Benzimidazoles

In the realm of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination, the identity of the halogen on the aromatic substrate is a critical determinant of reactivity. The established trend for halide reactivity follows the order: I > Br > Cl.[1] Consequently, 2-bromobenzimidazole is generally more reactive than its chloro-analogue . This heightened reactivity often translates to tangible synthetic advantages, including milder reaction conditions, shorter reaction times, and superior yields.

The electronic landscape of the benzimidazole ring system further modulates this reactivity. The C2 position is inherently electron-deficient, a characteristic that enhances the propensity of a halogen at this position to undergo the crucial oxidative addition step to the palladium catalyst.[1] While this electronic feature boosts the reactivity of both halides, the intrinsic superiority of bromide as a leaving group typically ensures that 2-bromobenzimidazole maintains its reactivity edge. It is noteworthy, however, that for certain nitrogen-containing heterocycles, a chloride at a highly activated position can exhibit greater reactivity than a bromide at a less activated site, although direct comparative kinetic studies for 2-halobenzimidazoles are not extensively documented in the literature.[1]

Comparative Performance in Key Cross-Coupling Reactions

The following sections provide a quantitative and qualitative comparison of the performance of 2-bromo- and 2-chlorobenzimidazole in two of the most widely employed cross-coupling reactions in drug discovery and development. The data presented is representative of typical outcomes observed for these substrate classes.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a powerhouse for the formation of carbon-carbon bonds. The superior reactivity of 2-bromobenzimidazole is evident in the generally milder conditions required and the higher yields typically achieved compared to 2-chlorobenzimidazole. To achieve comparable yields with the chloro-derivative, more forcing conditions, such as higher temperatures and the use of more specialized and electron-rich ligands, are often necessary.

Feature	2-Bromobenzimidazole	2-Chlorobenzimidazole	Rationale
Relative Reactivity	Higher	Lower	Weaker C-Br bond facilitates faster oxidative addition.
Typical Reaction Temp.	80-100 °C	100-120 °C	Lower activation energy for C-Br bond cleavage.
Typical Reaction Time	2-12 h	12-24 h	Faster catalytic turnover.
Catalyst System	Standard Pd catalysts (e.g., Pd(PPh₃)₄)	Requires more active catalysts (e.g., with Buchwald ligands like SPhos)	Overcoming the higher energy barrier for C-Cl bond activation.
Expected Yield	Good to Excellent	Moderate to Good (highly condition-dependent)	More complete and efficient conversion.

Buchwald-Hartwig Amination: Constructing C-N Linkages

The Buchwald-Hartwig amination is an indispensable tool for the synthesis of arylamines. Similar to the Suzuki-Miyaura coupling, 2-bromobenzimidazole is the more reactive partner. The amination of 2-bromobenzimidazole can frequently be accomplished with a diverse array of amines under relatively mild conditions. In contrast, the coupling of 2-chlorobenzimidazole generally demands more sophisticated catalyst systems and can be more sensitive to the steric and electronic properties of the amine coupling partner.[2]

Feature	2-Bromobenzimidazole	2-Chlorobenzimidazole	Rationale
Relative Reactivity	Higher	Lower	Lower barrier for the initial oxidative addition step.
Typical Reaction Temp.	90-110 °C	110-140 °C	Higher energy input needed to cleave the C-Cl bond.
Typical Reaction Time	4-16 h	16-36 h	Slower rate of oxidative addition and catalytic turnover.
Catalyst System	Standard Pd catalysts with ligands like BINAP or Xantphos	Requires bulky, electron-rich ligands (e.g., XPhos, RuPhos)	Electron-rich ligands facilitate the activation of the stronger C-Cl bond.
Expected Yield	Good to Excellent	Moderate to Good (highly condition-dependent)	More efficient and complete reaction progress.

Mechanistic Underpinnings: A Deeper Dive into Reactivity

The observed differences in reactivity between 2-bromo- and 2-chlorobenzimidazoles are fundamentally rooted in the energetics of the catalytic cycle, particularly the initial oxidative addition step.

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Oxidative Addition: The Crucial First Step

The rate-determining step in many palladium-catalyzed cross-coupling reactions is the oxidative addition of the aryl halide to the Pd(0) catalyst.[1] This step involves the cleavage of the carbon-halogen (C-X) bond and the formation of a new Pd(II) intermediate. The energy required for this bond cleavage is directly related to the bond dissociation energy (BDE) of the C-X bond.

The C-Br bond (BDE ≈ 71 kcal/mol) is significantly weaker than the C-Cl bond (BDE ≈ 84 kcal/mol). This lower BDE for the C-Br bond means that 2-bromobenzimidazole has a lower activation energy barrier for oxidative addition, leading to a faster reaction rate.

The Role of Ligands in Activating Aryl Chlorides

To overcome the higher activation energy associated with the C-Cl bond, more sophisticated catalyst systems are required. Bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) or N-heterocyclic carbenes (NHCs) play a crucial role.[3][4] These ligands enhance the electron density on the palladium center, which in turn facilitates the oxidative addition of the less reactive aryl chloride. The steric bulk of these ligands can also promote the subsequent reductive elimination step, further accelerating the catalytic cycle.

Caption: Role of electron-rich ligands in facilitating the oxidative addition of aryl chlorides.

Experimental Protocols

The following are representative, detailed methodologies for the Suzuki-Miyaura and Buchwald-Hartwig reactions.

Representative Protocol for Suzuki-Miyaura Coupling of 2-Chlorobenzimidazole

Materials:

• 2-Chlorobenzimidazole (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 mmol)

• Potassium phosphate (K₃PO₄) (2.0 mmol)

• Anhydrous, degassed 1,4-dioxane (5 mL)

• Anhydrous, degassed water (0.5 mL)

Procedure:

• To an oven-dried Schlenk flask, add 2-chlorobenzimidazole, arylboronic acid, and K₃PO₄.

• Evacuate the flask and backfill with argon (repeat this cycle three times).

• In a separate vial, weigh Pd(OAc)₂ and SPhos and add them to the reaction flask under a stream of argon.

• Add the degassed 1,4-dioxane and water via syringe.

• Seal the flask and heat the reaction mixture to 110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Representative Protocol for Buchwald-Hartwig Amination of 2-Bromobenzimidazole

Materials:

• 2-Bromobenzimidazole (1.0 mmol)

• Aniline (1.2 mmol)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.01 mmol)

• Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene) (0.02 mmol)

• Cesium carbonate (Cs₂CO₃) (1.5 mmol)

• Anhydrous, degassed toluene (5 mL)

Procedure:

• To an oven-dried Schlenk flask, add 2-bromobenzimidazole, Cs₂CO₃, Pd₂(dba)₃, and Xantphos.

• Evacuate and backfill the flask with argon three times.

• Add the degassed toluene via syringe, followed by the aniline.

• Seal the flask and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-16 hours.

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of celite to remove inorganic salts and the palladium catalyst.

• Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Conclusion

The choice between 2-bromobenzimidazole and 2-chlorobenzimidazole in a synthetic campaign is a trade-off between reactivity and cost/availability. 2-Bromobenzimidazole offers the distinct advantage of higher reactivity, enabling the use of milder reaction conditions and often leading to higher yields in a shorter timeframe. This makes it an ideal choice for sensitive substrates or when rapid library synthesis is desired.

Conversely, 2-chlorobenzimidazoles are typically more cost-effective and readily available starting materials. While their lower reactivity necessitates more forcing conditions and specialized catalyst systems, they remain a viable and economical option, particularly for large-scale syntheses where cost is a primary driver. A thorough understanding of the principles outlined in this guide will enable researchers to make informed decisions, optimizing their synthetic strategies for the efficient and successful construction of novel benzimidazole-based compounds.

References

• A Comparative Guide to the Reactivity of 2-Bromo- vs. 2-Chloro-Benzimidazoles in Cross-Coupling Reactions - Benchchem. 1

• Suzuki-Miyaura coupling under microwave enhanced conditions: synthesis of 2- (hetero)aryl benzimidazoles - arkat usa.

• Oxidative addition of aryl chlorides to palladium N-heterocyclic carbene complexes and their role in catalytic - University of Windsor.

• Aryl bromide/triflate selectivities reveal mechanistic divergence in palladium-catalysed couplings; the Suzuki–Miyaura anomaly - Chemical Communications (RSC Publishing).

• Oxidative addition of aryl chlorides to palladium N-heterocyclic carbene complexes and their role in catalytic arylamination | Request PDF - ResearchGate.

• Oxidative Addition of Aryl Halides to Palladium(0) Complexes: A Density-Functional Study Including Solvation | Organometallics - ACS Publications.

• Optimization of the reaction conditions for the Buchwald-Hartwig... - ResearchGate.

• Mechanism of aryl chloride oxidative addition to chelated palladium(0) complexes | Organometallics - ACS Publications.

• The Suzuki Reaction - Andrew G Myers Research Group.

• Oxidative Addition of (Hetero)aryl (Pseudo)halides at Palladium(0): Origin and Significance of Divergent Mechanisms - ChemRxiv.

• Suzuki Coupling - Organic Chemistry Portal.

• Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow Saeed K. Kashani, Jacob E. Jessiman, Ste - ChemRxiv.

• A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides.

• Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow - Amazon S3.

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs.

• Application Notes and Protocols for the Suzuki Coupling of Boronic Acids with 2-(Chloromethyl)benzoic Acid - Benchchem.

• Suzuki reaction - Wikipedia.

• Buchwald-Hartwig Cross-Coupling - J&K Scientific LLC.

• Buchwald-Hartwig Amination - Chemistry LibreTexts.

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. - YouTube.

• Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls CAUTION! Aryl boronic acids and palladium acetate are irrita - Sandiego.

• A Comparative Guide to the Reactivity of Bromo- versus Chloro-Benzoxazoles in Cross-Coupling Reactions - Benchchem.

• Application Notes and Protocols: Buchwald-Hartwig Amination of 2,4-Dibromoanisole - Benchchem.

• Palladium-catalyzed cyanation of aryl (pseudo)halides using a redox-active N–CN reagent.

• A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides - PMC - NIH.

• A new palladium catalyst system for the cyanation of aryl chlorides - ResearchGate.

• Preparation of sec and tert amines by Buchwald-Hartwig Amination.

• Comparative study of the reaction of 2-mercaptobenzimidazole with 2-bromo-1,3-diketones under conventional and green conditions: regioselective access to N/S-difunctionalized benzimidazoles and benzimidazo[2,1-b]thiazoles - RSC Publishing.

• (PDF) Pd 2 (dba) 3 -catalyzed amination of C5-bromo-imidazo[2,1-b][1][3][5] thiadiazole with substituted anilines at conventional heating in Schlenk tube - ResearchGate.

• A Comparative Guide to the Suzuki Coupling of 1-Bromo-3,5-dichlorobenzene and 1-Bromo-2,4 - Benchchem.

• How to approach choosing reaction conditions for Suzuki? : r/Chempros - Reddit.

• Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts - ArODES.

• Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex - MDPI.

• Copper-free Sonogashira cross-coupling reactions: an overview - RSC Publishing.

• Copper-free Sonogashira cross-coupling reactions: an overview - PMC - NIH.

• (PDF) Recent Advances in Sonogashira Reactions - ResearchGate.

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A Senior Application Scientist's Guide to the Spectroscopic Identification of N-Alkylated Benzimidazole Isomers

Introduction: The Regioisomeric Challenge in Benzimidazole Chemistry

Benzimidazoles are a cornerstone of medicinal chemistry, forming the structural core of numerous pharmaceuticals, including proton pump inhibitors, anthelmintics, and antiviral agents.[1] The synthesis of N-substituted benzimidazoles, a common strategy to modulate their biological activity and physicochemical properties, often introduces a significant analytical challenge. When an unsymmetrically substituted benzimidazole is alkylated, the reaction can proceed at either of the two nitrogen atoms (N1 or N3), leading to the formation of a mixture of regioisomers.

These N1 and N3 isomers, while possessing the same molecular formula and mass, can exhibit markedly different biological activities, toxicological profiles, and pharmacokinetic properties. Therefore, the unambiguous structural elucidation of these isomers is not merely an academic exercise but a critical step in drug discovery and development. This guide provides a comparative analysis of various spectroscopic techniques, offering field-proven insights and experimental protocols to confidently differentiate between N-alkylated benzimidazole isomers.

Visualizing the Isomeric Problem

The fundamental challenge lies in distinguishing between two constitutionally distinct molecules. For a generic 5-substituted benzimidazole, alkylation yields the N1 and N3 products, which are often difficult to separate chromatographically and even more challenging to distinguish spectroscopically without the right approach.

Caption: Alkylation of an unsymmetrical benzimidazole yields N1 and N3 regioisomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool

Among all spectroscopic methods, Nuclear Magnetic Resonance (NMR) stands out as the most powerful and definitive technique for the structural elucidation of N-alkylated benzimidazole isomers. The sensitivity of nuclear spins to their local electronic environment allows for the detection of subtle structural differences between the N1 and N3 regioisomers.

¹H NMR Spectroscopy: Initial Clues

While ¹H NMR provides the initial overview, assigning the correct isomer based solely on this 1D spectrum can be challenging, though not impossible. The key is to analyze the chemical shifts of the aromatic protons, particularly H-4 and H-7. The proximity of the alkyl group to either H-7 (in the N1 isomer) or H-4 (in the N3 isomer) can induce slight changes in their chemical shifts due to steric and electronic effects.

Causality Behind Chemical Shift Differences: The nitrogen atom bearing the alkyl group has a different electronic character than the unsubstituted, pyridine-like nitrogen. This asymmetry influences the electron density across the benzene ring, causing the peri-protons (H-4 and H-7) to resonate at slightly different frequencies in the two isomers.

Table 1: Comparison of Typical ¹H NMR Chemical Shifts (in DMSO-d₆) for N1 vs. N3-Methyl-5-nitrobenzimidazole

Proton	N1-Methyl Isomer (δ, ppm)	N3-Methyl Isomer (δ, ppm)	Rationale for Difference
H-2	~8.30	~8.35	Minor difference, influenced by the remote N-substituent.
H-4	~7.80	~8.50	Significant downfield shift in the N3 isomer due to proximity to the electron-withdrawing nitro group and the influence of the adjacent N3-methyl group.
H-6	~8.25	~8.20	Relatively similar, primarily influenced by the adjacent nitro group.
H-7	~8.60	~7.90	Significant upfield shift in the N3 isomer. In the N1 isomer, H-7 is deshielded.
N-CH₃	~3.90	~3.95	Generally very similar and not a reliable diagnostic marker on its own.

¹³C NMR Spectroscopy: Enhanced Resolution of Isomeric Differences

Carbon chemical shifts are generally more sensitive to subtle changes in the electronic environment than proton chemical shifts, making ¹³C NMR a more robust tool for differentiating these isomers.[2] The signals for the carbon atoms of the benzene ring, especially C-4, C-7, C-3a, and C-7a, often show discernible differences between the N1 and N3 isomers.

Causality Behind ¹³C Chemical Shift Differences: The change from a pyrrole-like nitrogen (N-R) to a pyridine-like nitrogen (N) significantly alters the shielding of the adjacent carbon atoms (C-7a and C-2 for N1, C-3a and C-2 for N3) and the peri carbons (C-7 for N1, C-4 for N3). This effect propagates through the ring system, providing a unique fingerprint for each isomer.[2]

Table 2: Comparison of Typical ¹³C NMR Chemical Shifts (in DMSO-d₆) for N1 vs. N3 Isomers

Carbon	N1-Substituted Isomer (δ, ppm)	N3-Substituted Isomer (δ, ppm)	Key Differentiator
C-2	~142-145	~142-145	Often similar.
C-3a	~143-144	~133-135	Significant difference.
C-4	~119-121	~110-112	Highly Diagnostic .
C-5	~122-124	~122-124	Dependent on substituent.
C-6	~121-123	~121-123	Dependent on substituent.
C-7	~109-111	~118-120	Highly Diagnostic .
C-7a	~134-136	~143-144	Significant difference.
N-CH₂	Varies	Varies	Not a primary differentiator.

2D NMR (NOESY & HMBC): Unambiguous Confirmation

For absolute, undeniable proof of regiochemistry, 2D NMR techniques are the gold standard. A combination of a through-space correlation experiment (NOESY) and a through-bond correlation experiment (HMBC) provides a self-validating system for structural assignment.[3][4][5]

Nuclear Overhauser Effect Spectroscopy (NOESY): The Decisive Experiment

The NOESY experiment detects protons that are close to each other in space (< 5 Å), regardless of whether they are connected through bonds. This is the single most powerful experiment for this specific problem.

• In an N1-alkylated isomer , the protons of the alkyl group (e.g., the N-CH₂) will be in close spatial proximity to the H-7 proton . This will result in a clear cross-peak in the NOESY spectrum between these two signals.

• Conversely, in an N3-alkylated isomer , the alkyl group is on the opposite side of the ring system, far from H-7. No such NOE correlation will be observed. Instead, a correlation might be seen with H-4, depending on the conformation. The presence or absence of the N-CH₂ / H-7 correlation is the key.

Caption: Key NOESY correlation in an N1-alkylated benzimidazole.

Heteronuclear Multiple Bond Correlation (HMBC): Confirming the Skeleton

The HMBC experiment shows correlations between protons and carbons that are typically 2 or 3 bonds apart. This is used to confirm the assignments made from 1D NMR and NOESY. For example, in the N1-isomer, the N-CH₂ protons should show a 3-bond correlation to the C-2 and C-7a carbons. These correlations help to firmly establish the connectivity of the entire molecule.

Table 3: Summary of Key Diagnostic 2D NMR Correlations

Isomer Type	Experiment	Key Correlation	Rationale
N1-Alkylated	NOESY	N-CH₂ ↔ H-7	Protons are close in space (< 5 Å). This is the most definitive evidence.
HMBC	N-CH₂ → C-2, C-7a	Confirms the 3-bond connectivity to the imidazole ring carbons.
N3-Alkylated	NOESY	N-CH₂ ⇎ H-7	Absence of this correlation is strong evidence against the N1-isomer.
HMBC	N-CH₂ → C-2, C-3a	Confirms the 3-bond connectivity to the imidazole ring carbons.

Experimental Protocol: NMR Analysis of Benzimidazole Isomers

1. Sample Preparation: a. Accurately weigh 5-10 mg of the benzimidazole isomer mixture or isolated isomer into a clean, dry vial.[1] b. Add approximately 0.6-0.7 mL of a suitable deuterated solvent (DMSO-d₆ is often preferred for its ability to dissolve a wide range of benzimidazoles).[1] c. Ensure the sample is fully dissolved. Gentle vortexing or sonication can be used to aid dissolution. d. Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, 5 mm NMR tube to remove any particulate matter.[1] e. Cap the NMR tube and wipe the exterior with a tissue dampened with isopropanol before inserting it into the spectrometer.

2. Data Acquisition: a. Standard Spectra: Acquire standard ¹H and ¹³C{¹H} spectra. Ensure adequate signal-to-noise and resolution. b. 2D NOESY: i. Use a standard noesygpph pulse sequence. ii. Set a mixing time between 500-800 ms. This is a critical parameter; too short, and cross-peaks won't build up; too long, and spin diffusion can complicate the spectrum. iii. Acquire a sufficient number of scans to achieve good signal-to-noise for the cross-peaks, which are often much weaker than diagonal peaks. c. 2D HMBC: i. Use a standard hmbcgplpndqf pulse sequence. ii. The long-range coupling delay (typically optimized for J = 8-10 Hz) is crucial for observing two- and three-bond correlations. iii. Ensure the spectral width in the carbon dimension covers the full range of aromatic and aliphatic signals.

3. Data Analysis: a. Process all spectra using appropriate window functions (e.g., exponential for ¹H, sine-bell for 2D) to enhance resolution or sensitivity. b. On the NOESY spectrum, look for the critical cross-peak between the N-alkyl protons and the aromatic protons. c. Use the HMBC spectrum to confirm the carbon skeleton and the assignment of quaternary carbons C-3a and C-7a.

Mass Spectrometry (MS): Supporting Molecular Weight and Fragmentation Data

Mass spectrometry is essential for confirming the molecular weight of the synthesized products, verifying that they are indeed isomers. While MS alone is generally insufficient to definitively distinguish between N1 and N3 isomers, analysis of fragmentation patterns can sometimes provide supporting evidence.

Principle of Differentiation: The position of the alkyl group can influence the stability of the resulting fragment ions. The cleavage of the bond beta to the benzimidazole ring system is a common fragmentation pathway. The environment of the nitrogen atom where fragmentation is initiated differs between the two isomers, which can potentially lead to different relative abundances of certain fragment ions. However, these differences are often subtle and can be instrument-dependent.

Table 4: Hypothetical Fragmentation Pattern Comparison for N-Ethylbenzimidazole Isomers (EI-MS)

m/z Value	Proposed Fragment	N1-Isomer Relative Abundance	N3-Isomer Relative Abundance	Fragmentation Pathway
146	[M]⁺	High	High	Molecular Ion
131	[M-CH₃]⁺	Moderate	High	Loss of terminal methyl group (β-cleavage)
118	[M-C₂H₄]⁺	Low	Low	McLafferty-type rearrangement
91	[C₇H₇]⁺	Low	Low	Benzimidazole ring fragmentation

Note: These are representative values. Actual fragmentation is highly dependent on the compound and MS conditions.

Experimental Protocol: Mass Spectrometry Analysis

1. Sample Preparation (for ESI-MS): a. Prepare a stock solution of the sample at approximately 1 mg/mL in a solvent like methanol or acetonitrile.[6] b. Dilute this stock solution to a final concentration of 1-10 µg/mL using a mixture of appropriate solvents (e.g., 50:50 acetonitrile:water with 0.1% formic acid for positive ion mode).[6] c. Ensure the final solution is free of any precipitates; filter if necessary.[6] d. Transfer the solution to an appropriate autosampler vial.

2. Data Acquisition: a. Use Electrospray Ionization (ESI) in positive ion mode, as benzimidazoles readily form [M+H]⁺ ions. b. Acquire a full scan MS spectrum to confirm the m/z of the protonated molecular ion. c. Perform tandem MS (MS/MS) on the [M+H]⁺ ion to obtain a fragmentation spectrum. Use collision-induced dissociation (CID) with varying collision energies to observe the fragmentation patterns.

Vibrational and Electronic Spectroscopy (IR & UV-Vis)

While indispensable for general functional group identification, Infrared (IR) and UV-Visible (UV-Vis) spectroscopy are of limited value for reliably differentiating between N1 and N3 benzimidazole isomers.

Infrared (IR) Spectroscopy

Principle: IR spectroscopy probes the vibrational frequencies of chemical bonds. While one might hypothesize that the C-N stretching or aromatic C-H bending vibrations would differ between the isomers, these differences are typically minute and fall within the complex "fingerprint region" (below 1500 cm⁻¹).[7][8] The spectra of both isomers are often virtually superimposable, making IR a poor choice for this specific differentiation task.

Table 5: General IR Absorption Bands for N-Alkylated Benzimidazoles

Wavenumber (cm⁻¹)	Vibration	Utility for Isomer Differentiation
3100-3000	Aromatic C-H stretch	Low
2980-2850	Aliphatic C-H stretch	Low
1620-1580	C=N stretch	Very Low
1500-1400	Aromatic C=C stretch	Very Low
800-700	Aromatic C-H bend	Low to Very Low

UV-Visible (UV-Vis) Spectroscopy

Principle: UV-Vis spectroscopy measures the electronic transitions within a molecule's chromophore. In both the N1 and N3 isomers, the fundamental chromophore—the benzimidazole ring system—is identical. The alkyl group acts as a weak auxochrome and its positional change has a negligible effect on the energy of the π → π* transitions. Consequently, the UV-Vis spectra of the two isomers are typically indistinguishable.

Summary and Recommended Workflow

Choosing the right analytical strategy is paramount for efficiency and accuracy. The following table summarizes the utility of each technique for this specific application.

Table 6: Comparative Efficacy of Spectroscopic Techniques

Technique	Primary Use	Differentiates Isomers?	Confidence Level
2D NMR (NOESY)	Through-space correlations	Yes, definitively	Very High
¹³C NMR	Electronic environment analysis	Yes, in most cases	High
¹H NMR	Initial structural overview	Potentially, with careful analysis	Moderate
Mass Spectrometry	Molecular weight confirmation	Rarely, via fragmentation	Low
IR Spectroscopy	Functional group identification	No	Very Low
UV-Vis Spectroscopy	Conjugation analysis	No	Very Low

Recommended Experimental Workflow

For any researcher tasked with identifying the structure of an N-alkylated benzimidazole product mixture, the following workflow is recommended for an efficient and unambiguous result.

Caption: A recommended workflow for the purification and identification of N-alkylated benzimidazole isomers.

Conclusion

References

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• Lusardi, M., et al. (2024). Relevant NMR couplings observed in NOESY and HMBC spectra of 8 regio-isomers. ResearchGate. Available at: [Link]

• Mass Spectrometry Research Facility, University of Oxford. Sample Preparation Protocol for Open Access MS. Available at: [Link]

• Elguero, J., et al. (2014). Calculated and experimental 1 H and 13 C chemical shifts of the benzene part. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Lee, C. K., & Lee, I. S. (2009). NMR studies of 2-aryl derivatives of benzimidazole, benzimidazolium ion, and benzimidazoline. Heterocycles, 78(2), 425-436. Available at: [Link]

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• Al-Ghorbani, M., et al. (2023). Eco-Friendly Synthesis of 1H-benzo[d]imidazole Derivatives by ZnO NPs Characterization, DFT Studies, Antioxidant and Insilico Studies. Pharmaceuticals, 16(7), 969. Available at: [Link]

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• Al-Juboori, A. M. J. (2017). Synthesis and Characterization Benzimidazole Ring by using O-Phenylinediamine with Different Compounds and using Mannich Reaction to Preparation some of Derivatives. Oriental Journal of Chemistry, 33(4), 2055-2063. Available at: [Link]

• SlidePlayer. (n.d.). Infrared (IR) Spectroscopy. Available at: [Link]

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• Srivastava, P., et al. (2021). Alkylated benzimidazoles: Design, synthesis, docking, DFT analysis, ADMET property, molecular dynamics and activity against HIV and YFV. Journal of Molecular Structure, 1225, 129107. Available at: [Link]

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A Senior Application Scientist's Guide to Comparative Docking Studies of 2-Substituted-1H-benzo[d]imidazole Derivatives

This guide provides an in-depth comparative analysis of the molecular docking performance of various 2-substituted-1H-benzo[d]imidazole derivatives, a class of heterocyclic compounds renowned for their broad spectrum of pharmacological activities. Drawing from a curated selection of recent research, we will explore the nuances of their interactions with key biological targets, offering field-proven insights for researchers, scientists, and drug development professionals. Our focus is to dissect the structure-activity relationships that govern their binding affinities and to provide a robust framework for designing future in silico and in vitro studies.

The Benzimidazole Scaffold: A Privileged Structure in Medicinal Chemistry

The benzimidazole ring system, an isostere of naturally occurring purines, is a cornerstone in the development of therapeutic agents. Its unique structural features allow it to interact with a multitude of biological targets through various non-covalent interactions, including hydrogen bonding, and π-π stacking. This versatility has led to the development of numerous benzimidazole-containing drugs with diverse clinical applications. The 2-position of the benzimidazole scaffold is a particularly attractive point for chemical modification, as substituents at this position can significantly influence the molecule's steric and electronic properties, thereby modulating its binding affinity and selectivity for specific protein targets.

Comparative Docking Analysis: Unveiling Structure-Activity Relationships

Molecular docking serves as a powerful computational tool to predict the preferred orientation of a ligand when bound to a receptor and to estimate the strength of their interaction. In this section, we compare the docking performance of several 2-substituted benzimidazole derivatives against prominent anticancer and antimicrobial targets.

Anticancer Targets: Topoisomerases and Kinases

Benzimidazole derivatives have shown significant promise as anticancer agents by targeting enzymes crucial for cancer cell proliferation and survival, such as topoisomerases and various kinases.

A study on benzimidazole-1,3,4-oxadiazole derivatives identified compounds with potent inhibitory activity against human topoisomerase I.[1] Notably, compounds 5l and 5n from this study exhibited exceptional antiproliferative activity against the HeLa cell line, with IC50 values of 0.224 µM and 0.205 µM, respectively.[1] Molecular docking studies revealed that these compounds effectively bind to the DNA-Topo I complex, suggesting their mechanism of action involves the inhibition of this vital enzyme.[1]

In another study, novel 1H-benzo[d]imidazole derivatives were designed and synthesized as potential anticancer agents targeting human topoisomerase I.[2][3] Computational studies and subsequent DNA relaxation assays confirmed that these molecules target the enzyme.[2][3] Specifically, compound 12b was found to inhibit human topoisomerase I with an IC50 of 16 µM.[3]

Furthermore, benzimidazole-containing 1,2,3-triazoles have been investigated as potential cytotoxic agents. Compounds 9e, 9b, 14e, and 14b demonstrated superior activity against A-549 and MCF-7 cancer cell lines compared to the standard drug doxorubicin, with molecular docking studies corroborating these findings.

The epidermal growth factor receptor (EGFR) is another key target for benzimidazole-based anticancer agents.[4] A series of benzimidazole-1,2,3-triazole hybrids were synthesized, and their molecular docking studies showed that the most promising cytotoxic compounds displayed interaction patterns similar to the known EGFR inhibitor, erlotinib.[4]

The following table summarizes the docking performance of representative 2-substituted benzimidazole derivatives against various anticancer targets.

Derivative/Compound	Target Protein	Docking Score (Binding Energy, kcal/mol)	Key Interacting Residues	Reference
Benzimidazole-oxadiazole hybrid (5l)	Topoisomerase I-DNA complex	Not explicitly stated, but showed potent inhibition	Not explicitly detailed	[1]
Benzimidazole-oxadiazole hybrid (5n)	Topoisomerase I-DNA complex	Not explicitly stated, but showed potent inhibition	Not explicitly detailed	[1]
1H-benzo[d]imidazole derivative (12b)	Human Topoisomerase I	Not explicitly stated, but showed potent inhibition (IC50 = 16 µM)	Not explicitly detailed	[2][3]
Benzimidazole-triazole hybrid (9e)	Not explicitly stated	In adequate consent with anticancer results	Not explicitly detailed
Benzimidazole-triazole hybrid (6)	EGFR	Similar interaction to erlotinib	Not explicitly detailed	[4]

Antimicrobial Targets: DNA Gyrase and Other Essential Enzymes

The emergence of drug-resistant microbial strains has necessitated the development of novel antimicrobial agents. Benzimidazole derivatives have demonstrated significant potential in this area by targeting essential bacterial enzymes.

A study on new benzimidazole derivatives subjected them to molecular docking studies with topoisomerase II (PDB ID: 1JIJ) and DNA gyrase subunit B (PDB ID: 1KZN), revealing high inhibition constants and binding energies that support their observed antibacterial activity.[5]

Another investigation into imidazole derivatives for their antimicrobial properties utilized molecular docking to study their inhibition of L-glutamine:D-fructose-6-phosphate amidotransferase (GlcN-6-P). The results indicated that the synthesized compounds had good binding affinity towards the active pocket, suggesting they could be effective inhibitors of this enzyme.[6][7]

The following table summarizes the docking performance of representative 2-substituted benzimidazole derivatives against various antimicrobial targets.

Derivative/Compound	Target Protein	Docking Score (Binding Energy, kcal/mol)	Key Interacting Residues	Reference
Benzimidazole-triazinane/oxadiazinane	Topoisomerase II (1JIJ) / DNA gyrase (1KZN)	High binding energy	Not explicitly detailed	[5]
Imidazole-pyrazole hybrid (4c)	GlcN-6-P synthase (2VF5)	-8.01	Ser347	[7]

Experimental Protocol: A Step-by-Step Guide to Molecular Docking

To ensure the reproducibility and validity of in silico findings, a standardized and well-documented docking protocol is essential. The following workflow represents a robust methodology for conducting comparative docking studies of benzimidazole derivatives.

Preparation of the Receptor

• Protein Selection and Retrieval: Select the desired protein target based on its relevance to the therapeutic area of interest. The three-dimensional crystal structure of the protein is typically retrieved from the Protein Data Bank (PDB) ([Link]).

• Protein Preparation: The raw PDB file often contains water molecules, co-factors, and other heteroatoms that may not be relevant to the docking study. These are typically removed. Hydrogen atoms are then added to the protein, as they are usually not resolved in X-ray crystal structures. This step is crucial for defining the correct ionization and tautomeric states of the amino acid residues.

• Active Site Definition: The binding site of the protein is then defined. This can be done by identifying the location of a co-crystallized ligand or by using active site prediction servers. A grid box is then generated around the defined active site to specify the search space for the docking algorithm.

Preparation of the Ligands

• Ligand Sketching and Optimization: The 2D structures of the 2-(3-Bromopropyl)-1H-benzo[d]imidazole derivatives and other comparative ligands are sketched using chemical drawing software.

• 3D Structure Generation and Energy Minimization: The 2D structures are then converted into 3D structures. To obtain a low-energy and stable conformation, the structures are subjected to energy minimization using a suitable force field (e.g., MMFF94).

Molecular Docking Simulation

• Docking Algorithm Selection: A variety of docking algorithms are available, each with its own search and scoring functions. AutoDock is a widely used and well-validated docking program.

• Execution of Docking: The prepared ligands are then docked into the defined active site of the prepared receptor using the selected docking software. The program will generate a series of possible binding poses for each ligand and rank them based on a scoring function, which typically estimates the binding free energy.

Analysis of Docking Results

• Binding Affinity Evaluation: The docking scores (e.g., binding energy in kcal/mol) of the different derivatives are compared. A more negative binding energy generally indicates a more favorable binding interaction.

• Interaction Analysis: The binding poses of the top-ranked ligands are visually inspected to analyze the non-covalent interactions with the amino acid residues in the active site. This includes identifying hydrogen bonds, hydrophobic interactions, and π-π stacking. This analysis provides crucial insights into the structural basis for the observed binding affinities.

Visualizing the Docking Workflow and Interactions

To better illustrate the process and outcomes of a comparative docking study, we present the following diagrams created using Graphviz.

Caption: A generalized workflow for comparative molecular docking studies.

Caption: Common interactions between benzimidazole derivatives and protein targets.

Conclusion and Future Directions

This guide has provided a comparative overview of the molecular docking of 2-substituted-1H-benzo[d]imidazole derivatives against various therapeutic targets. The presented data and methodologies underscore the importance of in silico approaches in modern drug discovery. By systematically evaluating the binding modes and affinities of a series of related compounds, researchers can gain valuable insights into the structure-activity relationships that drive their biological effects.

The findings from these and similar studies can guide the rational design of novel benzimidazole derivatives with enhanced potency and selectivity. Future work should focus on integrating molecular docking with other computational methods, such as molecular dynamics simulations, to obtain a more dynamic and accurate picture of ligand-receptor interactions. Ultimately, the synergy between computational predictions and experimental validation will continue to accelerate the discovery and development of new and effective benzimidazole-based therapeutics.

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• Synthesis, Biological Evaluation, and Molecular Docking of New Benzimidazole-1,2,3-Triazole Hybrids as Antibacterial and Antitumor Agents: Polycyclic Aromatic Compounds - Taylor & Francis Online. Available at: [Link]

• Synthesis, anticancer evaluation and in-silico molecular docking studies of Benzimidazole-containing 1,2,3-Triazoles - Journal of Chemistry Letters. Available at: [Link]

• Synthesis, anticancer evaluation and molecular docking studies of new benzimidazole- 1,3,4-oxadiazole derivatives as human topoisomerase types I poison - NIH. Available at: [Link]

• Synthesis and evaluation of 2-aryl-1H-benzo[d]imidazole derivatives as potential microtubule targeting agents - PubMed. Available at: [Link]

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• Synthesis and Biological Evaluation of Novel 1H-Benzo[d]imidazole Derivatives as Potential Anticancer Agents Targeting Human Topoisomerase I - PMC - PubMed Central. Available at: [Link]

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A Comparative Guide to the Structure-Activity Relationship of 2-(Haloalkyl)-1H-Benzimidazole Compounds

Introduction: The Versatile Benzimidazole Scaffold and the Impact of Haloalkyl Moieties

The benzimidazole scaffold, a fusion of benzene and imidazole rings, is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents with a wide spectrum of biological activities, including anticancer, anthelmintic, antiviral, and anti-inflammatory properties.[1][2][3][4] The resemblance of the benzimidazole nucleus to natural purine nucleotides allows its derivatives to readily interact with various biological macromolecules, making it a fertile ground for drug discovery.[2] This guide focuses on a specific and potent class of derivatives: 2-(haloalkyl)-1H-benzimidazoles. The introduction of a haloalkyl group at the 2-position of the benzimidazole ring has been shown to significantly modulate the compound's physicochemical properties and biological activity, often leading to enhanced efficacy and selectivity.

This technical guide provides a comprehensive comparison of 2-(haloalkyl)-1H-benzimidazole compounds, delving into their structure-activity relationships (SAR), detailing the experimental protocols for their evaluation, and exploring the signaling pathways they modulate. The insights presented herein are aimed at researchers, scientists, and drug development professionals to facilitate the rational design of novel and more effective benzimidazole-based therapeutics.

Structure-Activity Relationship (SAR): Unraveling the Impact of Substitution

The biological activity of 2-(haloalkyl)-1H-benzimidazole derivatives is intricately linked to the nature and position of substituents on both the benzimidazole core and the haloalkyl moiety. SAR studies are crucial for optimizing lead compounds to enhance potency and reduce toxicity.

Key Determinants of Activity:

• Nature of the Halogen: The type of halogen (F, Cl, Br, I) on the alkyl chain significantly influences the compound's lipophilicity, electronic properties, and steric hindrance, thereby affecting its interaction with biological targets. For instance, trifluoromethyl (-CF3) groups are often incorporated to increase metabolic stability and binding affinity.

• Length of the Alkyl Chain: The length of the carbon chain separating the benzimidazole ring and the halogen atom(s) can impact the molecule's flexibility and ability to fit into the active site of a target protein.

• Substitution on the Benzimidazole Ring: Substitutions at the N-1, C-5, and C-6 positions of the benzimidazole ring have been shown to dramatically influence biological activity.[5] For example, the introduction of electron-withdrawing or electron-donating groups can alter the electronic distribution of the entire molecule, affecting its reactivity and binding properties.

Comparative Biological Activities of 2-(Haloalkyl)-1H-Benzimidazole Derivatives

The following table summarizes the cytotoxic activities of various 2-(haloalkyl)-1H-benzimidazole derivatives against different cancer cell lines, providing a quantitative comparison of their potency.

Compound ID	R (at C2)	R1 (at N1)	R2 (at C5/C6)	Cell Line	IC50 (µM)	Reference
1	-CF3	H	H	T. vaginalis	3.16	[6]
2	-CF3	H	Cl	T. vaginalis	~10	[6]
3	-CF3	H	NO2	T. vaginalis	~31.6	[6]
4	-C2F5	H	Cl	T. vaginalis	~3.16	[6]
B6	Varies	Varies	Varies	MCF-7	~2	[7]
Compound 5	Bromo-derivative	Varies	Varies	DU-145	10.2 µg/mL	[8]

The data clearly indicates that even minor structural modifications can lead to significant changes in biological activity. For instance, the introduction of a chloro group at the C5/C6 position in compound 2 decreases its activity against T. vaginalis compared to the unsubstituted compound 1 .[6] Conversely, extending the fluoroalkyl chain from trifluoromethyl to pentafluoroethyl (compound 4 ) appears to restore potent activity.[6]

Modulated Signaling Pathways: The Molecular Mechanisms of Action

2-(Haloalkyl)-1H-benzimidazole compounds exert their biological effects by modulating various intracellular signaling pathways critical for cell survival, proliferation, and inflammation. Understanding these mechanisms is paramount for target validation and the development of selective therapies.

Inhibition of Tubulin Polymerization

A well-established mechanism of action for many benzimidazole derivatives, including some haloalkyl-substituted compounds, is the inhibition of microtubule polymerization.[9] By binding to β-tubulin, these compounds disrupt the formation of the mitotic spindle, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[8][9] Fenbendazole, a benzimidazole anthelmintic, acts as a moderate microtubule destabilizing agent.[10]

Caption: Inhibition of microtubule polymerization by 2-(haloalkyl)-1H-benzimidazoles.

Modulation of Kinase Signaling Pathways

Several studies have highlighted the ability of benzimidazole derivatives to inhibit key protein kinases involved in cancer progression. For example, certain derivatives have been identified as inhibitors of the Mitogen-Activated Protein Kinase Kinase 5 (MEK5) signaling pathway and Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2).[11][12] Inhibition of these pathways can block tumor cell proliferation, angiogenesis, and metastasis. Dihalogenated benzimidazole diones have been shown to promote cancer cell death by regulating the STAT3/HK2 axis.[13]

Caption: Inhibition of the MEK5 signaling pathway by 2-(haloalkyl)-1H-benzimidazoles.

Experimental Protocols: A Guide to In Vitro and In Vivo Evaluation

The robust evaluation of 2-(haloalkyl)-1H-benzimidazole compounds requires a combination of in vitro and in vivo experimental models. This section provides an overview of key protocols.

In Vitro Cytotoxicity Assays

The initial screening of novel compounds typically involves assessing their cytotoxic effects on cancer cell lines. The MTT and CCK-8 assays are widely used for this purpose.[7][8]

Protocol: MTT Assay for Cytotoxicity

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with serial dilutions of the 2-(haloalkyl)-1H-benzimidazole compounds (e.g., 0.1 to 100 µM) and a vehicle control (e.g., DMSO). Incubate for 48-72 hours.

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Caption: Workflow for a typical in vitro cytotoxicity assay (MTT).

Enzyme Inhibition Assays

To investigate the specific molecular targets of the compounds, enzyme inhibition assays are performed. For instance, to assess the inhibition of a specific kinase, a purified enzyme is incubated with the compound and a substrate, and the enzyme's activity is measured.

Cell Cycle and Apoptosis Analysis

Flow cytometry is a powerful technique to determine the effect of the compounds on the cell cycle and to quantify apoptosis.[8] Cells are treated with the compound, stained with DNA-binding dyes (e.g., propidium iodide) for cell cycle analysis or with Annexin V/PI for apoptosis detection, and then analyzed by a flow cytometer.

In Vivo Efficacy Studies

Promising compounds identified from in vitro assays are further evaluated in animal models to assess their in vivo efficacy, pharmacokinetics, and toxicity.[14][15]

Protocol: Xenograft Mouse Model for Anticancer Activity

• Tumor Implantation: Subcutaneously inject human cancer cells into the flank of immunocompromised mice.

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Compound Administration: Randomly assign mice to treatment and control groups. Administer the 2-(haloalkyl)-1H-benzimidazole compound (e.g., via oral gavage or intraperitoneal injection) and a vehicle control according to a predetermined schedule and dosage.

• Tumor Measurement: Measure the tumor volume and body weight of the mice regularly (e.g., every 2-3 days).

• Endpoint: At the end of the study (e.g., after 2-4 weeks or when tumors in the control group reach a certain size), euthanize the mice and excise the tumors for further analysis (e.g., histopathology, biomarker analysis).

• Data Analysis: Compare the tumor growth inhibition in the treated groups to the control group to determine the in vivo efficacy of the compound.

Conclusion and Future Directions

2-(Haloalkyl)-1H-benzimidazole compounds represent a promising class of molecules with significant therapeutic potential across various disease areas, particularly in oncology and infectious diseases. The structure-activity relationship studies clearly demonstrate that the biological activity of these compounds can be finely tuned by strategic modifications of the haloalkyl moiety and the benzimidazole core. The elucidation of their mechanisms of action, primarily through the disruption of microtubule dynamics and the inhibition of key signaling kinases, provides a solid foundation for the rational design of next-generation inhibitors with improved potency and selectivity.

Future research in this field should focus on:

• Expanding the chemical diversity of 2-(haloalkyl)-1H-benzimidazoles through the synthesis of novel derivatives with different halogen substitutions and alkyl chain lengths.

• Utilizing computational modeling and docking studies to predict the binding modes of these compounds with their biological targets, thereby guiding the design of more potent inhibitors.

• Investigating the potential for combination therapies , where 2-(haloalkyl)-1H-benzimidazoles are used in conjunction with other established therapeutic agents to achieve synergistic effects and overcome drug resistance.

• Conducting comprehensive preclinical and clinical studies to evaluate the safety and efficacy of the most promising lead compounds in relevant disease models and ultimately in human patients.

By leveraging the insights from SAR studies and a deeper understanding of their molecular mechanisms, the scientific community can continue to unlock the full therapeutic potential of 2-(haloalkyl)-1H-benzimidazole compounds for the benefit of patients worldwide.

References

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• Synthesis and insight into the structure–activity relationships of 2-phenylbenzimidazoles as prospective anticancer agents. (2020). NIH.
• Structure–Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflammatory Agents: An Overview. (2021). PMC - PubMed Central.
• Novel benzimidazole derivatives: Synthesis, in vitro cytotoxicity, apoptosis and cell cycle studies. (2020). PubMed.
• Discovery of New Quinazolinone and Benzimidazole Analogs as Tubulin Polymerization Inhibitors with Potent Anticancer Activities. (2023). MDPI.
• New Dihalogenated Derivatives of Condensed Benzimidazole Diones Promotes Cancer Cell Death Through Regulating STAT3/HK2 Axis/P
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• Identification of benzimidazole diamides as selective inhibitors of the nucleotide-binding oligomerization domain 2 (NOD2)
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• Structure-activity relationships of benzimidazole derivatives as antiparasitic agents: Dual activity-difference (DAD) maps. (2010). The Royal Society of Chemistry.
• The efficacy of the benzimidazoles oxfendazole and flubendazole against Litomosoides sigmodontis is dependent on the adaptive and inn
• In Vivo Study of the Therapeutic Efficacy of Benzimidazoles and Tetrahydropyrimidines in Strongylid Nematodes Infection in Dogs. (2025).
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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-(3-Bromopropyl)-1H-benzo[d]imidazole

This document provides essential procedural guidance for the safe handling and disposal of 2-(3-Bromopropyl)-1H-benzo[d]imidazole. As a halogenated benzimidazole derivative, this compound requires a cautious and systematic approach to waste management, grounded in established safety protocols and regulatory compliance. The procedures outlined herein are designed to protect laboratory personnel, the community, and the environment by ensuring that waste is properly characterized, segregated, stored, and ultimately disposed of through authorized channels.

Hazard Assessment and Characterization

While specific, comprehensive toxicological data for 2-(3-Bromopropyl)-1H-benzo[d]imidazole is not widely available, a robust hazard assessment can be formulated based on its structural components: the benzimidazole core and the brominated alkyl chain. Benzimidazole derivatives can exhibit a range of biological activities, and it is prudent to handle them as potentially hazardous.[1] The parent compound, benzimidazole, is classified as harmful if swallowed.[2] Halogenated organic compounds warrant careful handling due to potential toxicity and environmental persistence.

Therefore, 2-(3-Bromopropyl)-1H-benzo[d]imidazole should be treated as a hazardous substance. The following table summarizes its presumed hazard profile based on analogous compounds.

Hazard Class	GHS Category	Presumed Hazard Statement	Rationale & Supporting Compounds
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed	Based on the classification of the parent benzimidazole scaffold.[2]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	A common characteristic of functionalized imidazoles and reactive alkyl halides.[3]
Serious Eye Damage/Irritation	Category 1 / 2A	H318/H319: Causes serious eye damage/irritation	Many imidazole derivatives are known to be severe eye irritants.[3]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation	Inhalation of dusts from similar compounds can irritate the respiratory system.[3]

This presumptive classification necessitates that all waste generated from the use of this compound be managed as regulated hazardous waste.

The Regulatory Imperative: Compliance with EPA's RCRA

In the United States, the management of chemical waste is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[4] This framework establishes a "cradle-to-grave" system, meaning that hazardous waste must be meticulously tracked from its point of generation to its final, safe disposal.

Key RCRA principles that directly inform the following protocols include:

• Hazardous Waste Determination: The generator of the waste (the laboratory) is responsible for determining if their waste is hazardous.[5] Given the assessment in Section 1, waste containing 2-(3-Bromopropyl)-1H-benzo[d]imidazole must be classified as hazardous.

• Segregation: Incompatible types of chemical waste must never be mixed, as this can lead to dangerous reactions.[6][7]

• Proper Containment and Labeling: Waste must be stored in appropriate, sealed containers that are clearly and accurately labeled.[8][9]

All personnel must adhere not only to federal regulations but also to the specific waste management protocols established by their institution's Environmental Health & Safety (EH&S) department.

Standard Operating Protocol: Disposal of 2-(3-Bromopropyl)-1H-benzo[d]imidazole Waste

This protocol provides a step-by-step methodology for managing waste streams containing 2-(3-Bromopropyl)-1H-benzo[d]imidazole.

Step 1: Assemble Personal Protective Equipment (PPE)

Causality: The primary route of exposure to this solid compound is through inhalation of dust and direct contact with skin or eyes. Appropriate PPE creates a critical barrier to prevent this.

• Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to NIOSH or EN 166 standards.[2]

• Skin Protection: Wear a flame-retardant lab coat and handle the material with chemically impermeable gloves (nitrile is a suitable choice for incidental contact).[2] Always inspect gloves for tears or holes before use.

• Respiratory Protection: All handling of the solid compound should occur within a certified chemical fume hood to prevent inhalation of dust.[10]

Step 2: Segregate and Containerize Waste Streams

Causality: Segregation is the cornerstone of safe chemical waste management. It prevents unintended chemical reactions and ensures that the waste can be processed safely by the disposal facility. This compound may be incompatible with strong oxidizing agents, acids, and acid halides.[11][12]

• Waste Stream Identification: Prepare separate, dedicated waste containers for the following:

  • Solid Waste: Contaminated items such as gloves, weigh boats, paper towels, and silica gel.

  • Liquid Waste (Non-Aqueous/Organic): Solutions of the compound in organic solvents (e.g., DCM, THF, Ethyl Acetate).

  • Liquid Waste (Aqueous): Contaminated aqueous solutions. Note: Do not dispose of any quantity of this chemical down the drain. This practice is strictly prohibited.[13]

• Container Selection:

  • Use only containers approved for hazardous waste, typically high-density polyethylene (HDPE) or glass for liquids and leak-proof plastic containers or bags for solids.[5]

  • Ensure containers are clean, in good condition, and have a secure, tightly sealing lid.[8]

Step 3: Label Hazardous Waste Containers Correctly

Causality: Accurate labeling communicates the container's contents and associated hazards to all personnel and is a strict regulatory requirement.[9] An improperly labeled container poses a significant risk.

• As soon as the first drop of waste is added, affix a hazardous waste tag provided by your institution's EH&S department.

• The label must include, at a minimum:

  • The words "Hazardous Waste" .[9]

  • The full chemical name: "2-(3-Bromopropyl)-1H-benzo[d]imidazole" and any solvents present. Do not use abbreviations.

  • The approximate concentrations and total volume/mass.

  • The date the waste was first added (Accumulation Start Date).

  • The relevant hazard warnings (e.g., "Toxic," "Irritant").

Step 4: Manage Waste in a Satellite Accumulation Area (SAA)

Causality: The SAA provides a designated, safe location for the temporary storage of hazardous waste at or near the point of generation, maintaining control and minimizing the risk of spills or exposure.[9]

• Store waste containers in a designated SAA, which must be under the control of laboratory personnel.

• Keep containers closed at all times except when actively adding waste.

• Ensure the SAA is equipped with secondary containment (e.g., a spill tray) to capture any potential leaks.[6]

Step 5: Final Disposal via Authorized Channels

Causality: Final disposal must be performed by professionals equipped to handle and process hazardous materials in a way that is safe and compliant with all regulations. Self-disposal is illegal and dangerous.

• Once a waste container is full or is no longer needed, complete a chemical collection request form as required by your institution.[14]

• Contact your EH&S department to arrange for a pickup.[5]

• The most common and effective disposal method for this type of halogenated organic compound is high-temperature incineration at a licensed chemical destruction plant.[7][9][15]

Emergency Protocol: Spill Management

In the event of a small spill of solid 2-(3-Bromopropyl)-1H-benzo[d]imidazole within a chemical fume hood:

• Alert Personnel: Immediately notify others in the vicinity.

• Ensure PPE: Confirm you are wearing the appropriate PPE as described in Step 1.

• Dampen the Spill: Gently dampen the solid material with a suitable solvent like ethanol (60-70%) to prevent dust from becoming airborne.[11]

• Collect Material: Carefully transfer the dampened material into a designated hazardous waste container using appropriate tools (e.g., a plastic scoop).[11][14]

• Clean the Area: Use absorbent pads dampened with the same solvent to wipe the spill area, followed by a soap and water wash.[11]

• Dispose of Cleanup Materials: Place all contaminated absorbent pads and gloves into the solid hazardous waste container.[11]

• Report the Incident: Report the spill to your laboratory supervisor or Principal Investigator.

Visualized Disposal Workflow

The following diagram illustrates the decision-making and operational flow for the proper disposal of 2-(3-Bromopropyl)-1H-benzo[d]imidazole.

Caption: Logical flow for the safe disposal of chemical waste.

References

• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Labor Security System. 8

• How to Properly Manage Hazardous Waste Under EPA Regulations. ERG Environmental.

• Properly Managing Chemical Waste in Laboratories. Ace Waste. 6

• Laboratory Waste Management. Environmental Marketing Services. 7

• Managing Hazardous Chemical Waste in the Lab. LabManager. 9

• Laboratory Chemical Waste Management Guidelines. University of Pennsylvania, EHRS. 5

• Resource Conservation and Recovery Act (RCRA) Regulations. U.S. Environmental Protection Agency. 16

• EPA Hazardous Waste Management. Axonator.

• What Regulations Govern Hazardous Waste Management? Chemistry For Everyone. 4

• EPA Finalizes Standards for Managing Hazardous Waste Pharmaceuticals. Waste360. 13

• Benzimidazole SDS, 51-17-2 Safety Data Sheets. ECHEMI. 2

• Navigating the Unknown: A Technical Guide to the Safe Handling of 6-Chloro-1H-benzimidazol-1-amine. Benchchem. 1

• BENZIMIDAZOLE - CAMEO Chemicals. NOAA. 11

• SAFETY DATA SHEET (Imidazole). Generic SDS. 17

• Benzimidazole - Safety Data Sheet. Santa Cruz Biotechnology. 18

• SAFETY DATA SHEET - Imidazole. Sigma-Aldrich.

• SAFETY DATA SHEET - 2-Bromo-1H-imidazole. Generic SDS. 3

• SAFETY DATA SHEET - 2H-Benzimidazol-2-one, 1,3-dihydro-. Fisher Scientific. 10

• 2-(3-Bromo-propyl)-1H-benzoimidazole hydrobromide Safety Data Sheets. Echemi. 15

• Standard Operating Procedure for Imidazole. Washington State University. 14

• SAFETY DATA SHEET - Imidazole. Fisher Scientific. 12

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